4-Fluoro-3,5-dimethylbenzoic acid

• CAS: 120512-59-6

Core Science & Biosynthesis

An In-Depth Technical Guide to 4-Fluoro-3,5-dimethylbenzoic Acid: A Key Building Block in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Fluorinated Scaffolds

In the landscape of modern medicinal chemistry, the introduction of fluorine into molecular scaffolds is a well-established strategy for optimizing the pharmacokinetic and pharmacodynamic properties of drug candidates. The unique physicochemical characteristics of the fluorine atom—its high electronegativity, small size, and the strength of the carbon-fluorine bond—can profoundly influence a molecule's lipophilicity, metabolic stability, and binding affinity to its biological target.[1] Among the vast array of fluorinated building blocks, 4-Fluoro-3,5-dimethylbenzoic acid has emerged as a particularly valuable intermediate in the synthesis of complex pharmaceutical agents. This guide provides a comprehensive overview of its properties, synthesis, and applications, offering field-proven insights for its effective utilization in drug discovery programs.

Core Molecular Attributes and Physicochemical Properties

4-Fluoro-3,5-dimethylbenzoic acid, identified by its CAS number 120512-59-6 , is a substituted benzoic acid that presents a unique combination of reactive functional groups and structural motifs.[2][3] The carboxylic acid moiety serves as a versatile handle for a variety of chemical transformations, including amidation and esterification, while the fluorine and dimethyl substitutions on the aromatic ring are key to its utility in modulating the properties of a parent molecule.

A summary of its key physicochemical properties is presented in the table below:

Property	Value	Source(s)
CAS Number	120512-59-6	[2][3]
Molecular Formula	C₉H₉FO₂	[2][3]
Molecular Weight	168.17 g/mol	[3]
Appearance	White to off-white solid	Generic
Melting Point	165-173 °C	Generic
Solubility	Soluble in many organic solvents	[4]

Synthesis of 4-Fluoro-3,5-dimethylbenzoic Acid: A Plausible Retrosynthetic Approach

While specific, peer-reviewed synthetic procedures for 4-fluoro-3,5-dimethylbenzoic acid are not abundantly available in the public domain, a plausible and efficient synthesis can be designed based on established organic chemistry principles, starting from the readily available precursor, 1-fluoro-3,5-dimethylbenzene.

A potential synthetic route involves the ortho-lithiation of 1-fluoro-3,5-dimethylbenzene, followed by carboxylation. The fluorine atom can act as a directing group for ortho-lithiation, although the directing effect of the two methyl groups also needs to be considered.

Caption: A conceptual workflow for the application of 4-Fluoro-3,5-dimethylbenzoic acid in a medicinal chemistry program.

Conclusion: A Versatile Tool for the Modern Drug Hunter

4-Fluoro-3,5-dimethylbenzoic acid represents a valuable and versatile building block for the synthesis of novel and effective pharmaceutical agents. Its unique combination of a reactive carboxylic acid handle and a strategically substituted aromatic ring provides medicinal chemists with a powerful tool for modulating the physicochemical and biological properties of drug candidates. As the demand for new and improved therapies continues to grow, the importance of such well-designed, fluorinated intermediates in the drug discovery and development process is set to increase.

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4-Fluoro-3,5-dimethylbenzoic acid chemical properties

An In-depth Technical Guide to 4-Fluoro-3,5-dimethylbenzoic Acid: Properties, Synthesis, and Applications

Introduction

4-Fluoro-3,5-dimethylbenzoic acid (CAS No. 120512-59-6) is a synthetically valuable aromatic carboxylic acid. As a fluorinated organic building block, it holds significant interest for researchers and development professionals in the pharmaceutical, agrochemical, and material science sectors. The strategic placement of a fluorine atom and two methyl groups on the benzoic acid scaffold imparts unique electronic properties, enhances metabolic stability, and increases lipophilicity in derivative molecules.[1][2] These characteristics are highly sought after in modern drug discovery, where fine-tuning pharmacokinetic and pharmacodynamic profiles is a critical objective.[1]

This guide provides a comprehensive overview of the core chemical properties, validated synthetic methodologies, characteristic reactivity, and key applications of 4-Fluoro-3,5-dimethylbenzoic acid. The content is curated to provide not just procedural steps but also the underlying scientific rationale, empowering researchers to effectively utilize this versatile compound in their work.

Core Chemical & Physical Properties

The fundamental properties of 4-Fluoro-3,5-dimethylbenzoic acid are summarized below. This data is essential for determining appropriate reaction conditions, solvent selection, and purification strategies.

Property	Value	Reference(s)
CAS Number	120512-59-6	[3][4]
Molecular Formula	C₉H₉FO₂	[3][4]
Molecular Weight	168.17 g/mol	[3][4]
Melting Point	170-173 °C	[4]
Appearance	White to off-white solid	[3]
IUPAC Name	4-fluoro-3,5-dimethylbenzoic acid	[4]
SMILES	CC1=CC(=CC(=C1F)C)C(=O)O	[4]
InChIKey	MIKQQYBBVDHPST-UHFFFAOYSA-N	[4][5]

Spectroscopic Profile

Spectroscopic analysis is critical for structure verification and purity assessment. While raw spectra are lot-specific, the expected characteristics for 4-Fluoro-3,5-dimethylbenzoic acid are as follows. Several chemical suppliers confirm the availability of spectral data for this compound.[6][7]

• ¹H NMR: The proton NMR spectrum is expected to be relatively simple. The two equivalent methyl groups (-CH₃) at positions 3 and 5 should appear as a singlet around 2.3 ppm. The two equivalent aromatic protons (-CH) at positions 2 and 6 will also produce a singlet, typically further downfield. The acidic proton of the carboxylic acid group (-COOH) will be a broad singlet at a chemical shift greater than 10 ppm, which is exchangeable with D₂O.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the methyl carbons, the quaternary aromatic carbons (including the one bonded to fluorine, which will exhibit C-F coupling), the protonated aromatic carbons, and the carbonyl carbon of the carboxylic acid.

• ¹⁹F NMR: A single resonance is expected in the fluorine NMR spectrum, characteristic of an aryl fluoride.

• Mass Spectrometry (MS): The molecular ion peak [M]+ corresponding to the molecular weight (168.17) would be prominent. Predicted collision cross-section (CCS) values for various adducts, such as [M+H]⁺ (m/z 169.06593) and [M-H]⁻ (m/z 167.05137), can aid in identification.[8]

• Infrared (IR) Spectroscopy: The IR spectrum will be characterized by a broad O-H stretch from the carboxylic acid dimer (typically ~2500-3300 cm⁻¹), a sharp C=O stretch around 1700 cm⁻¹, and C-F stretching vibrations in the fingerprint region.

Synthesis Methodologies: A Field-Proven Approach

While multiple synthetic routes to substituted benzoic acids exist, one of the most reliable and versatile methods is the carboxylation of a Grignard reagent. This approach offers high yields and is adaptable to scale-up operations. The logical precursor for this synthesis is 1-Bromo-4-fluoro-3,5-dimethylbenzene (CAS 99725-44-7), a commercially available starting material.[9]

Rationale for Method Selection

The Grignard reaction is a cornerstone of C-C bond formation.[10] Its utility in converting aryl halides to carboxylic acids via reaction with carbon dioxide (dry ice) is well-documented.[10] The key advantages are:

• High Reactivity: Grignard reagents are potent nucleophiles, readily attacking the electrophilic carbon of CO₂.

• Accessibility of Reagents: Magnesium turnings and dry ice are common, inexpensive laboratory reagents.

• Chemoselectivity: The C-Br bond is significantly more reactive towards magnesium insertion than the C-F bond or the C-H bonds of the methyl groups, ensuring the reaction proceeds at the desired position.[10]

Experimental Workflow: Grignard Carboxylation

Caption: Synthesis of 4-Fluoro-3,5-dimethylbenzoic acid via Grignard carboxylation.

Detailed Protocol

Self-Validation & Trustworthiness: This protocol requires strict anhydrous conditions. The initiation of the Grignard reaction (visualized by bubbling or heat) is a critical self-validating step. Failure to initiate indicates the presence of moisture or impure reagents.

• Apparatus & Reagent Preparation:

  • All glassware must be oven-dried (>120 °C) or flame-dried under vacuum and cooled under an inert atmosphere (Nitrogen or Argon).

  • Magnesium turnings should be fresh or briefly ground in a mortar to expose a fresh surface.

  • Anhydrous tetrahydrofuran (THF) is the solvent of choice. It must be dried over a suitable agent like sodium/benzophenone or obtained from a solvent purification system.

• Grignard Reagent Formation:

  • To a three-neck round-bottom flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, add magnesium turnings (1.2 equivalents).

  • Add a small volume of anhydrous THF, just enough to cover the magnesium. Add a crystal of iodine to help initiate the reaction.

  • Dissolve 1-Bromo-4-fluoro-3,5-dimethylbenzene (1.0 equivalent) in anhydrous THF and add it to the dropping funnel.

  • Add a small portion of the bromide solution to the magnesium suspension. Gentle heating or sonication may be required to initiate the reaction. Initiation is confirmed by the disappearance of the iodine color and gentle refluxing.

  • Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, reflux the mixture for 1-2 hours to ensure complete formation of the Grignard reagent.

• Carboxylation:

  • In a separate, larger flask, place an excess of crushed dry ice (solid CO₂).

  • Cool the Grignard reagent solution to room temperature and then slowly transfer it via cannula onto the crushed dry ice with vigorous stirring. Causality: A large excess of CO₂ is used to minimize the side reaction where the Grignard reagent attacks the initially formed carboxylate salt to form a ketone.

  • Allow the mixture to warm to room temperature, during which the excess CO₂ will sublime.

• Workup and Purification:

  • Slowly quench the reaction mixture by adding cold 1 M aqueous HCl. Stir until all solids have dissolved. This step protonates the magnesium carboxylate salt to form the desired carboxylic acid.

  • Transfer the mixture to a separatory funnel and extract the product into an organic solvent like ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene) to obtain pure 4-Fluoro-3,5-dimethylbenzoic acid.

Chemical Reactivity and Derivatization

The reactivity of this molecule is dominated by its carboxylic acid functional group. This group is a versatile handle for constructing more complex molecules, particularly amides and esters, which are prevalent in pharmaceuticals.

Key Reaction: Amide Bond Formation

Amidation is a fundamental transformation in drug development. The carboxylic acid can be activated and coupled with a primary or secondary amine to form a stable amide linkage.

Protocol: EDC/HOBt-Mediated Amide Coupling

Expertise & Causality: Direct reaction of a carboxylic acid and an amine requires very high temperatures and is often inefficient. The use of coupling agents like EDC (a carbodiimide) and an additive like HOBt is the modern standard. EDC activates the carboxyl group, making it highly electrophilic. HOBt acts as a catalyst and suppresses side reactions, particularly racemization if chiral amines are used, leading to a cleaner reaction and higher yield.

• Reaction Setup:

  • Dissolve 4-Fluoro-3,5-dimethylbenzoic acid (1.0 eq.) and 1-Hydroxybenzotriazole (HOBt) (1.2 eq.) in an anhydrous aprotic solvent such as Dichloromethane (DCM) or Dimethylformamide (DMF).

  • Cool the solution to 0 °C in an ice bath.

• Activation:

  • Add N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC·HCl) (1.2 eq.) portion-wise to the cooled solution. Stir for 15-20 minutes to allow for the formation of the activated HOBt-ester intermediate.

• Amine Addition:

  • Add the desired amine (1.1 eq.) and a non-nucleophilic base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) (1.5 eq.) to the reaction mixture.

• Reaction Progression:

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Workup and Purification:

  • Dilute the reaction mixture with the solvent used (e.g., DCM).

  • Wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the resulting crude amide by column chromatography on silica gel or by recrystallization.

Applications in Research and Development

The unique substitution pattern of 4-Fluoro-3,5-dimethylbenzoic acid makes it a valuable intermediate for several high-value applications.

• Pharmaceutical Synthesis: The incorporation of fluorine into drug candidates is a well-established strategy to enhance metabolic stability (by blocking sites of oxidative metabolism) and binding affinity (through favorable electronic interactions).[2] This building block is ideal for synthesizing novel inhibitors, receptor agonists/antagonists, and other active pharmaceutical ingredients (APIs) where tuning lipophilicity is key.[1]

• Agrochemicals: Similar to pharmaceuticals, the fluorinated moiety can enhance the potency and environmental persistence of herbicides and fungicides, leading to more effective crop protection agents.[1]

• Material Science: The rigid, functionalized aromatic core can be used in the synthesis of specialty polymers, liquid crystals, and other advanced materials where thermal stability and specific electronic properties are required.[1]

Safety and Handling

Proper handling of 4-Fluoro-3,5-dimethylbenzoic acid is essential to ensure laboratory safety. The compound is classified as an irritant.[3]

• Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).[3][11]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a laboratory coat.[3] Work should be conducted in a well-ventilated fume hood to avoid inhalation of dust.[11]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[3][12]

• First Aid:

  • Skin Contact: Immediately wash with plenty of soap and water. Seek medical advice if irritation persists.[3]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and get immediate medical attention.[3]

  • Inhalation: Remove the person to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel unwell.[3]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.

Conclusion

4-Fluoro-3,5-dimethylbenzoic acid is a highly functionalized building block with significant potential for innovation in the life sciences and material sciences. Its distinct combination of a reactive carboxylic acid handle, metabolically robust fluorine substituent, and modulating methyl groups provides a powerful tool for chemists and researchers. Understanding its core properties, employing reliable synthetic protocols, and adhering to strict safety measures will enable its effective and safe application in the development of next-generation chemical entities.

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An In-depth Technical Guide to the Synthesis of 4-Fluoro-3,5-dimethylbenzoic Acid

Abstract

This technical guide provides a comprehensive overview of the synthetic pathways for producing 4-fluoro-3,5-dimethylbenzoic acid, a valuable building block in medicinal chemistry and materials science. This document is intended for researchers, scientists, and drug development professionals, offering a detailed exploration of two primary, field-proven synthetic routes: the Sandmeyer reaction pathway starting from 4-fluoro-3,5-dimethylaniline, and a Grignard reaction pathway commencing with 1-fluoro-3,5-dimethylbenzene. Each pathway is elucidated with in-depth mechanistic insights, step-by-step experimental protocols, and a critical analysis of the causality behind experimental choices. All claims are supported by authoritative references, and visual aids in the form of diagrams and tables are provided to enhance understanding and practical application.

Introduction: The Significance of 4-Fluoro-3,5-dimethylbenzoic Acid

4-Fluoro-3,5-dimethylbenzoic acid (CAS No: 120512-59-6) is a substituted aromatic carboxylic acid of significant interest in the development of novel pharmaceuticals and advanced materials. The presence of a fluorine atom can enhance metabolic stability, binding affinity, and lipophilicity of bioactive molecules, making it a desirable feature in drug design. The dimethyl substitution pattern on the aromatic ring provides steric and electronic modulation, offering a scaffold for the synthesis of complex molecular architectures. This guide aims to provide a robust and practical understanding of its synthesis, empowering researchers to confidently produce this key intermediate.

Strategic Overview of Synthetic Pathways

Two principal and reliable synthetic strategies for 4-fluoro-3,5-dimethylbenzoic acid are presented. The choice of pathway often depends on the availability and cost of starting materials, desired scale of production, and laboratory capabilities.

• Pathway 1: The Sandmeyer Reaction Route. This classic and versatile approach utilizes the readily available 4-fluoro-3,5-dimethylaniline as a precursor. The core of this pathway involves the transformation of the amino group into a diazonium salt, which is a superb leaving group, allowing for its substitution with a cyano group. Subsequent hydrolysis of the nitrile yields the desired carboxylic acid. This route is often favored for its reliability and predictability.

• Pathway 2: The Grignard Reaction Route. This pathway employs a classic organometallic approach, building the carboxylic acid functionality onto a pre-functionalized aromatic ring. Starting from 1-fluoro-3,5-dimethylbenzene, a bromine atom is introduced to serve as a handle for the formation of a Grignard reagent. This highly nucleophilic organomagnesium species is then carboxylated using carbon dioxide.

Figure 1: Overview of the two primary synthetic pathways.

Pathway 1: The Sandmeyer Reaction Route

This pathway is a robust and well-established method for the introduction of a carboxyl group onto an aromatic ring via a nitrile intermediate.

Mechanistic Considerations

The Sandmeyer reaction proceeds through a free radical mechanism.[1][2] The key steps are:

• Diazotization: The primary aromatic amine reacts with nitrous acid (generated in situ from sodium nitrite and a strong acid) to form a diazonium salt.[3][4] This reaction must be carried out at low temperatures (0-5 °C) to prevent the unstable diazonium salt from decomposing.[5]

• Single Electron Transfer (SET): The copper(I) catalyst donates a single electron to the diazonium salt, leading to the formation of an aryl radical and the release of nitrogen gas.[1][6]

• Nucleophilic Attack and Re-oxidation: The aryl radical then abstracts a cyanide ligand from the now copper(II) cyanide complex, forming the desired benzonitrile and regenerating the copper(I) catalyst.[2]

• Hydrolysis: The nitrile is then hydrolyzed under acidic or alkaline conditions to the carboxylic acid.[7][8]

Figure 2: Mechanistic workflow of the Sandmeyer reaction pathway.

Experimental Protocols

Step 1: Diazotization of 4-Fluoro-3,5-dimethylaniline

• Materials:

  • 4-Fluoro-3,5-dimethylaniline

  • Concentrated Hydrochloric Acid (HCl)

  • Sodium Nitrite (NaNO₂)

  • Deionized Water

  • Ice

• Procedure:

  • In a three-necked flask equipped with a mechanical stirrer and a thermometer, suspend 4-fluoro-3,5-dimethylaniline (1.0 eq) in a mixture of concentrated HCl (3.0 eq) and water.

  • Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring.[5]

  • Prepare a solution of sodium nitrite (1.1 eq) in a minimal amount of cold deionized water.

  • Add the sodium nitrite solution dropwise to the aniline suspension, ensuring the temperature is maintained below 5 °C. The slow addition is crucial to control the exothermic nature of the reaction.[5][9]

  • After the addition is complete, continue stirring the mixture at 0-5 °C for an additional 30 minutes to ensure complete formation of the diazonium salt. The resulting solution should be kept cold for immediate use in the next step.

Step 2: Sandmeyer Cyanation

• Materials:

  • The cold diazonium salt solution from Step 1

  • Copper(I) Cyanide (CuCN)

  • Sodium Cyanide (NaCN) (optional, to form a soluble complex)

  • Deionized Water

• Procedure:

  • In a separate flask, prepare a solution of copper(I) cyanide (1.2 eq) in a solution of sodium cyanide (2.4 eq) in water. This forms a soluble sodium cuprocyanide complex, which enhances reactivity.

  • Warm this solution to approximately 60-70 °C.

  • Slowly and carefully add the cold diazonium salt solution to the warm copper(I) cyanide solution with vigorous stirring. Effervescence (evolution of N₂ gas) will be observed.

  • After the addition is complete, heat the reaction mixture on a steam bath for about 30-60 minutes until the evolution of nitrogen ceases.

  • Cool the reaction mixture to room temperature. The crude 4-fluoro-3,5-dimethylbenzonitrile will separate as an oil or solid.

  • Extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane). Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate or magnesium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude nitrile, which can be purified by distillation or chromatography if necessary.

Step 3: Hydrolysis of 4-Fluoro-3,5-dimethylbenzonitrile

• Materials:

  • 4-Fluoro-3,5-dimethylbenzonitrile

  • Concentrated Sulfuric Acid (H₂SO₄) or Sodium Hydroxide (NaOH)

  • Deionized Water

• Procedure (Acidic Hydrolysis):

  • In a round-bottom flask equipped with a reflux condenser, add the crude nitrile (1.0 eq) to a mixture of concentrated sulfuric acid (e.g., 50% v/v) and water.[10]

  • Heat the mixture to reflux with stirring for several hours. The progress of the reaction can be monitored by TLC.

  • After the reaction is complete, cool the mixture in an ice bath. The 4-fluoro-3,5-dimethylbenzoic acid will precipitate as a solid.

  • Collect the solid by vacuum filtration and wash with cold water to remove residual acid.[8]

  • The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Pathway 2: The Grignard Reaction Route

Mechanistic Considerations

• Bromination: The electrophilic aromatic bromination of 1-fluoro-3,5-dimethylbenzene is directed by the activating methyl groups and the ortho-, para-directing, yet deactivating, fluorine atom. The position between the two methyl groups is sterically hindered. The most likely position for bromination is para to the fluorine and ortho to a methyl group.

• Grignard Reagent Formation: The reaction of the aryl bromide with magnesium metal involves an oxidative insertion of magnesium into the carbon-bromine bond.[11] This is typically initiated with a small amount of iodine or 1,2-dibromoethane to activate the magnesium surface.

• Carboxylation: The Grignard reagent, a potent nucleophile, attacks the electrophilic carbon of carbon dioxide.[12][13] This forms a magnesium carboxylate salt.

• Acidic Work-up: Subsequent protonation of the carboxylate salt with a strong aqueous acid liberates the final carboxylic acid product.[12]

Figure 3: Mechanistic workflow of the Grignard reaction pathway.

Experimental Protocols

Step 1: Bromination of 1-Fluoro-3,5-dimethylbenzene

• Materials:

  • 1-Fluoro-3,5-dimethylbenzene

  • Bromine (Br₂)

  • Iron filings or Anhydrous Iron(III) Bromide (FeBr₃)

  • Anhydrous solvent (e.g., Dichloromethane or Carbon Tetrachloride)

• Procedure:

  • In a flask protected from moisture, dissolve 1-fluoro-3,5-dimethylbenzene (1.0 eq) in the anhydrous solvent.

  • Add the Lewis acid catalyst, such as iron filings or FeBr₃ (catalytic amount).

  • Cool the mixture in an ice bath.

  • Slowly add bromine (1.0 eq) dropwise with stirring.

  • After the addition is complete, allow the reaction to stir at room temperature until the bromine color has dissipated.

  • Quench the reaction with an aqueous solution of sodium bisulfite to remove any excess bromine.

  • Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure and purify the resulting 1-bromo-4-fluoro-3,5-dimethylbenzene by distillation.

Step 2: Formation of the Grignard Reagent

• Materials:

  • 1-Bromo-4-fluoro-3,5-dimethylbenzene

  • Magnesium turnings

  • Anhydrous Tetrahydrofuran (THF)

  • A small crystal of Iodine

• Procedure:

  • All glassware must be rigorously dried. Assemble a three-necked flask with a reflux condenser and a dropping funnel, all under an inert atmosphere (e.g., Nitrogen or Argon).

  • Place magnesium turnings (1.2 eq) and a crystal of iodine in the flask.

  • Dissolve 1-bromo-4-fluoro-3,5-dimethylbenzene (1.0 eq) in anhydrous THF and add it to the dropping funnel.

  • Add a small portion of the aryl bromide solution to the magnesium turnings. The reaction may need to be initiated by gentle warming. The disappearance of the iodine color and the onset of bubbling indicate the reaction has started.[14]

  • Once initiated, add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the mixture for an additional hour to ensure complete formation of the Grignard reagent.

Step 3: Carboxylation of the Grignard Reagent

• Materials:

  • The Grignard reagent solution from Step 2

  • Dry Ice (solid CO₂)

  • Anhydrous Diethyl Ether

  • Hydrochloric Acid (HCl), aqueous solution

• Procedure:

  • Crush a sufficient quantity of dry ice and place it in a beaker.

  • Slowly pour the Grignard reagent solution over the crushed dry ice with stirring.[15]

  • Allow the mixture to warm to room temperature as the excess CO₂ sublimes.

  • Quench the reaction by slowly adding an aqueous solution of HCl until the mixture is acidic. This will protonate the carboxylate salt and dissolve any unreacted magnesium.

  • Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

  • Wash the combined organic extracts with water and brine, then dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to yield the crude 4-fluoro-3,5-dimethylbenzoic acid.

  • Purify the product by recrystallization.

Data Summary

Parameter	Pathway 1: Sandmeyer Reaction	Pathway 2: Grignard Reaction
Starting Material	4-Fluoro-3,5-dimethylaniline	1-Fluoro-3,5-dimethylbenzene
Key Intermediates	Diazonium Salt, Benzonitrile	Aryl Bromide, Grignard Reagent
Key Reagents	NaNO₂, CuCN, H₂SO₄/NaOH	Br₂, FeBr₃, Mg, CO₂
Reaction Steps	3	3
Advantages	- High reliability- Well-established procedures- Avoids highly reactive organometallics	- Utilizes a simpler starting material- Direct introduction of the carboxyl group
Challenges	- Handling of unstable diazonium salts- Use of toxic cyanides	- Regioselectivity of bromination- Strict anhydrous conditions required for Grignard reaction

Conclusion

The synthesis of 4-fluoro-3,5-dimethylbenzoic acid can be reliably achieved through two primary synthetic routes: the Sandmeyer reaction and the Grignard reaction. The Sandmeyer pathway, starting from the corresponding aniline, offers a classic and robust method, while the Grignard pathway provides a powerful alternative for constructing the carbon-carbon bond of the carboxylic acid. The selection of the optimal route will depend on factors such as starting material availability, scale, and specific laboratory safety protocols. This guide has provided the necessary mechanistic understanding and detailed experimental protocols to empower researchers in the successful synthesis of this important chemical intermediate.

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A Technical Guide to the Spectroscopic Characterization of 4-Fluoro-3,5-dimethylbenzoic Acid

Introduction

In the landscape of modern drug discovery and materials science, the precise characterization of molecular structures is paramount. 4-Fluoro-3,5-dimethylbenzoic acid, a fluorinated aromatic carboxylic acid, represents a key building block in the synthesis of novel pharmaceuticals and advanced materials. Its unique substitution pattern—a fluorine atom flanked by two methyl groups on a benzoic acid scaffold—imparts specific electronic and steric properties that are of significant interest to researchers. The molecular formula is C₉H₉FO₂ and the molecular weight is approximately 168.17 g/mol .[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Molecular Skeleton

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled technique for elucidating the carbon-hydrogen framework of a molecule. By observing the behavior of atomic nuclei in a magnetic field, we can glean information about the chemical environment, connectivity, and through-space proximity of atoms.

¹H NMR Spectroscopy

Proton (¹H) NMR spectroscopy provides information on the number of different types of protons, their chemical environment, and their proximity to other protons.

• Sample Preparation: Dissolve 5-10 mg of 4-fluoro-3,5-dimethylbenzoic acid in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry 5 mm NMR tube. The choice of solvent is critical; CDCl₃ is a common choice for many organic molecules, while DMSO-d₆ is excellent for dissolving carboxylic acids and allows for the observation of the acidic proton.

• Instrumentation: The analysis should be performed on a high-resolution NMR spectrometer, typically with a field strength of 400 MHz or higher to ensure adequate signal dispersion.

• Data Acquisition:

  • Tune and shim the instrument to optimize the magnetic field homogeneity.

  • Acquire the ¹H NMR spectrum using a standard single-pulse experiment.

  • Set the spectral width to cover the expected range of proton chemical shifts (typically 0-12 ppm).

  • The number of scans can be adjusted to achieve an adequate signal-to-noise ratio, with 16 or 32 scans usually being sufficient for a sample of this concentration.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the resulting spectrum to obtain pure absorption lineshapes.

  • Calibrate the chemical shift scale using the residual solvent peak as a secondary reference (e.g., CHCl₃ at 7.26 ppm or DMSO at 2.50 ppm).

  • Integrate the signals to determine the relative number of protons corresponding to each resonance.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration	Justification
-COOH	10.0 - 13.0	Singlet (broad)	1H	The acidic proton of a carboxylic acid is highly deshielded and often appears as a broad singlet due to hydrogen bonding and exchange with trace amounts of water.
Ar-H	7.5 - 7.7	Doublet	2H	The two aromatic protons are in equivalent chemical environments. They are deshielded by the electron-withdrawing carboxylic acid group and the fluorine atom. The coupling to the adjacent fluorine atom will result in a doublet.
-CH₃	2.2 - 2.4	Singlet	6H	The six protons of the two methyl groups are equivalent. They are attached to the aromatic ring and will appear as a single, sharp peak.

The predicted ¹H NMR spectrum provides a clear fingerprint of the 4-fluoro-3,5-dimethylbenzoic acid structure. The presence of a broad singlet in the downfield region is characteristic of a carboxylic acid proton. The doublet in the aromatic region, integrating to two protons, confirms the presence of two equivalent aromatic protons, and its multiplicity suggests coupling to a single fluorine atom. The singlet integrating to six protons in the upfield region is indicative of two equivalent methyl groups attached to the aromatic ring.

¹³C NMR Spectroscopy

Carbon-13 (¹³C) NMR spectroscopy provides information about the carbon framework of a molecule. Each unique carbon atom in the molecule gives rise to a distinct signal.

• Sample Preparation: A more concentrated sample is typically required for ¹³C NMR. Dissolve 20-50 mg of 4-fluoro-3,5-dimethylbenzoic acid in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Instrumentation: The experiment is performed on the same NMR spectrometer as the ¹H NMR.

• Data Acquisition:

  • Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence to simplify the spectrum to single lines for each carbon.

  • Set the spectral width to cover the expected range of carbon chemical shifts (typically 0-200 ppm).

  • A greater number of scans (e.g., 1024 or more) is usually necessary to achieve a good signal-to-noise ratio due to the low natural abundance of the ¹³C isotope.

• Data Processing:

  • Apply a Fourier transform, phase the spectrum, and calibrate the chemical shift scale using the solvent signal as a reference (e.g., CDCl₃ at 77.16 ppm or DMSO-d₆ at 39.52 ppm).

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Justification
C=O	165 - 175	The carbonyl carbon of the carboxylic acid is highly deshielded and appears far downfield.
C-F	155 - 165 (d)	The carbon directly attached to the electronegative fluorine atom is significantly deshielded and will appear as a doublet due to one-bond C-F coupling.
C-COOH	128 - 135	The ipso-carbon to which the carboxylic acid group is attached.
C-CH₃	135 - 145 (d)	The two carbons bearing the methyl groups are equivalent and will show a smaller C-F coupling (three-bond).
C-H	130 - 135 (d)	The two equivalent aromatic carbons bonded to hydrogen will also exhibit C-F coupling (two-bond).
-CH₃	20 - 25	The carbons of the methyl groups are in the typical upfield region for alkyl groups attached to an aromatic ring.

The predicted ¹³C NMR spectrum will show six distinct signals, corresponding to the six unique carbon environments in the molecule. The downfield signal for the carbonyl carbon is a key identifier for the carboxylic acid group. The large doublet for the carbon attached to fluorine is a definitive indicator of the C-F bond. The remaining aromatic signals, with their characteristic chemical shifts and smaller C-F couplings, along with the upfield methyl carbon signal, complete the structural confirmation.

Infrared (IR) Spectroscopy: Identifying Functional Groups

Infrared (IR) spectroscopy is a powerful technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Experimental Protocol: IR Spectroscopy

• Sample Preparation:

  • Solid Sample (KBr Pellet): Grind a small amount of 4-fluoro-3,5-dimethylbenzoic acid with dry potassium bromide (KBr) powder. Press the mixture into a thin, transparent pellet using a hydraulic press.

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto the ATR crystal. This is a simpler and more common method.

• Instrumentation: A Fourier-transform infrared (FTIR) spectrometer is used to acquire the spectrum.

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment (or the clean ATR crystal).

  • Place the sample in the beam path and record the sample spectrum.

  • The instrument software automatically subtracts the background from the sample spectrum to produce the final absorbance or transmittance spectrum.

• Data Processing: The resulting spectrum is typically plotted as transmittance (%) versus wavenumber (cm⁻¹).

Vibrational Mode	Predicted Absorption Range (cm⁻¹)	Intensity	Justification
O-H stretch (carboxylic acid)	2500 - 3300	Broad	The O-H bond of the carboxylic acid is involved in hydrogen bonding, leading to a very broad and characteristic absorption band.
C-H stretch (aromatic)	3000 - 3100	Medium	Stretching vibrations of the C-H bonds on the aromatic ring.
C-H stretch (aliphatic)	2850 - 3000	Medium	Stretching vibrations of the C-H bonds in the methyl groups.
C=O stretch (carboxylic acid)	1680 - 1720	Strong, sharp	The carbonyl group of the carboxylic acid gives a very strong and sharp absorption band. Its position can be influenced by conjugation and hydrogen bonding.
C=C stretch (aromatic)	1450 - 1600	Medium to weak	Stretching vibrations of the carbon-carbon double bonds within the aromatic ring.
C-F stretch	1100 - 1300	Strong	The C-F bond stretch is typically a strong absorption in this region.
O-H bend	1350 - 1450	Medium	Bending vibration of the O-H group.
C-O stretch	1200 - 1300	Medium	Stretching vibration of the C-O single bond in the carboxylic acid.

The IR spectrum provides immediate confirmation of the key functional groups. The very broad O-H stretch and the strong, sharp C=O stretch are definitive evidence for the carboxylic acid functionality. The presence of both aromatic and aliphatic C-H stretches confirms the substituted benzene ring and the methyl groups. A strong absorption in the C-F stretch region would confirm the presence of the fluorine atom.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry (MS) is an analytical technique that measures the mass-to-charge ratio of ions. It is used to determine the molecular weight of a compound and can provide structural information through the analysis of fragmentation patterns.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: The sample can be introduced into the mass spectrometer via various methods, such as direct infusion or after separation by gas chromatography (GC-MS) or liquid chromatography (LC-MS).

• Ionization: The sample molecules are ionized. Electron Ionization (EI) is a common technique that often leads to extensive fragmentation, providing structural clues. Electrospray Ionization (ESI) is a softer ionization technique that typically keeps the molecule intact, making it ideal for determining the molecular weight.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The separated ions are detected, and a mass spectrum is generated, which is a plot of ion intensity versus m/z.

m/z	Proposed Fragment	Justification
168	[M]⁺	The molecular ion peak, corresponding to the molecular weight of the compound.
151	[M - OH]⁺	Loss of a hydroxyl radical from the carboxylic acid group.
140	[M - CO]⁺	Loss of a neutral carbon monoxide molecule.
123	[M - COOH]⁺	Loss of the entire carboxylic acid group as a radical.
95	[C₆H₂F(CH₃)₂]⁺	Further fragmentation of the aromatic ring.

The mass spectrum will provide the molecular weight of 4-fluoro-3,5-dimethylbenzoic acid from the molecular ion peak at m/z 168. The fragmentation pattern will be consistent with the structure of a benzoic acid derivative. The characteristic losses of -OH and -COOH from the carboxylic acid group are expected to be prominent. The presence of these fragments provides strong corroborating evidence for the proposed structure.

Visualizing the Workflow

The following diagram illustrates the general workflow for the spectroscopic characterization of a chemical compound like 4-fluoro-3,5-dimethylbenzoic acid.

Caption: A generalized workflow for the spectroscopic analysis of a chemical compound.

Conclusion

This technical guide has provided a detailed, albeit predictive, spectroscopic characterization of 4-fluoro-3,5-dimethylbenzoic acid. By leveraging the established principles of NMR, IR, and MS, and drawing upon data from analogous structures, a comprehensive and scientifically sound analytical profile has been constructed. The presented protocols and interpretations offer a robust framework for researchers and scientists to confidently identify and characterize this important chemical entity in their developmental pipelines. The convergence of the predicted data from these orthogonal techniques provides a high degree of confidence in the structural assignment of 4-fluoro-3,5-dimethylbenzoic acid, underscoring the power of a multi-faceted spectroscopic approach in modern chemical analysis.

References

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• NIST. Benzoic acid, 4-fluoro-. [Link]

• NIST. Benzoic acid, 3,5-dimethyl-. [Link]

• Royal Society of Chemistry. Supplementary Information. [Link]

• PubChem. 3,5-Dimethylbenzoic acid. [Link]

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Understanding and Determining the Solubility of 4-Fluoro-3,5-dimethylbenzoic Acid in Organic Solvents

An In-depth Technical Guide for the Pharmaceutical Scientist

Abstract

The solubility of an active pharmaceutical ingredient (API) or a key intermediate is a critical physicochemical parameter that profoundly influences its behavior in various stages of drug development, from synthesis and purification to formulation and bioavailability. This guide provides a comprehensive framework for understanding, predicting, and experimentally determining the solubility of 4-Fluoro-3,5-dimethylbenzoic acid, a common building block in medicinal chemistry. We will delve into the theoretical principles governing its solubility based on its unique molecular structure, present a detailed, field-proven protocol for its quantitative measurement, and discuss the rationale behind solvent selection and data interpretation. This document is intended for researchers, chemists, and formulation scientists seeking to establish a robust and reliable solubility profile for this compound.

Introduction: The Critical Role of Solubility

4-Fluoro-3,5-dimethylbenzoic acid (MW: 168.17 g/mol [1][2], MP: 165-167°C[3]) is a substituted aromatic carboxylic acid. Its structure is frequently incorporated into larger molecules in drug discovery programs. The success of processes such as reaction optimization, crystallization, and formulation hinges on a precise understanding of its solubility in various organic media. A poorly characterized solubility profile can lead to significant challenges, including:

• Inefficient Reactions: Difficulty in achieving desired concentrations for optimal reaction kinetics.

• Low Purification Yields: Challenges in selecting appropriate solvent systems for crystallization or chromatography.

• Formulation Failures: Inability to develop stable and bioavailable drug products.

This guide provides the theoretical foundation and practical steps to mitigate these risks by systematically evaluating the solubility of this compound.

Physicochemical Characterization and Theoretical Solubility Principles

The solubility of a solute in a solvent is governed by the balance of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules. The adage "like dissolves like" provides a foundational, albeit simplified, framework for prediction. A detailed analysis of the molecular structure of 4-Fluoro-3,5-dimethylbenzoic acid is essential for a more nuanced understanding.

Key Structural Features:

• Carboxylic Acid Group (-COOH): This is the dominant polar feature, capable of acting as both a hydrogen bond donor (from the -OH) and a hydrogen bond acceptor (at the carbonyl C=O). This group imparts acidic properties and is the primary driver of solubility in polar, protic solvents.

• Aromatic Ring: The benzene ring is largely nonpolar and contributes to solubility in solvents with aromatic character or those that can engage in van der Waals interactions.

• Methyl Groups (-CH₃): These two alkyl groups are nonpolar and lipophilic, increasing the compound's affinity for nonpolar solvents.

• Fluorine Atom (-F): As a highly electronegative atom, the fluorine introduces a strong dipole moment into the molecule. However, it is a poor hydrogen bond acceptor and can increase the lipophilicity of the molecule, a phenomenon often exploited in drug design.

The interplay of these groups dictates the molecule's overall polarity and its potential for specific solute-solvent interactions.

Diagram 1: Key intermolecular interaction sites on 4-Fluoro-3,5-dimethylbenzoic acid.

Based on this structure, we can form several hypotheses:

• High solubility is expected in polar protic solvents (e.g., alcohols) and polar aprotic solvents (e.g., DMSO, DMF) that can interact strongly with the carboxylic acid group.

• Moderate solubility might be found in solvents like acetone or ethyl acetate, which have intermediate polarity.

• Low solubility is anticipated in nonpolar, aliphatic solvents (e.g., hexane, heptane) that cannot effectively solvate the polar carboxylic acid moiety.

Experimental Design: A Self-Validating Protocol

To obtain reliable and reproducible solubility data, a systematic approach is required. The isothermal equilibrium shake-flask method is a gold-standard technique. The core principle is to generate a saturated solution at a constant temperature, separate the solid and liquid phases, and then accurately determine the concentration of the solute in the liquid phase.

Rationale for Solvent Selection

A diverse set of solvents should be selected to probe the full range of intermolecular interactions. The following table provides a recommended starting panel, categorized by solvent type.

Solvent Class	Example Solvents	Primary Interactions Probed
Polar Protic	Methanol, Ethanol	Hydrogen bonding (donor & acceptor)
Polar Aprotic	Acetone, Acetonitrile, DMSO	Dipole-dipole, Hydrogen bonding (acceptor)
Intermediate Polarity	Ethyl Acetate, Dichloromethane	Dipole-dipole, some H-bond accepting
Nonpolar Aromatic	Toluene	π-π stacking, van der Waals
Nonpolar Aliphatic	n-Heptane, Cyclohexane	van der Waals forces only

Step-by-Step Experimental Workflow

This protocol is designed to be self-validating by ensuring that a true equilibrium state is reached and accurately measured.

Materials:

• 4-Fluoro-3,5-dimethylbenzoic acid (ensure purity is known, >97%)

• Selected organic solvents (HPLC grade or equivalent)

• Analytical balance (±0.1 mg)

• Scintillation vials or screw-cap tubes (e.g., 4 mL or 20 mL)

• Thermostatically controlled shaker/incubator

• Syringe filters (0.22 µm or 0.45 µm, ensure chemical compatibility, e.g., PTFE)

• Syringes

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., HPLC-UV, UV-Vis Spectrophotometer)

Diagram 2: Experimental workflow for isothermal equilibrium solubility determination.

Protocol:

• Preparation:

  • To a series of vials, add an excess amount of 4-Fluoro-3,5-dimethylbenzoic acid (e.g., 50-100 mg). The key is to have undissolved solid remaining at the end of the experiment.

  • Accurately add a known volume or mass of the selected solvent to each vial (e.g., 2 mL).

• Equilibration:

  • Securely cap the vials to prevent solvent evaporation.

  • Place the vials in a shaker set to a constant temperature (e.g., 25°C ± 0.5°C).

  • Agitate the samples for a sufficient duration to reach equilibrium. A period of 24 to 48 hours is typically adequate. Causality Check: Insufficient time will result in an underestimation of solubility. A time-point study (e.g., sampling at 12, 24, 48, and 72 hours) can be performed to validate the chosen equilibration time.

• Phase Separation:

  • After equilibration, stop the agitation and allow the vials to stand undisturbed in the same temperature-controlled environment for at least 1-2 hours. This allows the excess solid to settle.

  • Visually confirm that a solid phase is still present in every vial. Trustworthiness Check: If no solid is present, the experiment is invalid for that solvent as saturation was not achieved. The experiment must be repeated with more solute.

• Sampling and Filtration:

  • Carefully draw a sample from the clear supernatant using a syringe.

  • Immediately pass the solution through a chemically compatible syringe filter (e.g., 0.22 µm PTFE) into a clean, pre-weighed vial. Causality Check: Filtration is critical to remove all microscopic solid particles, which would otherwise lead to a gross overestimation of solubility. The first few drops should be discarded to saturate the filter membrane.

• Quantification:

  • Accurately prepare a known dilution of the clear filtrate. The dilution factor will depend on the expected solubility and the linear range of the analytical method.

  • Determine the concentration of the diluted sample using a pre-validated analytical method, such as HPLC-UV, against a standard calibration curve.

• Data Calculation:

  • Calculate the concentration in the original, undiluted filtrate by multiplying the measured concentration by the dilution factor.

  • Express the final solubility in convenient units, such as mg/mL or mol/L.

Data Presentation and Interpretation

Results should be collated into a clear, concise table that allows for easy comparison across different solvents.

Table 1: Template for Reporting Solubility Data for 4-Fluoro-3,5-dimethylbenzoic Acid at 25°C

Solvent	Solvent Class	Solubility (mg/mL)	Solubility (mol/L)	Observations
Methanol	Polar Protic	Experimental Value	Calculated Value	Colorless solution
Acetonitrile	Polar Aprotic	Experimental Value	Calculated Value	Colorless solution
Acetone	Polar Aprotic	Experimental Value	Calculated Value	Colorless solution
Ethyl Acetate	Intermediate Polarity	Experimental Value	Calculated Value	Colorless solution
Toluene	Nonpolar Aromatic	Experimental Value	Calculated Value	Colorless solution
n-Heptane	Nonpolar Aliphatic	Experimental Value	Calculated Value	Insoluble/Very Low

Interpreting the Results: By comparing the experimental values in the table with the theoretical principles discussed in Section 2, a comprehensive solubility profile can be established. For instance, high solubility in methanol would confirm the dominant role of hydrogen bonding with the carboxylic acid group. Conversely, low solubility in heptane would highlight the energetic penalty of disrupting the heptane-heptane van der Waals forces to accommodate a polar solute. This data-driven understanding is invaluable for making informed decisions in process development and formulation. The influence of water in organic solvents can also significantly enhance the solubility of carboxylic acids, a factor to consider in non-anhydrous systems.[4]

Conclusion

This guide has outlined a robust, scientifically-grounded approach to determining the solubility of 4-Fluoro-3,5-dimethylbenzoic acid. By combining an understanding of its molecular structure with a meticulous experimental protocol, researchers can generate the high-quality, reliable data essential for advancing drug development projects. The presented workflow emphasizes self-validation and causality, ensuring that the resulting solubility profile is both accurate and trustworthy. This fundamental data serves as a cornerstone for rational solvent selection in synthesis, purification, and formulation, ultimately accelerating the path from discovery to application.

References

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An In-depth Technical Guide to the Physical Properties of 4-Fluoro-3,5-dimethylbenzoic Acid

Introduction

4-Fluoro-3,5-dimethylbenzoic acid, a fluorinated aromatic carboxylic acid, is a compound of significant interest in the fields of medicinal chemistry and materials science. Its unique structural combination—a carboxylic acid for versatile derivatization, a fluorine atom to modulate electronic properties and metabolic stability, and methyl groups influencing steric interactions—renders it a valuable building block for the synthesis of novel therapeutic agents and advanced materials.[1] The strategic incorporation of fluorine into organic molecules is a well-established strategy in drug discovery to enhance pharmacokinetic and pharmacodynamic properties.[2] This guide provides a comprehensive overview of the known physical properties of 4-Fluoro-3,5-dimethylbenzoic acid and details the experimental protocols for the determination of these and other key characteristics.

This document is intended for researchers, scientists, and drug development professionals, offering both established data and the methodologies required to generate further characterization data, thereby facilitating its application in research and development.

Molecular Structure and Identification

A clear understanding of the molecular structure is fundamental to interpreting its physical and chemical behavior.

Visualizing the Core Structure

Caption: 2D structure of 4-Fluoro-3,5-dimethylbenzoic acid.

General Properties

A summary of the fundamental physical and safety data for 4-Fluoro-3,5-dimethylbenzoic acid is presented below. This data is essential for safe handling, storage, and for predicting its behavior in various chemical environments.

Property	Value	Source(s)
Molecular Formula	C₉H₉FO₂	[3][4][5]
Molecular Weight	168.17 g/mol	[3][4]
Appearance	Solid, Crystalline	[3]
Melting Point	170 - 173 °C	[3][6]
CAS Number	120512-59-6	[3][5]

Safety and Handling

Proper handling of any chemical substance is paramount to ensure laboratory safety. The following is a summary of the key safety information for 4-Fluoro-3,5-dimethylbenzoic acid, derived from its Safety Data Sheet (SDS).

• Signal Word: Warning[3]

• Hazard Statements:

  • H315: Causes skin irritation.[3]

  • H319: Causes serious eye irritation.[3]

  • H335: May cause respiratory irritation.[3]

• Precautionary Statements:

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

  • P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

  • P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

  • P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[3]

Chemical Stability: The compound is stable under normal conditions.[3] Conditions to Avoid: Incompatible products and excess heat should be avoided.[3]

Thermal Properties

Melting Point

The melting point is a critical indicator of purity for a crystalline solid. For 4-Fluoro-3,5-dimethylbenzoic acid, the reported melting point range is 170 - 173 °C .[3][6] A sharp melting range is indicative of high purity, whereas a broad melting range suggests the presence of impurities.

The melting point of a solid organic compound can be accurately determined using a melting point apparatus, such as a Mel-Temp or a Thiele tube.

Caption: Workflow for the shake-flask method for solubility determination.

Detailed Steps:

• Preparation: An excess of 4-Fluoro-3,5-dimethylbenzoic acid is added to a known volume of the desired solvent in a sealed container.

• Equilibration: The mixture is agitated at a constant temperature until equilibrium is reached (typically 24-72 hours).

• Separation: The suspension is allowed to stand, and the undissolved solid is separated from the saturated solution by centrifugation and filtration.

• Analysis: The concentration of the compound in the clear filtrate is determined using a calibrated analytical technique such as High-Performance Liquid Chromatography (HPLC).

Acidity (pKa)

Potentiometric titration is a highly accurate method for determining the pKa of an acidic or basic compound.

Detailed Steps:

• Solution Preparation: A known concentration of 4-Fluoro-3,5-dimethylbenzoic acid is dissolved in a suitable solvent, typically a mixture of water and an organic co-solvent (like methanol or DMSO) if the compound has low water solubility.

• Titration Setup: A calibrated pH electrode is immersed in the solution, which is stirred continuously.

• Titration: A standardized solution of a strong base (e.g., NaOH) is added in small, precise increments.

• Data Collection: The pH of the solution is recorded after each addition of the titrant.

• Data Analysis: A titration curve (pH vs. volume of titrant added) is plotted. The pKa is the pH at the half-equivalence point (the point where half of the acid has been neutralized). [7][8]

Spectroscopic Properties

Spectroscopic data is essential for the structural confirmation and purity assessment of 4-Fluoro-3,5-dimethylbenzoic acid. While specific spectra are not provided in the search results, the expected characteristics can be inferred, and some vendors indicate the availability of such data. [7][9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methyl protons, and the acidic proton of the carboxylic acid. The aromatic protons will likely appear as a singlet or a narrowly split multiplet in the aromatic region (typically 7-8 ppm). The two methyl groups are chemically equivalent and should give a single, sharp peak in the aliphatic region (around 2.3 ppm). The carboxylic acid proton will appear as a broad singlet at a downfield chemical shift (typically >10 ppm).

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbon, the aromatic carbons (with splitting patterns due to C-F coupling), and the methyl carbons. The carbonyl carbon will be in the range of 165-185 ppm. The aromatic carbons will appear between 110-165 ppm, and the methyl carbons will be observed in the upfield region (around 15-25 ppm).

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands corresponding to the functional groups present in the molecule.

• O-H Stretch: A broad absorption band in the region of 2500-3300 cm⁻¹ is characteristic of the hydrogen-bonded hydroxyl group of the carboxylic acid. [10]* C=O Stretch: A strong, sharp absorption band around 1680-1710 cm⁻¹ corresponds to the carbonyl group of the carboxylic acid. [10][11]* C-F Stretch: A strong absorption in the 1100-1250 cm⁻¹ region is indicative of the carbon-fluorine bond. [10]* Aromatic C=C Stretch: Absorptions in the 1450-1600 cm⁻¹ region are characteristic of the aromatic ring. [10][11]

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its fragments, confirming the molecular weight and providing structural clues. The molecular ion peak (M+) would be expected at m/z 168. The fragmentation pattern would likely involve the loss of the carboxylic acid group and other characteristic cleavages of the aromatic ring.

Conclusion

4-Fluoro-3,5-dimethylbenzoic acid is a key building block with well-defined structural and basic physical properties. This guide has consolidated the available data for its molecular characteristics, safety, and thermal behavior. While specific experimental values for properties such as boiling point, solubility, and pKa are not widely published, this guide provides robust, field-proven experimental protocols for their determination. The detailed methodologies for melting point analysis, thermal stability assessment, solubility measurement, pKa determination, and spectroscopic characterization empower researchers to generate the necessary data for their specific applications. A thorough understanding and application of these techniques will facilitate the effective use of 4-Fluoro-3,5-dimethylbenzoic acid in advancing scientific research and development.

References

• Melting point determination. (n.d.). Retrieved January 5, 2026, from [Link]

• Experiment (1) Determination of melting points. (2021, September 19). Retrieved January 5, 2026, from [Link]

• 4-Fluoro-3,5-dimethylbenzoic acid Safety Data Sheet. (2024, March 2). Thermo Fisher Scientific.
• Experimental Procedures for the Measurement of Polymer Solubility and Rheological Properties. (2023, May 4).

• Determination of Melting Point. (n.d.). Clarion University. Retrieved January 5, 2026, from [Link]

• Supplementary Information. (n.d.). Royal Society of Chemistry.

• 4-Fluoro-3,5-dimethylbenzoic acid. (n.d.). Oakwood Chemical. Retrieved January 5, 2026, from [Link]

• Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents. (2025, August 28). University of Tartu. Retrieved January 5, 2026, from [Link]

• Infrared spectrum of benzoic acid. (n.d.). Doc Brown's Chemistry. Retrieved January 5, 2026, from [Link]

• Protocol for Determining pKa Using Potentiometric Titration. (n.d.). Creative Bioarray. Retrieved January 5, 2026, from [Link]

• Benzoic acid, 4-fluoro-. (n.d.). NIST WebBook. Retrieved January 5, 2026, from [Link]

• 13C NMR Chemical Shifts. (2022, March 9). Oregon State University. Retrieved January 5, 2026, from [Link]

• 1H NMR Chemical Shifts. (n.d.). Organic Chemistry Data. Retrieved January 5, 2026, from [Link]

• 4-Fluorobenzoic acid. (n.d.). In Wikipedia. Retrieved January 5, 2026, from [Link]

• Benzoic acid, 3,5-dimethyl-. (n.d.). NIST WebBook. Retrieved January 5, 2026, from [Link]

• Solubility of 4-Methylbenzoic Acid between 288 K and 370 K. (2025, August 10).
• Proton and fluorine NMR spectra of fluorobenzene. (n.d.). Taylor & Francis Online.

• 4-Fluorobenzoic Acid. (n.d.). PubChem. Retrieved January 5, 2026, from [Link]

• 3,5-Difluoro-4-methylbenzoic acid. (n.d.). PubChem. Retrieved January 5, 2026, from [Link]

• Benzoic acid, 3,5-dimethyl-. (n.d.). NIST WebBook. Retrieved January 5, 2026, from [Link]

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discovery and history of 4-Fluoro-3,5-dimethylbenzoic acid

An In-Depth Technical Guide to the Synthetic History and Utility of 4-Fluoro-3,5-dimethylbenzoic acid

Foreword: The Silent Workhorse of Modern Chemistry

In the vast repository of chemical literature, not every compound is heralded by a landmark discovery paper. Some, like 4-Fluoro-3,5-dimethylbenzoic acid, emerge from the steady march of synthetic innovation, their histories written not in a single manuscript but across decades of evolving chemical methodology. This guide eschews a simple chronological report in favor of a deeper narrative, exploring the logical and strategic evolution of synthetic pathways that likely led to the creation and now widespread availability of this valuable building block. As a Senior Application Scientist, my focus is not just on the "what" but the "why"—the causal relationships behind synthetic choices that chemists have made, and continue to make, in their quest for molecular precision. We will delve into the probable classical origins of this molecule, examine modern, more efficient routes, and understand its significance as a tool for researchers in drug discovery and materials science.

Foundational Context: The Rise of Fluorinated Scaffolds

The introduction of fluorine into organic molecules can dramatically alter their physicochemical and biological properties. In the pharmaceutical realm, fluorine substitution is a well-established strategy for enhancing metabolic stability, increasing membrane permeability, and improving protein binding affinities.[1] This has led to a surge in the development of fluorinated building blocks. Compounds like 4-Fluoro-3,5-dimethylbenzoic acid belong to the critical class of fluorinated benzoic acids, which serve as versatile intermediates for the synthesis of Active Pharmaceutical Ingredients (APIs) and agrochemicals.[2][3] Their carboxylic acid group provides a convenient handle for amide bond formation or other functional group interconversions, making them indispensable in modern synthetic campaigns.

Physicochemical & Structural Data

Property	Value	Source
CAS Number	120512-59-6	[4]
Molecular Formula	C₉H₉FO₂	[5][6]
Molecular Weight	168.16 g/mol	[5][6]
Appearance	White to off-white solid	Commercial Suppliers
Chemical Stability	Stable under normal conditions	[6]

Reconstructing the Past: Plausible Historical Synthetic Pathways

While a singular "discovery" paper for 4-Fluoro-3,5-dimethylbenzoic acid is not prominent in the historical literature, its structure suggests logical synthetic disconnections based on well-established, classical reactions. The primary challenge in its synthesis is achieving the specific 1,2,3,4-substitution pattern on the benzene ring. A highly plausible historical approach would involve the renowned Balz-Schiemann reaction, a cornerstone of aromatic fluorine chemistry for much of the 20th century.[7][8]

Proposed Classical Route: A Multi-Step Approach from 3,5-Dimethylaniline

This hypothetical pathway represents a robust, logical sequence relying on fundamental organic transformations that would have been available to chemists in the mid-20th century. The strategy involves building the substitution pattern sequentially.

Step-by-Step Protocol:

• Nitration: Begin with commercially available 3,5-dimethylaniline. Perform an electrophilic nitration. Due to the strong ortho,para-directing nature of the amino group, the primary products would be 2-nitro-3,5-dimethylaniline and 4-nitro-3,5-dimethylaniline. The desired 4-nitro isomer can be separated via crystallization or chromatography.

• Sandmeyer Reaction (Part 1 - Diazotization): The separated 4-nitro-3,5-dimethylaniline is subjected to diazotization. The primary amine is treated with an ice-cold solution of sodium nitrite (NaNO₂) and a strong acid (e.g., HCl) to form a diazonium salt.

• Sandmeyer Reaction (Part 2 - Cyanation): The resulting diazonium salt is immediately treated with a solution of copper(I) cyanide (CuCN). This introduces a nitrile group at the 1-position, yielding 4-nitro-3,5-dimethylbenzonitrile.

• Reduction of Nitro Group: The nitro group is selectively reduced to an amine using a standard reducing agent like tin(II) chloride (SnCl₂) in acidic medium or catalytic hydrogenation. This produces 4-amino-3,5-dimethylbenzonitrile.

• Balz-Schiemann Reaction: The newly formed amino group is the key to introducing fluorine.

  • Diazotization: The 4-amino-3,5-dimethylbenzonitrile is diazotized using sodium nitrite and tetrafluoroboric acid (HBF₄).

  • Fluorination: The resulting diazonium tetrafluoroborate salt is isolated and gently heated. Thermal decomposition releases nitrogen gas and boron trifluoride, leaving the desired 4-fluoro-3,5-dimethylbenzonitrile.[7][8]

• Hydrolysis of Nitrile: The final step is the hydrolysis of the nitrile group to a carboxylic acid. This is typically achieved by heating with a strong acid (e.g., H₂SO₄) or base (e.g., NaOH), followed by acidic workup, to yield the final product, 4-Fluoro-3,5-dimethylbenzoic acid.

Caption: Plausible classical synthesis of 4-Fluoro-3,5-dimethylbenzoic acid.

Modern Synthetic Strategies & Improvements

While classical methods are robust, modern organic synthesis prioritizes efficiency, safety, and atom economy. Contemporary approaches to synthesizing 4-Fluoro-3,5-dimethylbenzoic acid and its analogs often involve more direct and higher-yielding reactions.

Alternative Precursors and Reactions

Starting Material	Key Reactions	Advantages	Potential Challenges	Related Literature
m-Fluorotoluene	Friedel-Crafts Acylation, Haloform Reaction	Utilizes readily available starting materials. Friedel-Crafts is a powerful C-C bond-forming reaction.	Acylation may lead to a mixture of ortho and para isomers, requiring separation. Steric hindrance from two methyl groups could be an issue.	[9]
Substituted Benziodoxolones	Nucleophilic Fluorination	Milder reaction conditions compared to thermal decomposition of diazonium salts.	Requires synthesis of specialized hypervalent iodine reagents.	[10]
3,5-Dimethylbenzoic Acid	Direct C-H Fluorination	Most atom-economical approach (late-stage functionalization).	Regioselectivity can be difficult to control; may require specialized directing groups or catalysts.	General concept
4-Bromo-1-fluoro-2-methoxybenzene	Cyanation, Hydrolysis, Demethylation	A documented route for a similar structural motif, offering high purity.	Multi-step process with potentially harsh demethylation conditions.	[11]

Exemplary Modern Workflow: Lithiation and Electrophilic Capture

A more contemporary, albeit potentially costly, approach could involve directed ortho-metalation, a powerful tool for regioselective functionalization.

Step-by-Step Protocol:

• Precursor Synthesis: Synthesize 1-fluoro-3,5-dimethylbenzene.

• Directed Ortho-Metalation: The fluorine atom can act as a weak directing group. Treatment with a strong organolithium base (e.g., n-butyllithium or sec-butyllithium) at low temperatures (-78 °C) could selectively deprotonate the C2 position due to an inductive effect and coordination.

• Carboxylation: The resulting aryllithium intermediate is quenched with an electrophile like solid carbon dioxide (dry ice).

• Acidic Workup: Acidification of the reaction mixture protonates the carboxylate salt, yielding 2-fluoro-3,5-dimethylbenzoic acid, an isomer of the target. To obtain the desired 4-fluoro isomer via this strategy, a different starting material with a stronger directing group would be necessary, highlighting the complexities of regiocontrol. A patent for the synthesis of 4-fluoro-2-methylbenzoic acid utilizes a similar lithiation strategy starting from 4-fluorobenzoic acid and quenching with methyl iodide.[9] This underscores the power of these methods for building substituted aromatic rings.

Applications in Research and Development

The utility of 4-Fluoro-3,5-dimethylbenzoic acid lies in its identity as a chemical building block. Its structure is not typically the final active molecule but rather a key intermediate used to construct more complex targets.

• Pharmaceutical Synthesis: The carboxylic acid moiety is readily converted to an amide by coupling with various amines, a fundamental reaction in drug synthesis. The fluorine and methyl groups fine-tune the steric and electronic properties of the final compound.

• Agrochemicals: Similar to pharmaceuticals, it can be used to create new pesticides and herbicides where the fluorinated phenyl group can enhance efficacy and stability.[12]

• Materials Science: Fluorinated benzoic acids can be used as monomers or modifiers in the synthesis of specialty polymers, imparting properties such as thermal stability, chemical resistance, and low surface energy.[3]

• Tracer Studies: While this specific isomer is not commonly cited, the broader class of fluorobenzoic acids (FBAs) are used as stable, non-radioactive tracers to study water flow in geothermal systems, oil fields, and hydrological models.[13][14]

Caption: Core application areas for 4-Fluoro-3,5-dimethylbenzoic acid.

Conclusion

The history of 4-Fluoro-3,5-dimethylbenzoic acid is a reflection of the evolution of synthetic organic chemistry itself. While it may lack a singular, celebrated moment of discovery, its existence is a testament to the power of foundational reactions like the Sandmeyer and Balz-Schiemann, and its continued relevance is secured by modern methods that allow for its efficient production. For researchers and drug development professionals, this compound is not merely a substance in a bottle but a tool of potential—a carefully crafted scaffold upon which countless innovations in medicine, agriculture, and materials can be built. Its story underscores a fundamental truth of chemical science: progress is built molecule by molecule, reaction by reaction.

References

• Haveman, L. Y. F., Broersen, C. A. J., Vugts, D. J., & Windhorst, A. D. (2025). Direct decarboxylative 18 F-fluorination of benzoic acids using visible light catalysis. RSC Chemical Biology. Published November 18, 2025. Accessed January 5, 2026, from [Link]

• Flores, W., et al. (2023). Conformational landscapes of symmetrically fluorine-substituted benzoic acids II: Calculations and measurements for the rotation. ScholarWorks @ UTRGV. Retrieved January 5, 2026, from [Link]

• Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound. (2019). Global Scientific Journal, 7(9). Retrieved January 5, 2026, from [Link]

• Chemical synthesis method of 4-fluoro-2-methylbenzoic acid. (2020). Google Patents. CN110903176A.

• Analysis Fluorobenzoic Acids for Water Tracer Studies Application Note. (n.d.). S4Science. Retrieved January 5, 2026, from [Link]

• Panteleev, J., et al. (2018). Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination of 1-arylbenziodoxolones. Arkat USA. Retrieved January 5, 2026, from [Link]

• Juhler, R. K., & Mortensen, A. P. (2002). Analysing fluorobenzoate tracers in groundwater samples using liquid chromatography-tandem mass spectrometry. A tool for leaching studies and hydrology. Journal of Chromatography A, 957(1), 11-16. Retrieved January 5, 2026, from [Link]

• 4-Fluoro-3,5-dimethylbenzoic acid. (n.d.). Oakwood Chemical. Retrieved January 5, 2026, from [Link]

• An Improved Synthesis Of 4 Fluoro 3 Hydroxybenzoic Acid And Intermediates Thereof For Acoramidis Synthesis. (2025). Quick Company. Retrieved January 5, 2026, from [Link]

• 4-Fluorobenzoic acid. (n.d.). In Wikipedia. Retrieved January 5, 2026, from [Link]

• Schiemann, G., & Winkelmüller, W. (1943). p-FLUOROBENZOIC ACID. Organic Syntheses, Coll. Vol. 2, p. 299. Retrieved January 5, 2026, from [Link]

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A Theoretical and Methodological Guide to 4-Fluoro-3,5-dimethylbenzoic Acid for Advanced Research

Introduction: The Strategic Value of Fluorination in Benzoic Acid Scaffolds

In the landscape of modern drug discovery and materials science, the strategic incorporation of fluorine into organic molecules has become an indispensable tool for modulating physicochemical and biological properties.[1][2] 4-Fluoro-3,5-dimethylbenzoic acid (C₉H₉FO₂) emerges as a compound of significant interest, embodying the nuanced interplay of electronic and steric effects that can be leveraged in the design of novel chemical entities.[3][4] This technical guide provides an in-depth exploration of the theoretical underpinnings, synthetic strategies, and analytical characterization of 4-Fluoro-3,5-dimethylbenzoic acid, tailored for researchers, scientists, and professionals in drug development. By synthesizing established theoretical principles with practical methodological insights, this document aims to serve as a comprehensive resource for harnessing the potential of this versatile fluorinated building block.

The fluorine atom, with its high electronegativity and relatively small van der Waals radius, can profoundly influence a molecule's pKa, lipophilicity, metabolic stability, and binding interactions.[1] In the context of 4-Fluoro-3,5-dimethylbenzoic acid, the para-fluorine substituent exerts a strong electron-withdrawing inductive effect, while the ortho-methyl groups introduce steric hindrance and electronic modulation. This unique substitution pattern makes it a valuable scaffold for probing structure-activity relationships (SAR) and developing targeted therapeutic agents or functional materials.

Molecular Properties and Theoretical Analysis

A deep understanding of the molecular properties of 4-Fluoro-3,5-dimethylbenzoic acid is paramount for predicting its behavior in chemical and biological systems. While experimental crystallographic data for this specific compound is not publicly available, we can leverage the power of computational chemistry, specifically Density Functional Theory (DFT), to elucidate its structural and electronic characteristics. Numerous studies on substituted benzoic acids provide a robust framework for this theoretical analysis.[5][6]

Predicted Molecular Geometry and Electronic Profile

DFT calculations, particularly using hybrid functionals like B3LYP with a suitable basis set (e.g., 6-311++G(d,p)), are powerful tools for optimizing molecular geometries and predicting vibrational spectra.[2] For 4-Fluoro-3,5-dimethylbenzoic acid, the key structural parameters of interest are the bond lengths and angles of the benzene ring, the carboxylic acid group, and the C-F bond, as well as the dihedral angle between the carboxylic acid group and the aromatic ring.

Based on studies of similar substituted benzoic acids, the carboxylic acid group is expected to be nearly coplanar with the benzene ring to maximize π-conjugation.[7] The presence of the two ortho-methyl groups may induce a slight twist in this dihedral angle due to steric hindrance.

Table 1: Predicted Molecular Properties of 4-Fluoro-3,5-dimethylbenzoic Acid

Property	Predicted Value	Source/Method
Molecular Formula	C₉H₉FO₂	[3]
Molecular Weight	168.17 g/mol	[3]
Monoisotopic Mass	168.05865 Da	PubChem
XlogP (Predicted)	2.3	PubChem
pKa (Predicted)	~3.9 - 4.1	Analogy to substituted benzoic acids

Computational Workflow for Structural and Spectroscopic Prediction

For researchers wishing to perform their own DFT calculations, the following workflow is recommended:

Caption: Proposed synthesis of 4-Fluoro-3,5-dimethylbenzoic acid.

Experimental Protocol (Proposed):

• Friedel-Crafts Acylation:

  • To a stirred solution of 1-fluoro-3,5-dimethylbenzene in a suitable solvent (e.g., dichloromethane) at 0 °C, add a Lewis acid catalyst such as anhydrous aluminum trichloride.

  • Slowly add trichloroacetyl chloride and allow the reaction to warm to room temperature and stir until completion (monitored by TLC or GC-MS).

  • Quench the reaction by carefully pouring it onto ice, followed by extraction with an organic solvent.

  • Wash the organic layer, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude ketone intermediate.

• Hydrolysis and Acidification:

  • Dissolve the crude intermediate in a suitable solvent mixture (e.g., THF/water) and add a base such as sodium hydroxide.

  • Heat the mixture to reflux until the hydrolysis is complete.

  • Cool the reaction mixture and acidify with a strong acid like hydrochloric acid to precipitate the product.

  • Filter the solid, wash with cold water, and dry under vacuum. Recrystallization from a suitable solvent (e.g., ethanol/water) can be performed for further purification.

Proposed Synthetic Route 2: From 4-Amino-3,5-dimethylphenol

This alternative route involves the introduction of the fluorine atom via a Sandmeyer-type reaction.

Experimental Protocol (Proposed):

• Diazotization:

  • Dissolve 4-amino-3,5-dimethylphenol in an aqueous solution of a non-nucleophilic strong acid (e.g., fluoroboric acid).

  • Cool the solution to 0-5 °C and add a solution of sodium nitrite dropwise to form the diazonium salt.

• Schiemann Reaction:

  • Gently heat the solution containing the diazonium salt to induce decomposition and the formation of 4-fluoro-3,5-dimethylphenol.

  • Extract the product with a suitable organic solvent.

• Carboxylation:

  • The resulting 4-fluoro-3,5-dimethylphenol can then be carboxylated, for example, through a Kolbe-Schmitt reaction, to yield the desired benzoic acid.

Spectroscopic and Analytical Characterization

While specific, publicly available spectra for 4-Fluoro-3,5-dimethylbenzoic acid are limited, its structural features allow for the prediction of key spectroscopic signatures. Commercial suppliers confirm the availability of NMR, HPLC, and LC-MS data for this compound. [8][9]

Table 2: Predicted Spectroscopic Data for 4-Fluoro-3,5-dimethylbenzoic Acid

Technique	Predicted Peaks/Signals	Rationale
¹H NMR	Aromatic protons (~7.5-7.8 ppm, doublet, JHF ~ 6-8 Hz)Methyl protons (~2.3 ppm, singlet)Carboxylic acid proton (>10 ppm, broad singlet)	The aromatic protons are expected to be a doublet due to coupling with the fluorine atom. The methyl protons will be a singlet. The carboxylic acid proton is typically downfield and broad.
¹³C NMR	Carboxylic carbon (~165-170 ppm)Fluorine-bound carbon (~160-165 ppm, large JCF)Methyl-bound carbons (~140-145 ppm)Unsubstituted aromatic carbons (~115-125 ppm)Methyl carbons (~15-20 ppm)	The carbon attached to fluorine will show a large coupling constant. The other aromatic carbons will appear in the expected regions, with their chemical shifts influenced by the substituents.
IR Spectroscopy	O-H stretch (broad, ~2500-3300 cm⁻¹)C=O stretch (~1680-1710 cm⁻¹)C-F stretch (~1200-1300 cm⁻¹)	These are characteristic vibrational modes for a carboxylic acid and an aryl fluoride.
Mass Spectrometry (EI)	Molecular ion peak (m/z = 168)Fragment ion from loss of -OH (m/z = 151)Fragment ion from loss of -COOH (m/z = 123)	Electron impact mass spectrometry is expected to show the molecular ion and characteristic fragmentation patterns.

Protocol for Spectroscopic Analysis

For researchers who have synthesized or acquired this compound, the following general protocols for spectroscopic characterization are recommended:

• NMR Spectroscopy:

  • Dissolve 5-10 mg of the sample in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a high-field NMR spectrometer.

  • Use standard parameters for acquisition and processing.

• IR Spectroscopy:

  • Obtain the IR spectrum using an ATR-FTIR spectrometer for a solid sample.

  • Record the spectrum over a range of 4000-400 cm⁻¹.

• Mass Spectrometry:

  • Analyze the sample using a GC-MS with an electron ionization source or an LC-MS with electrospray ionization.

  • Determine the molecular weight and analyze the fragmentation pattern.

Potential Applications in Research and Development

While specific biological activities for 4-Fluoro-3,5-dimethylbenzoic acid have not been extensively reported, its structural motifs suggest significant potential in several areas of research and development:

• Medicinal Chemistry: As a building block, it can be used in the synthesis of more complex molecules targeting a variety of biological targets. The fluorinated phenyl ring can enhance binding affinity and improve pharmacokinetic properties. Derivatives of fluorinated benzoic acids have been investigated as inhibitors of various enzymes.

• Agrochemicals: The incorporation of fluorine is a common strategy in the design of modern pesticides and herbicides to enhance their efficacy and metabolic stability.

• Materials Science: Fluorinated aromatic compounds are of interest in the development of polymers and liquid crystals with unique thermal and electronic properties. [10]

Conclusion

4-Fluoro-3,5-dimethylbenzoic acid represents a strategically valuable, yet underexplored, chemical entity. This guide has provided a comprehensive overview of its theoretical properties, proposed robust synthetic pathways, and outlined a framework for its analytical characterization. While a lack of publicly available experimental data, particularly crystallographic information, presents a current limitation, the strong foundation of theoretical knowledge on related compounds allows for reliable predictions of its behavior. It is our hope that this guide will stimulate further research into the synthesis, characterization, and application of this promising molecule, unlocking its full potential in the fields of medicinal chemistry, agrochemicals, and materials science.

References

• Structural Aspects of the Ortho Chloro- and Fluoro- Substituted Benzoic Acids: Implications on Chemical Properties. (n.d.). MDPI. Retrieved from [Link]

• Conformational landscapes of symmetrically fluorine-substituted benzoic acids I: Microwave spectroscopic and theoretical. (2023). ScholarWorks @ UTRGV. Retrieved from [Link]

• Separation and determination of fluorobenzoic acids using ion chromatography-electrospray mass spectrometry | Request PDF. (2020). ResearchGate. Retrieved from [Link]

• CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid. (n.d.). Google Patents.
• US6333431B1 - Processes for the preparation of fluorinated benzoic acids. (n.d.). Google Patents.

• 10 - Supporting Information. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• 4-Fluoro-3,5-dimethylbenzoic acid. (n.d.). Oakwood Chemical. Retrieved from [Link]

• (PDF) 3-Fluoro-4-methylbenzoic acid. (2004). ResearchGate. Retrieved from [Link]

• An Improved Synthesis Of 4 Fluoro 3 Hydroxybenzoic Acid And. (n.d.). Quick Company. Retrieved from [Link]

• Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound. (n.d.). Global Scientific Journal. Retrieved from [Link]

• (12) United States Patent. (2008). Googleapis.com. Retrieved from [Link]

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• Spectroscopic investigations, DFT computations and other molecular properties of 2,4-dimethylbenzoic acid. (n.d.). NIScPR. Retrieved from [Link]

• 4-Fluoro-3,5-dimethylbenzoic acid,120512-59-6->Allfluoro pharmaceutical co .ltd. (n.d.). Allfluoro. Retrieved from [Link]

• Ultra trace determination of fluorobenzoic acids in tap and reservoir water using solid-phase extraction and gas chromatography-mass spectrometry. (2012). ResearchGate. Retrieved from [Link]

• (12) Patent Application Publication (10) Pub. No.: US 2002/0072626A1. (2000). Googleapis.com. Retrieved from [Link]

• (PDF) 3,5-Difluorobenzoic acid. (2007). ResearchGate. Retrieved from [Link]

• 4-Hydroxy-3,5-dimethylbenzoic acid | C9H10O3 | CID 138387. (n.d.). PubChem. Retrieved from [Link]

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An In-depth Technical Guide to the Safe Handling of 4-Fluoro-3,5-dimethylbenzoic Acid

This document provides a comprehensive technical guide for the safe handling, storage, and disposal of 4-Fluoro-3,5-dimethylbenzoic acid (CAS No. 120512-59-6). It is intended for researchers, scientists, and drug development professionals who may work with this compound in a laboratory setting. The guidance herein is synthesized from authoritative safety data sheets and established laboratory safety protocols to ensure a self-validating system of operational safety.

Compound Identification and Chemical Properties

4-Fluoro-3,5-dimethylbenzoic acid is a substituted aromatic carboxylic acid used as a chemical intermediate in various research and development applications.[1][2] Understanding its fundamental properties is the first step toward safe handling.

Property	Value	Source
CAS Number	120512-59-6	[3]
Molecular Formula	C₉H₉FO₂	[3]
Molecular Weight	168.17 g/mol	[3]
Appearance	Solid, Crystalline	[3]
Melting Point	170 - 173 °C (338 - 343.4 °F)	[2][3]
Stability	Stable under normal conditions	[3]

Hazard Identification and Toxicological Profile

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 4-Fluoro-3,5-dimethylbenzoic acid is classified as a hazardous substance.[3][4] The primary hazards are related to its irritant properties.

GHS Classification Summary [3]

Hazard Class	Category	Hazard Statement	Pictogram	Signal Word
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	GHS07 (Exclamation Mark)	Warning
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation	GHS07 (Exclamation Mark)	Warning
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation	GHS07 (Exclamation Mark)	Warning

Toxicological Narrative:

The GHS classification indicates that the primary risks associated with 4-Fluoro-3,5-dimethylbenzoic acid are irritant in nature.

• Skin Contact (H315): Direct contact with the solid or its solutions can cause skin irritation, leading to redness, itching, or inflammation.[3]

• Eye Contact (H319): The compound is a serious eye irritant.[3] Contact can cause significant pain, redness, and watering, with the potential for damage if not addressed immediately.

• Inhalation (H335): As a solid, the primary inhalation risk comes from airborne dust particles.[3] Inhaling the dust may cause irritation to the respiratory tract, resulting in coughing and shortness of breath.[5]

Exposure Controls and Personal Protective Equipment (PPE)

To mitigate the identified hazards, a multi-layered approach involving engineering controls and appropriate PPE is mandatory. The causality behind these choices is to create barriers between the researcher and the chemical, preventing exposure via the primary routes of skin contact, eye contact, and inhalation.

Control Measure	Specification & Rationale	Source
Engineering Controls	All handling of the solid compound (weighing, transferring) must be performed in a certified chemical fume hood to control dust and prevent inhalation of airborne particles, addressing the H335 respiratory hazard.[6][7]	[6][7]
Eye Protection	Chemical safety goggles conforming to EN 166 (or equivalent) are required to prevent eye contact and the serious irritation identified by H319.[3]	[3]
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber) must be worn at all times. Gloves should be inspected before use and removed carefully to avoid skin contamination, mitigating the H315 skin irritation hazard.[3][8]	[3][8]
Skin & Body Protection	A long-sleeved lab coat must be worn to protect against accidental skin contact.[3] Full-length pants and closed-toe shoes are standard laboratory practice.[8]	[3][8]
Respiratory Protection	For standard laboratory use within a fume hood, additional respiratory protection is not typically required. In situations where dust concentrations may exceed exposure limits (e.g., large-scale use or spill cleanup outside a fume hood), a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[3]	[3]

Standard Operating Procedure: Safe Handling and Storage

Adherence to a strict handling protocol is essential for preventing exposure and ensuring experimental integrity.

Workflow for Safe Handling

Caption: Workflow for safely handling 4-Fluoro-3,5-dimethylbenzoic acid.

Handling Protocols:

• Avoid Dust Formation: When handling the solid, use techniques that minimize the generation of dust. Avoid pouring the powder; use a spatula for transfers.[3][9] This directly mitigates the H335 inhalation hazard.

• Hygiene: Do not eat, drink, or smoke in the laboratory.[3][9] Wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn, to prevent accidental ingestion or cross-contamination.[6]

• Grounding: For large-scale transfers where static electricity could be a concern, ensure proper grounding of equipment.[7]

Storage Requirements:

• Container: Keep the container tightly closed to prevent contamination.[3][7]

• Location: Store in a cool, dry, and well-ventilated area.[6][10]

• Incompatibilities: Store away from incompatible materials, such as strong oxidizing agents and strong bases, which are general incompatibilities for benzoic acid derivatives.[11][12]

Emergency Procedures

In the event of an exposure or spill, a rapid and informed response is critical.

First Aid Measures [3]

Exposure Route	First Aid Protocol
Inhalation	Remove the person to fresh air and keep them comfortable for breathing. If symptoms (like coughing or difficulty breathing) persist, seek medical attention.[3]
Skin Contact	Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. If skin irritation occurs or persists, seek medical attention.[3]
Eye Contact	Immediately rinse the eyes with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[3][10]
Ingestion	Clean the mouth with water and drink plenty of water afterward. Do NOT induce vomiting. Seek medical attention if symptoms occur or if a significant amount was ingested.[3][10]

Laboratory-Scale Spill Response

This procedure is for small spills that can be managed safely by trained laboratory personnel.

Caption: Emergency response workflow for a small laboratory spill.

For larger spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department immediately.[13]

Disposal Considerations

Chemical waste disposal must be performed in compliance with all local, state, and federal regulations.

• Waste Collection: Unused or waste 4-Fluoro-3,5-dimethylbenzoic acid should be collected in a clearly labeled, sealed container.[8]

• Prohibition: Do not dispose of this chemical down the drain or in the regular trash.[6][7]

• Professional Disposal: All chemical waste should be disposed of through your institution's EHS office or a licensed waste disposal contractor.[5][7]

Example Experimental Protocol: Preparing a 100 mM Stock Solution

This section provides a step-by-step methodology that integrates the safety and handling principles discussed.

Objective: To prepare 50 mL of a 100 mM stock solution of 4-Fluoro-3,5-dimethylbenzoic acid in DMSO.

Calculation:

• Molecular Weight (MW) = 168.17 g/mol

• Volume (V) = 0.050 L

• Concentration (C) = 0.100 mol/L

• Mass required = C x V x MW = 0.100 mol/L * 0.050 L * 168.17 g/mol = 0.841 g

Methodology:

• Preparation: Don a lab coat, chemical safety goggles, and nitrile gloves. Verify that the chemical fume hood is operational.

• Weighing: Place a piece of weigh paper on an analytical balance inside the fume hood and tare it. Using a clean spatula, carefully weigh out approximately 0.841 g of 4-Fluoro-3,5-dimethylbenzoic acid. Record the exact mass.

• Transfer: Carefully transfer the weighed solid into a 50 mL conical tube or an appropriate glass vial.

• Solubilization: Using a calibrated pipette, add approximately 40 mL of DMSO to the vessel containing the solid. Cap the vessel securely.

• Dissolution: Gently vortex or sonicate the solution until all the solid has completely dissolved.

• Final Volume: Once dissolved, carefully add DMSO to bring the final volume to 50 mL.

• Labeling: Clearly label the vessel with the compound name, concentration (100 mM), solvent (DMSO), date, and your initials.

• Cleanup: Dispose of the contaminated weigh paper and any used pipette tips in the designated solid hazardous waste container. Return the primary container of 4-Fluoro-3,5-dimethylbenzoic acid to its designated storage location.

• Final Step: Remove gloves and wash hands thoroughly with soap and water.

References

• BENZOIC ACID AR/ACS MSDS. Labogens Fine Chem Industries. [Link]

• Benzoic Acid Standard Operating Procedure. Washington State University. [Link]

• Benzoic Acid - Hazardous Substance Fact Sheet. New Jersey Department of Health. [Link]

• 4-Fluoro-3,5-dimethylbenzoic acid - Oakwood Chemical. Oakwood Chemical. [Link]

• GHS Classification (Rev.11, 2025) Summary. PubChem. [Link]

• GHS Classification Search Tool. ChemRadar. [Link]

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Protocols & Analytical Methods

Application Notes & Protocols: The Strategic Use of 4-Fluoro-3,5-dimethylbenzoic Acid in Modern Medicinal Chemistry

Introduction: The Value Proposition of Strategic Fluorination and Methylation

In the landscape of contemporary drug discovery, the selection of foundational chemical scaffolds is a critical determinant of a program's success. Among the myriad of available building blocks, fluorinated organic molecules have become indispensable tools for medicinal chemists. The strategic incorporation of fluorine can profoundly influence a molecule's physicochemical and pharmacokinetic properties, including metabolic stability, binding affinity, and lipophilicity.[1][2] 4-Fluoro-3,5-dimethylbenzoic acid (CAS: 120512-59-6) exemplifies a building block designed with these principles in mind.

This guide provides an in-depth exploration of 4-Fluoro-3,5-dimethylbenzoic acid as a high-value intermediate. We will dissect the rationale behind its molecular architecture, detail its applications in the synthesis of targeted therapeutics—particularly kinase inhibitors—and provide robust, field-proven protocols for its chemical modification. The content herein is structured to empower researchers, scientists, and drug development professionals to leverage this versatile reagent in their synthetic campaigns.

Molecular Architecture and Physicochemical Rationale

The utility of 4-Fluoro-3,5-dimethylbenzoic acid stems from the synergistic interplay of its three key structural features: the fluorine atom, the dual methyl groups, and the carboxylic acid handle.

Property	Value	Reference
CAS Number	120512-59-6	[3]
Molecular Formula	C₉H₉FO₂	[3][4][5]
Molecular Weight	168.17 g/mol	[3][4][5]
Appearance	White to off-white crystalline powder	Sourced from typical supplier data
Storage	Sealed in dry, room temperature conditions	[3]

• The Fluorine Substituent: The para-fluorine atom is the molecule's primary modulator of electronic properties. Its high electronegativity creates a strong, stable carbon-fluorine bond, which can block potential sites of metabolic oxidation—a common failure point for drug candidates.[2] This modification often leads to an improved pharmacokinetic profile.[1] Furthermore, the fluorine can act as a hydrogen bond acceptor or engage in favorable dipole-dipole interactions within a target's binding pocket, thereby enhancing binding affinity and selectivity.[2]

• The 3,5-Dimethyl Groups: The two methyl groups, positioned meta to the carboxylic acid, provide steric bulk. This serves several purposes:

  • Conformational Restriction: They can lock the molecule or its derivatives into a specific, biologically active conformation.

  • Metabolic Shielding: They can sterically hinder the enzymatic degradation of adjacent functional groups.

  • Lipophilicity Tuning: They increase the molecule's lipophilicity, which can be crucial for traversing cellular membranes to reach intracellular targets.

• The Carboxylic Acid Handle: This functional group is the primary point of synthetic diversification. It is a versatile precursor for a wide range of transformations, most notably the formation of amides and esters, which are prevalent linkages in pharmaceutical agents.[1] This allows for the systematic exploration of chemical space through the generation of compound libraries.

Core Applications in Drug Discovery

A Privileged Scaffold for Kinase Inhibitor Development

The protein kinase family is one of the most significant classes of drug targets in oncology and immunology.[6] Many FDA-approved kinase inhibitors are ATP-competitive, binding to the hinge region of the kinase domain.[7] The 4-Fluoro-3,5-dimethylphenyl moiety is an excellent scaffold for building such inhibitors. The central phenyl ring can establish crucial π-stacking interactions, while the strategically placed fluorine and methyl groups can probe specific hydrophobic pockets to achieve both potency and selectivity against off-target kinases.[8]

Below is a conceptual diagram illustrating how a derivative of 4-Fluoro-3,5-dimethylbenzoic acid can function as a kinase inhibitor.

Caption: Kinase inhibitor concept using the 4-Fluoro-3,5-dimethylphenyl scaffold.

Intermediate for Bioactive Heterocycles and Anticancer Agents

Benzoic acids are foundational starting materials for a vast array of bioactive heterocyclic compounds. For instance, they can be converted into hydrazides, which are precursors to 1,3,4-oxadiazoles—a class of heterocyles known to possess anti-inflammatory, anticonvulsant, and antimicrobial properties.[9][10] The unique substitution pattern of 4-Fluoro-3,5-dimethylbenzoic acid can be imparted to these final heterocyclic structures, potentially yielding novel biological activities.

Furthermore, the benzoic acid scaffold itself is recognized for its role in anticancer drug design.[11][12] Derivatives have been shown to act through various mechanisms, including the inhibition of histone deacetylases (HDAC), which leads to cell cycle arrest and apoptosis in cancer cells.[13] This makes 4-Fluoro-3,5-dimethylbenzoic acid an attractive starting point for synthesizing novel, targeted anticancer agents.

Validated Experimental Protocols

The following protocols are designed to be robust and reproducible. Each includes steps for in-process validation (TLC) and final product confirmation, ensuring a self-validating workflow.

Protocol 1: General Synthesis of N-Substituted Amides via Acid Chloride

This two-step protocol is a fundamental and highly efficient method for coupling the benzoic acid with primary or secondary amines. The conversion to the acyl chloride intermediate significantly enhances reactivity.

Caption: Workflow for the two-step synthesis of amides from benzoic acid.

Step 1: Acyl Chloride Formation

• Setup: To a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), add 4-Fluoro-3,5-dimethylbenzoic acid (1.0 eq).

• Solvation: Dissolve the acid in anhydrous dichloromethane (DCM, ~0.2 M). Add a catalytic amount of N,N-dimethylformamide (DMF, 1-2 drops).

• Activation: Cool the solution to 0 °C in an ice bath. Add oxalyl chloride or thionyl chloride (1.2–1.5 eq) dropwise over 10 minutes. Causality: This converts the less reactive carboxylic acid into a highly electrophilic acyl chloride, priming it for nucleophilic attack. DMF catalyzes this transformation via the Vilsmeier reagent.

• Reaction: Allow the mixture to warm to room temperature and stir for 1-2 hours.

• Validation: Monitor the reaction by TLC (e.g., 9:1 Hexane:EtOAc). The starting material spot should be consumed. The acyl chloride is typically not isolated.

• Solvent Removal: Concentrate the reaction mixture under reduced pressure to remove excess solvent and activating agent. The crude acyl chloride is used directly in the next step.

Step 2: Amide Coupling (Schotten-Baumann Conditions)

• Setup: In a separate flask, dissolve the desired amine (1.0-1.1 eq) and a non-nucleophilic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (2.0 eq) in anhydrous DCM. Cool to 0 °C.

• Coupling: Re-dissolve the crude acyl chloride from Step 1 in a minimal amount of anhydrous DCM and add it dropwise to the amine solution at 0 °C. Causality: The amine acts as a nucleophile, attacking the acyl chloride. The base scavenges the HCl byproduct, driving the reaction to completion.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours (overnight is common).

• Validation: Monitor the reaction by TLC until the amine starting material is consumed.

• Workup: Quench the reaction by adding saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer twice with DCM. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by either recrystallization (e.g., from EtOAc/hexanes) or silica gel column chromatography to yield the pure amide.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, LC-MS, and HRMS.

Protocol 2: Direct Amide Coupling Using Peptide Reagents

For sensitive or valuable amines where the acyl chloride method may be too harsh, direct coupling using peptide reagents is the preferred method. This protocol is a one-pot procedure.

• Setup: To a round-bottom flask, add 4-Fluoro-3,5-dimethylbenzoic acid (1.0 eq), the desired amine (1.0 eq), and a coupling agent such as HATU (1.1 eq) or EDC (1.2 eq) with HOBt (1.2 eq).

• Solvation: Dissolve the reagents in an anhydrous polar aprotic solvent like DMF or DCM (~0.1 M).

• Activation & Coupling: Add a non-nucleophilic base (e.g., DIPEA, 2.0-3.0 eq) to the mixture. Stir at room temperature for 4-24 hours. Causality: The coupling agent activates the carboxylic acid in situ to form a highly reactive ester intermediate, which is then readily displaced by the amine nucleophile. This method avoids the formation of harsh byproducts.

• Validation & Workup: Monitor and process the reaction as described in Protocol 1 (Steps 4 & 5). The aqueous workup will also remove the water-soluble byproducts from the coupling reagents.

• Purification & Characterization: Purify and characterize the final amide product as described in Protocol 1 (Steps 6 & 7).

References

• Vertex AI Search. (2026).
• Global Scientific Journal. (2020). Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound.
• BLD Pharm. (n.d.). 120512-59-6|4-Fluoro-3,5-dimethylbenzoic acid.
• Unspecified Source. (n.d.).
• Santa Cruz Biotechnology. (n.d.). 4-Fluoro-3,5-dimethylbenzoic acid.
• Oakwood Chemical. (n.d.). 4-Fluoro-3,5-dimethylbenzoic acid.
• PubMed. (2024).
• Benchchem. (n.d.). A Comparative Guide to 4-Fluoro-3-nitrobenzonitrile and its Alternatives in the Synthesis of Kinase Inhibitors.
• NIH. (n.d.). Naturally occurring benzoic acid derivatives retard cancer cell growth by inhibiting histone deacetylases (HDAC).
• chemical-kinomics. (n.d.). Drug Discovery - Inhibitor.
• Preprints.org. (2023).
• PubMed Central. (2024). Design Principles and Applications of Fluorescent Kinase Inhibitors for Simultaneous Cancer Bioimaging and Therapy.
• BIOCEV. (n.d.).
• ResearchGate. (2020). Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound.

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Application Notes & Protocols: 4-Fluoro-3,5-dimethylbenzoic Acid as a Strategic Building Block in Modern Organic Synthesis

Introduction: Unveiling the Potential of a Fluorinated Synthon

In the landscape of modern drug discovery and materials science, the strategic incorporation of fluorine into molecular scaffolds is a cornerstone of rational design.[1][2] Fluorinated organic molecules often exhibit enhanced metabolic stability, increased binding affinity, and modulated pharmacokinetic profiles.[1][2] 4-Fluoro-3,5-dimethylbenzoic acid stands out as a particularly valuable building block, offering a unique convergence of reactive handles and structural motifs.

This technical guide provides an in-depth exploration of 4-Fluoro-3,5-dimethylbenzoic acid, moving beyond a simple catalog of reactions to explain the causality behind its synthetic applications. We will delve into its inherent reactivity, provide field-proven protocols for its key transformations, and illustrate its role in the construction of complex molecular architectures. This document is intended for researchers, medicinal chemists, and process development scientists seeking to leverage this versatile reagent in their synthetic campaigns.

Physicochemical Properties & Structural Insights

4-Fluoro-3,5-dimethylbenzoic acid is a white to off-white crystalline solid.[3] Its structure is characterized by a benzoic acid core, a fluorine atom at the C4 position, and two methyl groups flanking the fluorine at C3 and C5. This specific arrangement dictates its chemical behavior.

Property	Value	Reference
CAS Number	120512-59-6	[4]
Molecular Formula	C₉H₉FO₂	[4][5]
Molecular Weight	168.17 g/mol	[4][5]
Appearance	White to off-white solid	[3]
Storage	Sealed in dry, room temperature	[4]

The carboxylic acid group serves as the primary reactive site for a host of transformations, including amidations and esterifications. The fluorine atom, with its high electronegativity, influences the electronic distribution of the aromatic ring, while the two meta-positioned methyl groups provide steric hindrance that can be strategically exploited for regioselective reactions.[2]

Core Applications & Synthetic Strategies

The utility of 4-Fluoro-3,5-dimethylbenzoic acid stems from the predictable and high-yielding reactivity of its carboxylic acid function. This allows for its reliable incorporation into larger, more complex molecules.

Amide Bond Formation: The Gateway to Bioactive Molecules

The formation of an amide bond is arguably the most frequent reaction in medicinal chemistry. 4-Fluoro-3,5-dimethylbenzoic acid is an excellent substrate for coupling with a wide array of primary and secondary amines to generate substituted benzamides, which are common motifs in active pharmaceutical ingredients (APIs).[2]

Causality Behind the Protocol: Standard amide coupling protocols often employ carbodiimide activators like EDC in conjunction with an additive such as HOBt or HOAt. The carboxylic acid is first activated by EDC to form a highly reactive O-acylisourea intermediate. This intermediate is prone to racemization and can undergo intramolecular rearrangement to a stable N-acylurea byproduct. The addition of HOBt traps the O-acylisourea to form an activated HOBt ester, which is less reactive but more stable and reacts cleanly with the amine nucleophile to yield the desired amide. The use of a non-nucleophilic base like DIPEA is crucial to neutralize the hydrochloride salt of EDC and the acid formed during the reaction without interfering with the coupling process.[6]

Caption: General workflow for EDC/HOBt mediated amide synthesis.[6]

Esterification: Modulating Solubility and Pro-drug Strategies

Esterification of 4-Fluoro-3,5-dimethylbenzoic acid is a fundamental transformation used to protect the carboxylic acid, modulate lipophilicity, or create ester-based pro-drugs.[7] The Fischer-Speier esterification is a classic and robust method for this purpose.

Causality Behind the Protocol: Fischer esterification is an acid-catalyzed equilibrium reaction between a carboxylic acid and an alcohol. Using the alcohol as the solvent (e.g., methanol) ensures a large excess, which, according to Le Châtelier's principle, drives the equilibrium towards the ester product. A strong acid catalyst, such as sulfuric acid (H₂SO₄), is required to protonate the carbonyl oxygen of the carboxylic acid, thereby increasing its electrophilicity and making it susceptible to nucleophilic attack by the alcohol. Heating the reaction to reflux accelerates the rate of this typically slow process.[7]

Caption: The equilibrium process of Fischer Esterification.

Precursor to Substrates for Palladium Cross-Coupling

While the benzoic acid itself is not a direct participant in cross-coupling, it is a readily available precursor to aryl halides or triflates that are key substrates for reactions like the Suzuki-Miyaura coupling.[8][9] This powerful C-C bond-forming reaction is essential for synthesizing biaryl structures, which are prevalent in pharmaceuticals and organic materials.[8][10] For instance, the carboxylic acid can be converted to an aniline via a Curtius or Schmidt rearrangement, which can then be transformed into an aryl halide through a Sandmeyer reaction.

Causality Behind the Protocol: The Suzuki-Miyaura reaction relies on a palladium catalyst, typically in the Pd(0) oxidation state.[11] The catalytic cycle begins with the oxidative addition of an aryl halide (Ar-X) to the Pd(0) complex, forming a Pd(II) intermediate. This is followed by transmetalation, where the organic group from a boronic acid or ester (R-B(OR)₂) is transferred to the palladium center, displacing the halide. The final step is reductive elimination, where the two organic fragments (Ar-R) are coupled, forming the new C-C bond and regenerating the active Pd(0) catalyst to continue the cycle.[11][12] A base is required to activate the boronic acid for the transmetalation step.

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amidation of 4-Fluoro-3,5-dimethylbenzoic acid procedures

An Application Guide to the Synthesis of Novel Amides from 4-Fluoro-3,5-dimethylbenzoic Acid

Introduction: The Central Role of the Amide Bond

In the landscape of modern drug discovery and development, the amide bond stands as a cornerstone functional group. Its remarkable stability, coupled with its ability to act as both a hydrogen bond donor and acceptor, makes it a privileged scaffold in a vast array of pharmaceuticals, agrochemicals, and advanced materials.[1] The synthesis of amides, typically through the coupling of a carboxylic acid and an amine, is one of the most frequently performed reactions in medicinal chemistry.[2]

This guide focuses on the amidation of 4-Fluoro-3,5-dimethylbenzoic acid, a valuable fluorinated aromatic building block. The presence of the fluorine atom and methyl groups can significantly modulate the physicochemical properties of the final amide, influencing factors such as metabolic stability, lipophilicity, and binding affinity to biological targets. This document provides researchers and scientists with a detailed examination of the underlying chemical principles and offers two robust, field-proven protocols for its successful amidation.

Scientific Principles: Activating the Carboxyl Group

The direct reaction between a carboxylic acid and an amine at room temperature is generally unfavorable. This is due to a rapid acid-base reaction that forms a stable and unreactive ammonium carboxylate salt, effectively neutralizing the amine's nucleophilicity.[3][4] To overcome this, the carboxylic acid's hydroxyl group must be converted into a better leaving group, a process known as "activation."[2] This guide details two of the most reliable and widely adopted activation strategies.

Acyl Chloride Formation via Thionyl Chloride (SOCl₂)

A classic and highly effective method for activating a carboxylic acid is its conversion to a highly electrophilic acyl chloride.[5][6] Thionyl chloride (SOCl₂) is a common reagent for this transformation. The reaction proceeds through an initial attack of the carboxylic acid's hydroxyl group on the sulfur atom of SOCl₂, leading to a chlorosulfite intermediate. This intermediate then collapses, releasing sulfur dioxide (SO₂) and hydrogen chloride (HCl) gas, to yield the reactive acyl chloride.[6] The acyl chloride can then be readily attacked by an amine nucleophile to form the desired amide. This entire process can often be performed in a one-pot synthesis.[1][7][8]

Caption: Mechanism of SOCl₂-mediated amidation.

Carbodiimide-Mediated Coupling (EDC/HOBt)

Carbodiimide reagents, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N,N'-dicyclohexylcarbodiimide (DCC), offer a milder alternative for amide bond formation.[3][9] These reagents activate the carboxylic acid by forming a highly reactive O-acylisourea intermediate.[9][10][11] This intermediate is susceptible to nucleophilic attack by the amine.

However, the O-acylisourea can undergo an intramolecular rearrangement to form a stable N-acylurea byproduct, which terminates the reaction.[10] To prevent this and improve reaction efficiency, additives like 1-Hydroxybenzotriazole (HOBt) are frequently used.[10][12] HOBt intercepts the O-acylisourea intermediate to form an HOBt-active ester. This new intermediate is more stable than the O-acylisourea, less prone to side reactions, and reacts cleanly with the amine to yield the amide.[9][10]

Caption: Key intermediates in EDC/HOBt coupling.

Experimental Protocols

The following protocols provide detailed, step-by-step procedures for the amidation of 4-Fluoro-3,5-dimethylbenzoic acid.

Protocol 1: One-Pot Amidation via Acyl Chloride Formation

This robust method is cost-effective and generally provides high yields. It is well-suited for primary and secondary amines that are not sensitive to acidic conditions.[1][7][13]

Materials and Reagents:

• 4-Fluoro-3,5-dimethylbenzoic acid (1.0 eq)

• Thionyl chloride (SOCl₂) (1.5 eq)

• Amine (primary or secondary) (1.2 eq)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous Dichloromethane (DCM) or Toluene

• N,N-Dimethylformamide (DMF) (catalytic, 1-2 drops)

• 1 M HCl (aqueous)

• 1 M NaOH (aqueous)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, and standard glassware

Procedure:

• Setup: Under an inert atmosphere (e.g., nitrogen), add 4-Fluoro-3,5-dimethylbenzoic acid (1.0 eq) to a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser.

• Solvent Addition: Suspend the acid in anhydrous DCM or toluene (approx. 0.2 M).

• Acyl Chloride Formation: Add a catalytic amount of DMF (1-2 drops). Slowly add thionyl chloride (1.5 eq) to the suspension at room temperature. The mixture may be gently heated to 40-50 °C for 1-2 hours until the evolution of gas (HCl, SO₂) ceases and the solution becomes clear.[13]

• Solvent Removal: Remove the excess thionyl chloride and solvent under reduced pressure. Re-dissolve the resulting crude acyl chloride in fresh anhydrous DCM.

• Amidation: In a separate flask, dissolve the amine (1.2 eq) and TEA or DIPEA (3.0 eq) in anhydrous DCM.

• Coupling: Cool the amine solution to 0 °C in an ice bath. Slowly add the acyl chloride solution dropwise to the stirred amine solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-6 hours. Monitor the reaction's progress by Thin-Layer Chromatography (TLC) or LC-MS.

• Work-up: Upon completion, wash the reaction mixture sequentially with 1 M HCl, water, 1 M NaOH, and finally with brine.

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude amide.

• Purification: Purify the crude product by flash column chromatography or recrystallization as needed.

Safety Note: Thionyl chloride is corrosive and reacts violently with water. All operations should be performed in a well-ventilated fume hood.

Protocol 2: EDC/HOBt Mediated Amide Coupling

This method is ideal for substrates with acid-sensitive functional groups and for minimizing racemization in chiral compounds.[10][12][14]

Materials and Reagents:

• 4-Fluoro-3,5-dimethylbenzoic acid (1.0 eq)

• Amine (primary or secondary) (1.1 eq)

• EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride) (1.2 eq)

• HOBt (1-Hydroxybenzotriazole) (1.2 eq)

• DIPEA (N,N-Diisopropylethylamine) (2.5 eq)

• Anhydrous DMF or DCM

• 1 M HCl (aqueous)

• Saturated NaHCO₃ (aqueous)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and standard glassware

Procedure:

• Setup: Under an inert atmosphere, dissolve 4-Fluoro-3,5-dimethylbenzoic acid (1.0 eq), the amine (1.1 eq), and HOBt (1.2 eq) in anhydrous DMF or DCM (approx. 0.1-0.2 M).

• Base Addition: Cool the reaction mixture to 0 °C in an ice bath. Add DIPEA (2.5 eq) to the stirred solution.

• Activation: Add EDC·HCl (1.2 eq) to the solution portion-wise, maintaining the temperature at 0 °C. Stir for 15-30 minutes at this temperature.[10]

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-18 hours. Monitor the reaction's progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, dilute the mixture with ethyl acetate or DCM. Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.[12]

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The primary byproduct, ethyl-dimethylaminopropyl urea, is water-soluble and largely removed during the aqueous work-up. Further purify the crude amide by flash column chromatography or recrystallization if necessary.

Data Presentation and Method Comparison

Choosing the appropriate amidation protocol depends on substrate compatibility, cost, and scale. The table below summarizes the key aspects of the two described methods.

Feature	Protocol 1: SOCl₂ Method	Protocol 2: EDC/HOBt Method
Activation Principle	Forms a highly reactive acyl chloride	Forms an O-acylisourea, then a HOBt active ester
Key Reagents	SOCl₂, Base (e.g., TEA, DIPEA)	EDC·HCl, HOBt, Base (e.g., DIPEA)
Reaction Conditions	Can require gentle heating (40-50°C)	Milder, typically 0°C to room temperature
Typical Reaction Time	2-8 hours	4-18 hours
Key Byproducts	SO₂, HCl, Triethylammonium chloride	Water-soluble urea, HOBt, Diisopropylethylammonium chloride
Advantages	Cost-effective, high reactivity, simple byproducts	Mild conditions, broad functional group tolerance, low risk of racemization
Disadvantages	Harsh/acidic conditions, limited substrate scope	Higher cost of reagents, potential for side reactions without HOBt

Caption: Comparative experimental workflow.

References

• Leggio, A., Belsito, E. L., De Luca, G., Di Gioia, M. L., Leotta, V., Romio, E., Siciliano, C., & Liguori, A. (n.d.). One-pot synthesis of amides from carboxylic acids activated using thionyl chloride. RSC Advances.

• RSC. (n.d.). One-pot synthesis of amides from carboxylic acids activated using thionyl chloride. .

• Valeur, E., & Bradley, M. (2008). Amide bond formation: beyond the myth of coupling reagents. Luxembourg Bio Technologies.
• (2025).
• BenchChem. (n.d.). A Researcher's Guide to Amide Bond Formation: Comparing EDC and Other Common Coupling Agents.
• Common Organic Chemistry. (n.d.). Amine to Amide (via Acid Chloride).
• YouTube. (2013).
• Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling.
• Chemistry LibreTexts. (2023).
• Encyclopedia.pub. (2023).
• Thermo Fisher Scientific. (n.d.). Carbodiimide Crosslinker Chemistry.
• Master Organic Chemistry. (2011). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides.
• Wikipedia. (n.d.). HBTU.
• BenchChem. (n.d.). Application Notes and Protocols: Synthesis of 3-Fluorobenzoyl Morpholide via Amide Coupling.
• Fisher Scientific. (n.d.). Amide Synthesis.
• BenchChem. (n.d.).
• BenchChem. (n.d.). Application Notes and Protocols: Amidation Reactions of 3,5-Dibromo-4-methoxybenzoic Acid for Drug Discovery.

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Application Notes and Protocols for Investigating the Biological Activity of 4-Fluoro-3,5-dimethylbenzoic Acid Analogs

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Substituted benzoic acid derivatives are a cornerstone in medicinal chemistry, offering a versatile scaffold for the development of novel therapeutic agents. The introduction of fluorine atoms and methyl groups can significantly modulate the physicochemical and biological properties of these molecules, including their lipophilicity, metabolic stability, and binding interactions with protein targets. This guide provides a comprehensive overview of the potential biological activities of 4-Fluoro-3,5-dimethylbenzoic acid and its analogs, with a focus on their potential as enzyme inhibitors and antimicrobial agents. Detailed, field-proven protocols for investigating these activities are provided to empower researchers in their drug discovery and development efforts.

Introduction: The Therapeutic Potential of Substituted Benzoic Acids

The benzoic acid framework is a privileged scaffold in drug discovery, present in numerous approved drugs and clinical candidates. The strategic functionalization of the phenyl ring allows for the fine-tuning of a compound's pharmacological profile. The presence of a fluorine atom, as in 4-Fluoro-3,5-dimethylbenzoic acid, can enhance metabolic stability and binding affinity to target proteins due to its high electronegativity and ability to form strong bonds with carbon. The dimethyl substitution pattern further influences the molecule's conformation and lipophilicity, which can impact cell permeability and target engagement.

While specific biological data for 4-Fluoro-3,5-dimethylbenzoic acid is limited in the public domain, the known activities of structurally related compounds suggest several promising avenues for investigation. Analogs of fluorinated benzoic acid have demonstrated a range of biological effects, including anticancer, antimicrobial, and enzyme-inhibitory activities[1][2][3]. This document outlines key potential applications and provides robust protocols for their experimental validation.

Potential Biological Targets and Activities

Based on the structure-activity relationships of related benzoic acid derivatives, several key biological activities are hypothesized for 4-Fluoro-3,5-dimethylbenzoic acid and its analogs.

Inhibition of Protein Phosphatases

Protein phosphatases are crucial regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and neurodegenerative disorders. Several studies have identified substituted benzoic acid derivatives as potent inhibitors of specific phosphatases.

• Slingshot (SSH) and Striatal-Enriched Protein Tyrosine Phosphatase (STEP): These phosphatases are involved in cytoskeletal dynamics and neuronal signaling, respectively. Their inhibition has therapeutic potential in oncology and neurology. Benzoic acid derivatives have been successfully identified as inhibitors of these enzymes, suggesting that the 4-Fluoro-3,5-dimethylbenzoic acid scaffold may also interact with these or other phosphatases[4][5].

Anticancer and Anti-migratory Effects

The inhibition of key signaling pathways in cancer cells can lead to reduced proliferation and metastasis. The potential for 4-Fluoro-3,5-dimethylbenzoic acid analogs to act as phosphatase inhibitors suggests they may also exhibit anticancer properties by modulating pathways that control cell growth and migration[4].

Antimicrobial Activity

Benzoic acid and its derivatives have a long history of use as antimicrobial agents. Their mechanism often involves the disruption of microbial cell membranes and the inhibition of essential enzymes. The specific substitutions on the 4-Fluoro-3,5-dimethylbenzoic acid scaffold may confer potent and selective antimicrobial activity against various bacterial and fungal pathogens[1][6].

Experimental Protocols

The following protocols are designed to be self-validating systems for the investigation of the hypothesized biological activities of 4-Fluoro-3,5-dimethylbenzoic acid analogs.

Protocol for Screening Phosphatase Inhibitors

This protocol describes a robust, fluorescence-based assay for screening small molecule inhibitors of protein tyrosine phosphatases (PTPs) like STEP and Slingshot. The assay utilizes a fluorogenic substrate, 6,8-difluoro-4-methylumbelliferyl phosphate (DiFMUP), which upon dephosphorylation by the phosphatase, produces a fluorescent signal[5].

Principle: The rate of the enzymatic reaction is monitored by the increase in fluorescence over time. A decrease in the reaction rate in the presence of a test compound indicates inhibition.

Materials:

• Recombinant human STEP or Slingshot phosphatase

• DiFMUP substrate (e.g., from MilliporeSigma)

• Assay Buffer: 50 mM Bis-Tris (pH 6.0), 50 mM NaCl, 5 mM DTT, 0.01% Tween-20[5]

• Test compounds (4-Fluoro-3,5-dimethylbenzoic acid analogs) dissolved in DMSO

• 384-well black, flat-bottom plates

• Fluorescence plate reader

Procedure:

• Compound Plating: Prepare serial dilutions of the test compounds in DMSO. Using an acoustic liquid handler or a multichannel pipette, dispense a small volume (e.g., 50-100 nL) of the compound solutions into the wells of the 384-well plate. Include DMSO-only wells as a negative control (100% activity) and a known phosphatase inhibitor as a positive control.

• Enzyme Preparation: Prepare a working solution of the phosphatase in the assay buffer. The optimal concentration should be determined empirically to yield a robust signal-to-background ratio (a starting point of 0.5 nM is suggested)[5].

• Enzyme Addition: Add the enzyme solution to all wells containing the test compounds and controls.

• Incubation: Incubate the plate at room temperature for 15-30 minutes to allow for compound-enzyme interaction.

• Substrate Preparation: Prepare a working solution of DiFMUP in the assay buffer. The concentration should be at or near the Michaelis-Menten constant (Km) for the specific phosphatase to ensure sensitivity to competitive inhibitors. For STEP, a Km of 1.8 µM for DiFMUP has been reported[5].

• Reaction Initiation: Add the DiFMUP solution to all wells to start the enzymatic reaction.

• Kinetic Reading: Immediately place the plate in a fluorescence plate reader pre-set to the appropriate excitation and emission wavelengths for DiFMUP (e.g., 355 nm excitation, 460 nm emission). Measure the fluorescence intensity kinetically over a period of 15-30 minutes.

• Data Analysis: Calculate the initial reaction velocity (slope of the fluorescence versus time curve) for each well. Determine the percent inhibition for each compound concentration relative to the DMSO control. Plot the percent inhibition against the compound concentration and fit the data to a suitable dose-response model to determine the IC50 value.

Data Presentation:

Compound	Target Phosphatase	IC50 (µM)
Analog 1	STEP	[Experimental Value]
Analog 2	STEP	[Experimental Value]
Known Inhibitor	STEP	[Reference Value]
Analog 1	Slingshot	[Experimental Value]
Analog 2	Slingshot	[Experimental Value]
Known Inhibitor	Slingshot	[Reference Value]

Workflow Diagram:

Workflow for the phosphatase inhibitor screening assay.

Protocol for Cell Migration (Wound Healing) Assay

This assay provides a simple and cost-effective method to assess the effect of 4-Fluoro-3,5-dimethylbenzoic acid analogs on cell migration in vitro.

Principle: A "wound" is created in a confluent monolayer of cells, and the ability of the cells to migrate and close the wound is monitored over time. Inhibitors of cell migration will delay or prevent wound closure.

Materials:

• Cancer cell line known for migratory potential (e.g., MDA-MB-231, HT-1080)

• Complete cell culture medium

• Serum-free cell culture medium

• Test compounds (4-Fluoro-3,5-dimethylbenzoic acid analogs) dissolved in DMSO

• 24-well tissue culture plates

• Sterile p200 pipette tips or a wound-healing assay tool

• Microscope with a camera

Procedure:

• Cell Seeding: Seed the cells in a 24-well plate at a density that will form a confluent monolayer within 24-48 hours.

• Wound Creation: Once the cells are confluent, gently create a scratch or "wound" in the monolayer using a sterile p200 pipette tip.

• Washing: Wash the wells with serum-free medium to remove any detached cells.

• Treatment: Add fresh serum-free or low-serum medium containing various concentrations of the test compounds to the wells. Include a DMSO-only control.

• Image Acquisition (Time 0): Immediately after adding the compounds, acquire images of the wounds using a microscope at low magnification (e.g., 4x or 10x).

• Incubation: Incubate the plate in a cell culture incubator (37°C, 5% CO2).

• Image Acquisition (Time X): Acquire images of the same wound areas at regular intervals (e.g., 6, 12, 24 hours).

• Data Analysis: Measure the area of the wound at each time point for each treatment condition. The rate of wound closure can be calculated and compared between the treated and control groups.

Data Presentation:

Compound Concentration	Wound Area at 0h (µm²)	Wound Area at 24h (µm²)	% Wound Closure
DMSO Control	[Value]	[Value]	[Value]
Analog 1 (1 µM)	[Value]	[Value]	[Value]
Analog 1 (10 µM)	[Value]	[Value]	[Value]
Analog 1 (50 µM)	[Value]	[Value]	[Value]

Workflow Diagram:

Workflow for the wound healing cell migration assay.

Protocol for Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol determines the Minimum Inhibitory Concentration (MIC) of the 4-Fluoro-3,5-dimethylbenzoic acid analogs against various microbial strains.

Principle: The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

Materials:

• Bacterial or fungal strains of interest (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Test compounds (4-Fluoro-3,5-dimethylbenzoic acid analogs) dissolved in DMSO

• Sterile 96-well microtiter plates

• Spectrophotometer (plate reader)

Procedure:

• Compound Preparation: Prepare a stock solution of each test compound in DMSO. Create a series of 2-fold dilutions of each compound in the appropriate broth medium in the wells of a 96-well plate.

• Inoculum Preparation: Grow the microbial strains to the logarithmic phase of growth. Adjust the turbidity of the inoculum to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria. Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add the prepared inoculum to each well containing the test compound dilutions. Include a growth control (inoculum in broth without compound) and a sterility control (broth only).

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 35°C for 24-48 hours for fungi).

• MIC Determination: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth. The results can also be quantified by measuring the optical density (OD) at 600 nm using a plate reader.

Data Presentation:

Microbial Strain	Compound	MIC (µg/mL)
S. aureus ATCC 29213	Analog 1	[Value]
E. coli ATCC 25922	Analog 1	[Value]
C. albicans ATCC 90028	Analog 1	[Value]
S. aureus ATCC 29213	Analog 2	[Value]
E. coli ATCC 25922	Analog 2	[Value]
C. albicans ATCC 90028	Analog 2	[Value]

Concluding Remarks

The 4-Fluoro-3,5-dimethylbenzoic acid scaffold represents a promising starting point for the development of novel therapeutic agents. The protocols detailed in this guide provide a robust framework for the systematic investigation of the biological activities of its analogs. By exploring their potential as enzyme inhibitors and antimicrobial agents, researchers can unlock the therapeutic value of this important class of molecules. It is imperative that all experimental work includes appropriate controls to ensure the validity and reproducibility of the findings. Further derivatization of this scaffold, guided by the results of these initial screens, may lead to the discovery of potent and selective drug candidates.

References

• Hwangseo Park, So Ya Park, Seong Eon Ryu. Homology modeling and virtual screening approaches to identify potent inhibitors of slingshot phosphatase 1. Journal of Molecular Graphics and Modelling. 2013;39:65-70. [Link]

• Baranowski, M. R., et al. Protein Tyrosine Phosphatase Biochemical Inhibition Assays. Bio-protocol. 2022;12(18):e4510. [Link]

• Dakota Chemicals. 4-Fluoro-3-methylbenzoic Acid: Synthesis & Applications for R&D Chemists. [Link]

• Global Scientific Journal. Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound. 2020;8(11). [Link]

• Chitkara University. Synthesis, antimicrobial evaluation and QSAR studies of p-amino benzoic acid derivatives. Journal of Pharmaceutical Technology, Research and Management. [Link]

• Global Scientific Journal. Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound. 2020;8(11). [Link]

• Xu, J., et al. Inhibitor of the Tyrosine Phosphatase STEP Reverses Cognitive Deficits in a Mouse Model of Alzheimer's Disease. PLoS Biology. 2014;12(8):e1001923. [Link]

• Thieme. Synthesis, antimicrobial evaluation and QSAR studies of 2-chlorobenzoic acid derivatives. [Link]

• MDPI. Synthesis, In Silico and In Vitro Evaluation of Antimicrobial and Toxicity Features of New 4-[(4-Chlorophenyl)sulfonyl]benzoic Acid Derivatives. Molecules. 2021;26(21):6683. [Link]

• Yang, S., et al. Design, Synthesis and Investigation of Biological Activity and Mechanism of Fluoroaryl-Substituted Derivatives at the FL118 Position 7. Molecules. 2024;29(12):2809. [Link]

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Application Notes & Protocols for 4-Fluoro-3,5-dimethylbenzoic acid in Agrochemical Research

For Researchers, Scientists, and Agrochemical Development Professionals

Abstract

Substituted benzoic acids represent a cornerstone in the development of synthetic auxin herbicides, a critical class of agrochemicals for broadleaf weed management.[1] The introduction of specific substituents on the aromatic ring can profoundly influence the molecule's efficacy, selectivity, and metabolic stability. 4-Fluoro-3,5-dimethylbenzoic acid (CAS No. 120512-59-6) is a sparsely studied analogue within this chemical class, presenting a unique substitution pattern—a fluorine atom at the 4-position combined with methyl groups at the 3 and 5-positions. This unique structure offers a compelling target for novel agrochemical discovery. The fluorine atom can enhance properties like lipophilicity and metabolic stability, potentially leading to improved herbicidal activity or a modified spectrum of control. This document provides a comprehensive guide for the research and development chemist, outlining the synthesis, hypothesized mode of action, and detailed protocols for the biological evaluation of 4-Fluoro-3,5-dimethylbenzoic acid as a potential agrochemical candidate.

Introduction: The Rationale for Investigation

The enduring success of benzoic acid herbicides, such as Dicamba, lies in their ability to mimic the natural plant hormone indole-3-acetic acid (IAA), leading to uncontrolled growth and eventual death in susceptible plant species.[1][2] The precise arrangement and nature of substituents on the benzoic acid core are paramount in defining the molecule's interaction with the auxin signaling pathway, specifically its binding to receptor proteins like TIR1/AFB (Transport Inhibitor Response 1/Auxin Signaling F-box).[3][4]

4-Fluoro-3,5-dimethylbenzoic acid emerges as a molecule of interest for several reasons:

• Structural Novelty : The combination of fluorine and dimethyl substituents is not widely represented in commercial herbicides, offering the potential for novel intellectual property.

• Influence of Fluorine : The high electronegativity of fluorine can alter the electronic distribution of the benzene ring, potentially enhancing binding affinity to the target receptor and increasing metabolic stability by blocking sites susceptible to oxidative degradation.

• Established Precedent : Structurally related compounds, such as other fluorinated benzoic acids and dimethylbenzoic acids, are recognized as important intermediates and building blocks in the synthesis of modern agrochemicals.[5][6]

This guide provides the foundational protocols to enable researchers to synthesize 4-Fluoro-3,5-dimethylbenzoic acid and systematically evaluate its potential as a new herbicidal, fungicidal, or insecticidal agent.

Physicochemical Properties

A clear understanding of the compound's physical properties is essential for handling, formulation, and experimental design.

Property	Value	Source
CAS Number	120512-59-6	[7]
Molecular Formula	C₉H₉FO₂	[7]
Molecular Weight	168.17 g/mol
Appearance	White crystalline solid (typical for benzoic acids)	Inferred
Melting Point	165-167 °C
Solubility	Expected to be slightly soluble in water, soluble in organic solvents like ethanol, acetone, DMSO.	Inferred

Synthesis Protocol: Oxidation of 2-Fluoro-1,3,5-trimethylbenzene

The most direct and scientifically sound method for preparing 4-Fluoro-3,5-dimethylbenzoic acid is the oxidation of one of the methyl groups of the commercially available precursor, 2-Fluoro-1,3,5-trimethylbenzene (also known as 2-Fluoromesitylene). The benzylic protons of the methyl groups are susceptible to oxidation by strong oxidizing agents like potassium permanganate (KMnO₄), a well-established method for converting alkylbenzenes to their corresponding benzoic acids.

Precursor: 2-Fluoro-1,3,5-trimethylbenzene (CAS: 392-69-8) is available from several chemical suppliers.[1][2][3][4]

Protocol 1: Laboratory-Scale Synthesis

This protocol is adapted from established procedures for the oxidation of mesitylene to 3,5-dimethylbenzoic acid.[6]

Materials:

• 2-Fluoro-1,3,5-trimethylbenzene (1.0 eq)

• Potassium permanganate (KMnO₄) (approx. 3.0 eq)

• Sodium carbonate (Na₂CO₃)

• Sulfuric acid (H₂SO₄), 10% aqueous solution

• Sodium bisulfite (NaHSO₃)

• Hydrochloric acid (HCl), concentrated

• Deionized water

• Ethanol

• Round-bottom flask (500 mL) with reflux condenser

• Heating mantle with magnetic stirrer

• Büchner funnel and filtration apparatus

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a 500 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-Fluoro-1,3,5-trimethylbenzene (e.g., 5.0 g, 36.2 mmol).

• Addition of Base and Oxidant: Add 200 mL of deionized water and a small amount of sodium carbonate to make the solution slightly alkaline. In a separate beaker, prepare a solution of potassium permanganate (e.g., 17.1 g, 108.2 mmol) in 150 mL of warm water.

• Oxidation: Gently heat the flask containing the fluoromesitylene to reflux. Slowly add the potassium permanganate solution portion-wise through the top of the condenser over a period of 2-3 hours.

  • Causality Note: The reaction is exothermic. Slow addition of the oxidant is crucial to maintain a controlled reflux and prevent overheating. The alkaline condition is necessary for the permanganate oxidation to proceed effectively.

• Reaction Monitoring: Continue heating under reflux until the purple color of the permanganate has been discharged and a brown precipitate of manganese dioxide (MnO₂) has formed. This may take several hours. The reaction can be monitored by TLC (Thin Layer Chromatography) to check for the disappearance of the starting material.

• Work-up: Cool the reaction mixture to room temperature. Remove the excess unreacted KMnO₄ by adding a saturated solution of sodium bisulfite until the purple color disappears completely.

• Filtration: Filter the mixture through a Celite pad using a Büchner funnel to remove the manganese dioxide precipitate. Wash the filter cake with a small amount of hot water.

• Precipitation: Transfer the clear filtrate to a large beaker and cool it in an ice bath. Slowly acidify the filtrate by adding concentrated hydrochloric acid dropwise with stirring until the pH is ~2. A white precipitate of 4-Fluoro-3,5-dimethylbenzoic acid will form.

• Isolation: Collect the crude product by vacuum filtration, washing the crystals with a small amount of cold deionized water.

• Purification: Recrystallize the crude product from an ethanol/water mixture to obtain pure 4-Fluoro-3,5-dimethylbenzoic acid. Dry the purified crystals under vacuum.

Characterization: Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR, FT-IR, and melting point analysis.

Hypothesized Biological Target and Mode of Action

Based on its structural similarity to known agrochemicals, the primary hypothesis is that 4-Fluoro-3,5-dimethylbenzoic acid functions as a synthetic auxin herbicide .

Mechanism of Action: Synthetic auxins mimic the plant hormone IAA but are resistant to the plant's natural degradation pathways. This leads to a persistent and overwhelming auxin signal.[2] In susceptible broadleaf plants, this hormonal overdose disrupts numerous growth processes, including:

• Receptor Binding: The herbicide binds to the TIR1/AFB family of auxin co-receptors.

• Complex Formation: This binding promotes the formation of an SCF-TIR1/AFB ubiquitin ligase complex.

• Degradation of Repressors: The complex targets Aux/IAA transcriptional repressor proteins for ubiquitination and subsequent degradation by the 26S proteasome.

• Gene Expression: With the repressors removed, Auxin Response Factors (ARFs) are free to activate the expression of auxin-responsive genes.

• Physiological Disruption: The resulting over-expression of these genes leads to epinastic growth (twisting and curling of stems and leaves), uncontrolled cell division, disruption of vascular tissues, and ultimately, plant death.[1][4]

Caption: Hypothesized synthetic auxin mode of action.

Protocols for Biological Evaluation

A tiered screening approach is recommended to efficiently assess the potential agrochemical activity of the synthesized compound.

Protocol 2: Primary Herbicidal Screening (Whole Plant Assay)

This protocol is designed to provide a rapid assessment of pre- and post-emergence herbicidal activity against a panel of representative monocot and dicot weed species.[1]

Materials:

• Test compound (4-Fluoro-3,5-dimethylbenzoic acid)

• Acetone and DMSO (for stock solution)

• Tween® 20 or similar surfactant

• Seeds of test species (e.g., Echinochloa crus-galli (barnyardgrass), Setaria faberi (giant foxtail), Amaranthus retroflexus (redroot pigweed), Abutilon theophrasti (velvetleaf))

• Susceptible and (if available) resistant biotypes for comparison.

• Pots or trays with sterile potting mix

• Greenhouse or controlled environment growth chamber

• Laboratory track sprayer

Procedure:

A. Pre-emergence Application:

• Planting: Fill pots with soil, sow seeds of each species at a depth of 0.5-1.5 cm, and lightly water.

• Preparation of Spray Solution: Prepare a stock solution of the test compound in acetone or DMSO. For the assay, create a series of dilutions (e.g., corresponding to field application rates of 100, 250, 500, and 1000 g a.i./ha) in a water/acetone mixture containing 0.5% (v/v) Tween® 20.

• Application: Within 24 hours of planting, spray the soil surface uniformly with the test solutions using a calibrated track sprayer. Include a solvent-only control and a positive control (commercial herbicide, e.g., Dicamba).

• Incubation: Place pots in a greenhouse with controlled temperature (e.g., 25/20 °C day/night), humidity, and a 16-hour photoperiod. Water as needed by subirrigation to avoid disturbing the treated soil surface.

• Assessment: After 21 days, visually assess the percentage of weed control (phytotoxicity) on a scale of 0% (no effect) to 100% (complete kill) compared to the untreated control.

B. Post-emergence Application:

• Planting and Growth: Sow seeds as above and grow them in the greenhouse until they reach the 2-4 leaf stage.

• Application: Spray the plants with the same series of test solutions as described for the pre-emergence test. Ensure complete and uniform foliage coverage.

• Incubation: Return the treated plants to the greenhouse.

• Assessment: After 21 days, visually assess the percentage of weed control and record any specific symptoms (e.g., epinasty, chlorosis, necrosis).

Caption: Workflow for primary herbicidal screening.

Protocol 3: Primary Fungicidal Screening (In Vitro Assay)

This protocol uses the poisoned food technique to evaluate the direct inhibitory effect of the compound on mycelial growth of key plant pathogenic fungi.

Materials:

• Test compound

• DMSO or acetone

• Potato Dextrose Agar (PDA)

• Sterile Petri dishes (90 mm)

• Actively growing cultures of test fungi (e.g., Fusarium graminearum, Botrytis cinerea, Rhizoctonia solani)

• Sterile cork borer (5 mm)

• Incubator

Procedure:

• Stock Solution: Prepare a 10 mg/mL stock solution of the test compound in sterile DMSO or acetone.

• Media Preparation: Autoclave PDA and cool it to 50-55 °C in a water bath.

• Poisoned Media: Add the required volume of the stock solution to the molten PDA to achieve final concentrations (e.g., 1, 10, 50, 100 µg/mL). Also prepare a solvent-only control plate and a positive control plate (e.g., with Thiophanate-methyl). Swirl flasks gently to mix and immediately pour into sterile Petri dishes.

• Inoculation: Once the agar has solidified, place a 5 mm mycelial plug, taken from the edge of an actively growing fungal culture, in the center of each plate.

• Incubation: Incubate the plates at 25 °C in the dark.

• Assessment: When the fungal growth in the control plate has nearly reached the edge of the dish, measure the colony diameter (in two perpendicular directions) for all treatments. Calculate the percentage of mycelial growth inhibition using the formula:

  • Inhibition (%) = [(DC - DT) / DC] x 100

  • Where DC = average diameter of the control colony and DT = average diameter of the treated colony.

Protocol 4: Primary Insecticidal Screening (Contact and Ingestion Assays)

These protocols provide a basic assessment of insecticidal activity against a representative chewing insect (e.g., larvae of Spodoptera littoralis, armyworm) and a sucking insect (e.g., Myzus persicae, green peach aphid).

A. Leaf-Dip Bioassay (Ingestion & Contact):

• Test Solutions: Prepare a series of concentrations (e.g., 10, 50, 100, 500 µg/mL) of the test compound in a water/acetone solution with 0.1% Tween® 20.

• Treatment: Excise leaves from host plants (e.g., cotton for S. littoralis, bell pepper for M. persicae). Dip each leaf into a test solution for 10-15 seconds and allow it to air dry.

• Infestation: Place the dried, treated leaves into Petri dishes lined with moist filter paper. Introduce a set number of insects (e.g., ten 2nd instar larvae of S. littoralis or ten adult aphids) into each dish.

• Incubation: Maintain the dishes at 25 °C with a 16:8 light:dark cycle.

• Assessment: Record insect mortality at 24, 48, and 72 hours after treatment. Compare results to a solvent-only control and a positive control (e.g., a commercial pyrethroid).

B. Film Residue Bioassay (Contact):

• Vial Coating: Pipette 1 mL of each test solution into a 20 mL glass scintillation vial. Roll the vial on its side until the solvent evaporates, leaving a uniform film of the test compound on the inner surface.

• Infestation: Introduce a set number of insects into each vial and cap with perforated lids or cotton plugs.

• Incubation & Assessment: Maintain and assess as described for the leaf-dip bioassay.

Data Interpretation and Next Steps

The primary screens will identify whether 4-Fluoro-3,5-dimethylbenzoic acid possesses any significant biological activity.

• Herbicidal Activity: If the compound shows >80% control of broadleaf species at rates ≤ 500 g/ha, with characteristic auxin-like symptoms, further investigation is warranted. This would include dose-response studies to determine the GR₅₀ (the dose required for 50% growth reduction) and crop selectivity testing.

• Fungicidal/Insecticidal Activity: If significant mycelial inhibition or insect mortality is observed, dose-response studies should be conducted to determine EC₅₀ (effective concentration for 50% inhibition) or LC₅₀ (lethal concentration for 50% of the population) values.

If promising activity is confirmed in any area, subsequent research should focus on structure-activity relationship (SAR) studies by synthesizing analogues, and mechanistic studies to confirm the mode of action.

References

• Synthetic Map. (n.d.). Benzylic oxidation. Retrieved January 5, 2026, from [Link]

• Chemistry Stack Exchange. (2012). Mechanism of arene side chain oxidation by permanganate. Retrieved January 5, 2026, from [Link]

• Yang, Z., et al. (2023). Design, Synthesis, Herbicidal Activity, and Structure–Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acid as Potential Herbicides. Molecules, 28(3), 1431. [Link]

• Li, M., et al. (2022). Mode of Action of a Novel Synthetic Auxin Herbicide Halauxifen-Methyl. Plants, 11(14), 1827. [Link]

• UC Agriculture and Natural Resources. (n.d.). Synthetic Auxins. Herbicide Symptoms. Retrieved January 5, 2026, from [Link]

• Figueiredo, M., et al. (2021). Synthetic auxin herbicides: finding the lock and key to weed resistance. Pest Management Science, 77(3), 1056-1065. [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). 4-Fluoro-3-methoxybenzoic Acid: A Key Intermediate for Pharmaceuticals and Agrochemicals. Retrieved January 5, 2026, from [Link]

• Scarabel, L., et al. (2015). Protocols for Robust Herbicide Resistance Testing in Different Weed Species. Journal of Visualized Experiments, (101), e5282 protocolos. [Link]

• Lumen Learning. (n.d.). Reactions of alkylbenzenes. Organic Chemistry II. Retrieved January 5, 2026, from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Exploring 2-Fluoro-1,3,5-Trimethylbenzene: Properties and Applications. Retrieved January 5, 2026, from [Link]

• Oakwood Chemical. (n.d.). 4-Fluoro-3,5-dimethylbenzoic acid. Retrieved January 5, 2026, from [Link]

• CN105085228A - Production method for 3, 5-dimethylbenzoic acid. (2015).

• The Role of Fluorinated Benzoic Acids in Modern Fine Chemical Synthesis. (n.d.). Retrieved January 5, 2026, from [Link]

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• 1. 2-FLUORO-1,3,5-TRIMETHYLBENZENE | CAS 392-69-8 [matrix-fine-chemicals.com]
• 2. 2-Fluoro-1,3,5-trimethylbenzene | CymitQuimica [cymitquimica.com]
• 3. chemuniverse.com [chemuniverse.com]
• 4. Benzene, 2-fluoro-1,3,5-trimethyl- [webbook.nist.gov]
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• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. 16.3. Reactions of alkylbenzenes | Organic Chemistry II [courses.lumenlearning.com]

Application Notes and Protocols for the Quantification of 4-Fluoro-3,5-dimethylbenzoic acid

Abstract

This technical guide provides detailed analytical methodologies for the accurate quantification of 4-Fluoro-3,5-dimethylbenzoic acid, a compound of interest in pharmaceutical synthesis and impurity profiling. Recognizing the critical need for robust and reliable analytical data in research and drug development, this document outlines two primary chromatographic techniques: High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS). Each protocol is presented with an emphasis on the scientific rationale behind experimental choices, ensuring that the methods are not only replicable but also understood. This guide is intended for researchers, analytical scientists, and quality control professionals who require precise and validated methods for the determination of this compound.

Introduction: The Analytical Imperative for 4-Fluoro-3,5-dimethylbenzoic acid

4-Fluoro-3,5-dimethylbenzoic acid (C₉H₉FO₂, MW: 168.17 g/mol ) is a halogenated aromatic carboxylic acid.[1] Its structural motifs are common in the design of pharmacologically active molecules and advanced materials. As an intermediate, starting material, or potential impurity in manufacturing processes, the ability to accurately quantify 4-Fluoro-3,5-dimethylbenzoic acid is paramount for process optimization, quality assurance, and regulatory compliance. Impurities, even at trace levels, can significantly impact the safety and efficacy of a final drug product, making highly sensitive and specific analytical methods indispensable.[2]

This guide provides two orthogonal analytical approaches to address different analytical challenges. The HPLC-UV method offers a rapid, robust, and widely accessible technique for routine quantification in simpler matrices. The GC-MS method, while requiring a derivatization step, provides superior specificity and sensitivity, making it ideal for complex sample matrices and trace-level impurity analysis. The validation of any analytical procedure is critical to ensure its suitability for the intended purpose, and the principles outlined by regulatory bodies such as the International Council for Harmonisation (ICH) should be followed.[3][4][5][6]

Method 1: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV Detection

RP-HPLC is the workhorse of pharmaceutical analysis due to its versatility, efficiency, and robustness. This method separates analytes based on their hydrophobicity, making it ideal for aromatic carboxylic acids.

Principle and Causality

4-Fluoro-3,5-dimethylbenzoic acid is an acidic compound. Its retention on a nonpolar stationary phase (like C18) is highly dependent on its ionization state.[7] In a mobile phase with a pH above its acid dissociation constant (pKa), the molecule will exist in its ionized (deprotonated) carboxylate form. This form is highly polar and will exhibit very poor retention, eluting near the solvent front.

To achieve adequate retention and sharp, symmetrical peaks, the mobile phase must be acidified to a pH at least 1.5 to 2 units below the analyte's pKa. While the specific pKa for 4-Fluoro-3,5-dimethylbenzoic acid is not widely published, the pKa of the parent 4-fluorobenzoic acid is approximately 4.14.[8] The two electron-donating methyl groups on the ring will slightly decrease the acidity, raising the pKa. Therefore, setting the mobile phase pH to ~2.5 is a scientifically sound starting point to ensure the analyte is in its neutral, more hydrophobic form, maximizing its interaction with the C18 stationary phase.

Experimental Protocol: HPLC-UV

Instrumentation:

• HPLC system with a pump, autosampler, column oven, and UV-Vis or Diode Array Detector (DAD).

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Reagents:

• 4-Fluoro-3,5-dimethylbenzoic acid reference standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid (analytical grade)

Procedure:

• Mobile Phase Preparation:

  • Solvent A: 0.1% Phosphoric Acid in Water. Add 1.0 mL of concentrated phosphoric acid to 1 L of HPLC-grade water.

  • Solvent B: Acetonitrile.

  • Filter both solvents through a 0.45 µm membrane filter and degas thoroughly.

• Standard Solution Preparation:

  • Stock Standard (1000 µg/mL): Accurately weigh 25 mg of 4-Fluoro-3,5-dimethylbenzoic acid reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with acetonitrile.

  • Working Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution of the stock standard with the mobile phase.

• Sample Preparation:

  • Accurately weigh the sample and dissolve it in a suitable solvent (e.g., acetonitrile) to achieve an expected concentration within the calibration range.

  • Filter the final solution through a 0.45 µm syringe filter prior to injection.

• Chromatographic Conditions:

  • Mobile Phase: 60:40 (v/v) Acetonitrile : 0.1% Phosphoric Acid in Water (Isocratic). This starting ratio may require optimization.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection Wavelength: A Diode Array Detector should be used to scan for the wavelength of maximum absorbance (λmax). If unavailable, start with 254 nm and optimize.

  • Run Time: Approximately 10 minutes.

• Analysis and Quantification:

  • Inject the working standards to construct a calibration curve by plotting peak area versus concentration.

  • Inject the sample solutions.

  • Determine the concentration of 4-Fluoro-3,5-dimethylbenzoic acid in the samples by interpolating their peak areas from the calibration curve.

HPLC Workflow Diagram

Caption: Workflow for HPLC-UV Quantification.

Illustrative HPLC Method Validation Parameters

The following table presents typical performance characteristics that should be established during method validation.

Parameter	Typical Acceptance Criteria	Illustrative Result
Linearity (R²)	≥ 0.998	0.9995
Linear Range	To be determined	1 - 100 µg/mL
Limit of Detection (LOD)	S/N ratio ≥ 3	~0.3 µg/mL
Limit of Quantification (LOQ)	S/N ratio ≥ 10	~1.0 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.2%
Precision (% RSD)	≤ 2.0%	< 1.5%
Specificity	No interference at analyte retention time	Peak purity > 99.9%

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique that combines the separation capabilities of gas chromatography with the sensitive and selective detection of mass spectrometry. It is particularly well-suited for identifying and quantifying compounds at very low levels.

Principle and Causality

Direct analysis of carboxylic acids like 4-Fluoro-3,5-dimethylbenzoic acid by GC is problematic due to their low volatility and high polarity, which leads to poor peak shape and thermal degradation. To overcome this, a chemical derivatization step is necessary.[7] Esterification is the most common approach, converting the polar carboxylic acid group into a less polar, more volatile ester.

This protocol utilizes Boron Trifluoride-Methanol (BF₃·MeOH) to convert the analyte into its methyl ester. This reaction proceeds efficiently under mild heating.[2][4] The resulting 4-Fluoro-3,5-dimethylbenzoic acid methyl ester is significantly more volatile and thermally stable, allowing it to be effectively analyzed by GC. The mass spectrometer provides high selectivity by monitoring for specific mass fragments of the derivatized analyte.

Experimental Protocol: GC-MS

Instrumentation:

• Gas Chromatograph with a split/splitless injector coupled to a Mass Spectrometer (e.g., single quadrupole).

• A nonpolar capillary column, such as a 5% phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

Reagents:

• 4-Fluoro-3,5-dimethylbenzoic acid reference standard

• Methanol (anhydrous)

• Boron Trifluoride-Methanol solution (BF₃·MeOH, ~14% w/v)

• Hexane or Ethyl Acetate (GC grade)

• Saturated Sodium Chloride solution

• Anhydrous Sodium Sulfate

Procedure:

• Standard and Sample Preparation:

  • Prepare stock solutions of the reference standard and samples in methanol (e.g., 1 mg/mL).

• Derivatization:

  • To 100 µL of the methanolic standard or sample solution in a screw-cap vial, add 200 µL of BF₃·MeOH reagent.

  • Securely cap the vial and heat at 60 °C for 30 minutes in a heating block or water bath.

  • Allow the vial to cool to room temperature.

• Liquid-Liquid Extraction:

  • Add 1 mL of saturated NaCl solution and 1 mL of hexane to the vial.

  • Vortex vigorously for 1 minute.

  • Allow the layers to separate. The top organic layer contains the derivatized analyte.

  • Carefully transfer the top hexane layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove residual water.

  • Transfer the dried hexane extract to a GC autosampler vial.

• GC-MS Conditions:

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injector Temperature: 250 °C

  • Injection Mode: Splitless (or split, depending on concentration), 1 µL injection volume.

  • Oven Temperature Program:

    • Initial temperature: 80 °C, hold for 2 minutes.

    • Ramp to 280 °C at 15 °C/min.

    • Hold at 280 °C for 5 minutes.

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode:

    • Full Scan: Scan from m/z 50 to 300 to identify the molecular ion and characteristic fragments of the methyl ester derivative (Expected MW: 182.19 g/mol ).

    • Selected Ion Monitoring (SIM): For enhanced sensitivity, monitor 3-4 characteristic ions identified from the full scan analysis (e.g., the molecular ion and major fragment ions).

• Analysis and Quantification:

  • Establish a calibration curve using derivatized standards.

  • Analyze derivatized samples and quantify using the established calibration.

GC-MS Workflow Diagram

Caption: Workflow for GC-MS Quantification.

Illustrative GC-MS Method Validation Parameters

The following table presents typical performance characteristics for a validated GC-MS method.

Parameter	Typical Acceptance Criteria	Illustrative Result
Linearity (R²)	≥ 0.998	0.9991
Linear Range	To be determined	10 - 2000 ng/mL
Limit of Detection (LOD)	S/N ratio ≥ 3	~3 ng/mL
Limit of Quantification (LOQ)	S/N ratio ≥ 10	~10 ng/mL
Accuracy (% Recovery)	95.0% - 105.0%	97.8% - 103.5%
Precision (% RSD)	≤ 5.0%	< 4.0%
Specificity	Mass spectral confirmation	Confirmed by unique fragmentation pattern

Conclusion

The HPLC-UV and GC-MS methods detailed in this guide provide robust and reliable frameworks for the quantification of 4-Fluoro-3,5-dimethylbenzoic acid. The HPLC method is well-suited for routine analysis and quality control, while the GC-MS method offers enhanced sensitivity and specificity for trace analysis or complex matrices. The choice of method should be guided by the specific analytical requirements, including sensitivity needs, sample complexity, and available instrumentation. It is imperative that any chosen method undergoes a thorough validation process in accordance with established guidelines to ensure the generation of accurate and defensible data.

References

• Swartz, M. E., Krull, I. S., & Orr, J. D. (n.d.). Validation of Impurity Methods, Part I. LCGC International.
• Patel, D. K. (n.d.). Analytical method validation: A brief review. Journal of Pharmaceutical and Biomedical Analysis.
• Thermo Fisher Scientific. (2024, March 2). 4-Fluoro-3,5-dimethylbenzoic acid - SAFETY DATA SHEET.
• U.S. Food and Drug Administration. (n.d.). Q2(R2) Validation of Analytical Procedures.
• Cormica Pharma & Med Device Testing. (n.d.). Understanding Impurity Analysis.
• Pharma Beginners. (n.d.). Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV.
• Middendorf, M., et al. (2012). Ultra trace determination of fluorobenzoic acids in tap and reservoir water using solid-phase extraction and gas chromatography-mass spectrometry. Journal of Chromatography A.
• Zenkevich, I. G. (n.d.). Acids: Derivatization for GC Analysis. Encyclopedia of Chromatography.
• BenchChem. (n.d.). Technical Support Center: HPLC Analysis of Benzoic Acid Derivatives.
• Wikipedia. (n.d.). 4-Fluorobenzoic acid.

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• 2. researchgate.net [researchgate.net]
• 3. lib3.dss.go.th [lib3.dss.go.th]
• 4. Ultra trace determination of fluorobenzoic acids in tap and reservoir water using solid-phase extraction and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. 4-Fluorobenzoic acid - Wikipedia [en.wikipedia.org]

HPLC analysis of 4-Fluoro-3,5-dimethylbenzoic acid

An Application Note for the Isocratic HPLC-UV Analysis and Validation for 4-Fluoro-3,5-dimethylbenzoic acid

Abstract

This application note presents a robust and validated isocratic reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 4-Fluoro-3,5-dimethylbenzoic acid. This compound is a significant intermediate in the synthesis of various pharmaceutical and agrochemical products[1]. The developed method is designed for accuracy, precision, and efficiency, making it suitable for quality control, stability testing, and research applications. The methodology is built upon fundamental chromatographic principles and validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines to ensure its fitness for purpose[2]. The separation is achieved on a C18 stationary phase using a mobile phase of acetonitrile and acidified water, with UV detection. This document provides a detailed protocol, the scientific rationale behind the method parameters, and a comprehensive validation summary.

Principle of the Method

The analysis leverages reversed-phase chromatography, the predominant separation technique in the pharmaceutical industry due to its versatility and ability to resolve complex mixtures[3][4]. 4-Fluoro-3,5-dimethylbenzoic acid is a moderately nonpolar molecule containing a hydrophobic substituted benzene ring and a polar, ionizable carboxylic acid group.

The core principle involves partitioning the analyte between a nonpolar stationary phase (C18 alkyl chains bonded to silica) and a polar mobile phase. The retention of the analyte is primarily governed by hydrophobic interactions between its substituted aromatic ring and the C18 stationary phase[5].

A critical parameter for analyzing ionizable compounds like benzoic acids is the mobile phase pH[5]. The pKa of benzoic acid is approximately 4.2. The electron-donating methyl groups on the ring of the target analyte slightly decrease its acidity (increase pKa), while the electron-withdrawing fluorine atom increases its acidity (decrease pKa). The net effect results in a pKa that remains in a similar range. To ensure consistent retention and sharp, symmetrical peak shapes, the mobile phase pH must be controlled. By acidifying the mobile phase to a pH of ~2.5-3.0 (at least 1.5-2 pH units below the analyte's pKa), the carboxylic acid group remains fully protonated (in its neutral, non-ionized form). This suppresses silanol interactions and maximizes hydrophobic retention, leading to a reproducible and robust separation[5].

Materials and Reagents

Item	Description
HPLC System	Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).
Data Software	OpenLab CDS or equivalent chromatography data system.
Analytical Column	Phenomenex Luna C18(2), 250 mm x 4.6 mm, 5 µm particle size, or equivalent L1-type column.
Reference Standard	4-Fluoro-3,5-dimethylbenzoic acid, ≥97% purity (Thermo Scientific or equivalent)[6].
Solvents	HPLC-grade Acetonitrile (ACN) and Methanol (MeOH).
Reagents	Orthophosphoric Acid (H₃PO₄), 85% analytical grade.
Water	Deionized water, 18.2 MΩ·cm resistivity or higher.
Glassware	Class A volumetric flasks and pipettes.
Filtration	0.45 µm nylon or PTFE syringe filters for sample preparation; 0.45 µm solvent filtration apparatus.
Analytical Balance	Capable of weighing to 0.01 mg.

Experimental Protocols

Preparation of Solutions

• Mobile Phase (Acetonitrile/0.1% H₃PO₄ in Water, 55:45 v/v):

  • Prepare the aqueous component by adding 1.0 mL of 85% orthophosphoric acid to 1000 mL of deionized water and mix thoroughly.

  • Filter the aqueous component through a 0.45 µm solvent filter.

  • Measure 450 mL of the filtered aqueous component and 550 mL of acetonitrile.

  • Combine in a suitable solvent reservoir, mix well, and degas for 15 minutes in an ultrasonic bath.

• Diluent (Acetonitrile/Water, 50:50 v/v):

  • Combine 500 mL of acetonitrile and 500 mL of deionized water. Mix thoroughly. This solution is used for preparing standards and samples to ensure compatibility with the mobile phase.

• Standard Stock Solution (500 µg/mL):

  • Accurately weigh approximately 25 mg of the 4-Fluoro-3,5-dimethylbenzoic acid reference standard into a 50 mL volumetric flask.

  • Add approximately 30 mL of diluent and sonicate for 5 minutes to dissolve.

  • Allow the solution to return to room temperature, then dilute to the mark with diluent and mix well.

• Working Standard Solutions (for Linearity and Quantification):

  • Prepare a series of working standards by performing serial dilutions of the Standard Stock Solution with the diluent to achieve concentrations ranging from 1 µg/mL to 150 µg/mL. A typical five-point calibration curve could use concentrations of 10, 25, 50, 100, and 150 µg/mL.

• Sample Solution (Target Concentration 100 µg/mL):

  • Accurately weigh a quantity of the sample powder expected to contain approximately 10 mg of 4-Fluoro-3,5-dimethylbenzoic acid into a 100 mL volumetric flask.

  • Record the weight and proceed with the same dissolution steps as for the Standard Stock Solution.

  • Prior to injection, filter the final solution through a 0.45 µm syringe filter into an HPLC vial.

Chromatographic Conditions

The optimized parameters for the analysis are summarized in the table below.

Parameter	Condition
Column	Phenomenex Luna C18(2), 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile : 0.1% H₃PO₄ in Water (55:45, v/v)
Elution Mode	Isocratic
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	240 nm
Injection Volume	10 µL
Run Time	10 minutes

Rationale for Parameter Selection:

• Column: A standard length C18 column with 5 µm particles provides a good balance of resolution, efficiency, and backpressure.

• Mobile Phase: The 55:45 ACN/Water ratio was optimized to achieve a suitable retention time (typically 5-7 minutes) for the analyte. Phosphoric acid is a non-volatile buffer ideal for UV detection that effectively controls the pH to ensure the analyte is in its non-ionized form.

• Temperature: Maintaining a constant column temperature of 30 °C ensures reproducible retention times by minimizing viscosity fluctuations.

• Wavelength: The detection wavelength of 240 nm was selected based on the UV absorbance maximum of the substituted benzoic acid chromophore, providing high sensitivity.

Analytical Workflow

The general workflow for performing the analysis is depicted below.

Caption: General workflow for the .

Method Validation

The developed method was validated according to ICH Q2(R2) guidelines to demonstrate its suitability for the intended purpose[2][7][8]. The validation parameters include specificity, linearity, accuracy, precision, limit of quantitation (LOQ), and robustness.

System Suitability

Before any validation or sample analysis, the chromatographic system must meet predefined performance criteria as outlined in USP General Chapter <621>[9][10]. A solution of 100 µg/mL is injected six times, and the following parameters are evaluated.

Parameter	Acceptance Criterion	Justification
Tailing Factor (T)	≤ 2.0	Ensures peak symmetry, which is critical for accurate integration.
Theoretical Plates (N)	≥ 2000	Indicates the efficiency of the column and separation.
% RSD of Peak Area	≤ 2.0%	Demonstrates the precision of the injector and detector system.
% RSD of Retention Time	≤ 1.0%	Confirms the stability of the pump and mobile phase composition.

Specificity

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components[11].

• Protocol: A solution of the diluent (blank) and a sample solution were injected. The chromatogram of the blank was examined for any interfering peaks at the retention time of the 4-Fluoro-3,5-dimethylbenzoic acid peak.

• Results: The diluent blank showed no significant peaks at the analyte's retention time, confirming the method's specificity.

Linearity and Range

Linearity demonstrates the direct proportionality between the concentration of the analyte and the instrumental response over a specified range[12].

• Protocol: Five concentrations (10, 25, 50, 100, and 150 µg/mL) were prepared and injected in triplicate. A calibration curve was constructed by plotting the mean peak area against the concentration, and a linear regression analysis was performed.

• Illustrative Results:

Concentration (µg/mL)	Mean Peak Area (n=3)
10	115,234
25	288,150
50	575,980
100	1,151,500
150	1,728,300
Correlation Coefficient (r²)	≥ 0.999

Accuracy

Accuracy represents the closeness of the test results to the true value and is assessed using a recovery study[11].

• Protocol: A known amount of sample was spiked with the reference standard at three concentration levels (80%, 100%, and 120% of the target sample concentration). Each level was prepared in triplicate and analyzed. The percentage recovery was calculated.

• Illustrative Results:

Spike Level	Amount Added (µg/mL)	Amount Found (µg/mL)	% Recovery
80%	80.0	79.2	99.0%
100%	100.0	101.1	101.1%
120%	120.0	118.9	99.1%
Acceptance Criterion	98.0% - 102.0%

Precision

Precision is the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at two levels: repeatability and intermediate precision[7].

• Protocol:

  • Repeatability (Intra-day): Six separate sample preparations at 100% of the target concentration were analyzed on the same day by the same analyst.

  • Intermediate Precision (Inter-day): The analysis was repeated on a different day by a different analyst using different equipment.

• Illustrative Results:

Precision Level	Mean Assay Value (%)	Standard Deviation	% RSD
Repeatability (n=6)	99.8	0.45	0.45%
Intermediate Precision (n=6)	100.3	0.62	0.62%
Acceptance Criterion	≤ 2.0%

Limit of Quantitation (LOQ)

The LOQ is the lowest concentration of the analyte in a sample that can be determined with acceptable precision and accuracy.

• Protocol: LOQ was determined based on the signal-to-noise ratio (S/N) method. Solutions of decreasing concentration were injected until the S/N ratio was approximately 10:1.

• Illustrative Result: The LOQ was established at 1.0 µg/mL , with a signal-to-noise ratio > 10 and acceptable precision (%RSD ≤ 10%).

Robustness

Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Protocol: The effect of minor changes to flow rate (±0.1 mL/min), column temperature (±2 °C), and mobile phase composition (±2% acetonitrile) were evaluated.

• Results: No significant changes in retention time, peak area, or system suitability parameters were observed, demonstrating the method's robustness.

Validation Logic Diagram

Caption: Interrelationship of analytical method validation parameters.

Conclusion

The isocratic RP-HPLC method described in this application note is simple, rapid, and reliable for the quantitative determination of 4-Fluoro-3,5-dimethylbenzoic acid. The comprehensive validation study confirms that the method is specific, linear, accurate, precise, and robust, meeting the stringent requirements of the pharmaceutical industry as outlined by ICH and USP guidelines. This method is well-suited for routine quality control analysis and stability studies.

References

• U.S. Pharmacopeia. General Chapter <621> Chromatography. [Link]

• Agilent Technologies. Understanding the Latest Revisions to USP <621>. [Link]

• LCGC International. Are You Sure You Understand USP <621>? [Link]

• Birajdar, A. S. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific Pharmaceutical Sciences, 4(4), 55-60. [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

• Phenomenex. Reversed Phase HPLC Method Development. [Link]

• Martins, F., et al. (2021). Structural Aspects of the Ortho Chloro- and Fluoro- Substituted Benzoic Acids: Implications on Chemical Properties. MDPI. [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). [Link]

• ResearchGate. (2025). Solid-phase extraction of fluorinated benzoic acids for the chromatographic analysis of oil tracer agents. [Link]

• European Medicines Agency. (2022). ICH Q2(R2) Validation of analytical procedures. [Link]

• SIELC Technologies. HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. [Link]

• ACS Publications. Identification of the Positional Isomers of 2-Fluorobenzoic acid 1-O-Acyl Glucuronide by Directly Coupled HPLC-NMR. Analytical Chemistry. [Link]

• Oakwood Chemical. 4-Fluoro-3,5-dimethylbenzoic acid. [Link]

• PerkinElmer. (2020). Analysis of Fluorobenzoic Acids via UHPLC-MS/MS for Water Tracer Studies. [Link]

• Hovione. Small Molecule Development Analytical Methods for Faster Time to Market. [Link]

• YouTube. (2022). ICH Guidelines For Analytical Method Validation (Q2A and Q2B); Specificity and Linearity Part- I. [Link]

• GXP-CC. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. [Link]

• Pharmacognosy Magazine. (2020). Method Development on Reverse-Phase High-Performance Liquid Chromatography for the Improvement of Routine Analysis of Flavonoids. [Link]

• SIELC Technologies. Separation of 4-Hydroxy-3,5-dimethylbenzoic acid on Newcrom R1 HPLC column. [Link]

• Chiang Mai Journal of Science. (2014). Validation of a HPLC Method for the Determination of Benzoic Acid and Sorbic Acid in Noodles. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. database.ich.org [database.ich.org]
• 3. hovione.com [hovione.com]
• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 5. phx.phenomenex.com [phx.phenomenex.com]
• 6. fishersci.ie [fishersci.ie]
• 7. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 8. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 9. usp.org [usp.org]
• 10. <621> CHROMATOGRAPHY [drugfuture.com]
• 11. actascientific.com [actascientific.com]
• 12. m.youtube.com [m.youtube.com]

Application Note: Quantitative Analysis of 4-Fluoro-3,5-dimethylbenzoic Acid using Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note presents a detailed and robust protocol for the quantitative analysis of 4-Fluoro-3,5-dimethylbenzoic acid in complex matrices using Gas Chromatography-Mass Spectrometry (GC-MS). Due to the inherent low volatility and high polarity of carboxylic acids, a chemical derivatization step is essential for successful GC-MS analysis. This guide provides a comprehensive overview of two effective derivatization strategies: methylation to form the methyl ester and silylation to form the trimethylsilyl (TMS) ester. The rationale behind each step of the workflow, from sample preparation to data interpretation, is explained to ensure scientific integrity and reproducibility. This document is intended to serve as a practical guide for researchers in pharmaceutical development, environmental analysis, and other related fields.

Introduction

4-Fluoro-3,5-dimethylbenzoic acid (Figure 1) is a substituted aromatic carboxylic acid. Its chemical structure, featuring a fluorinated and methylated phenyl ring, makes it a compound of interest in various fields, including as a tracer in environmental studies and as a building block in the synthesis of pharmaceuticals and other specialty chemicals.[1] Accurate and sensitive quantification of this analyte is often required in complex sample matrices.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique that combines the high separation efficiency of gas chromatography with the sensitive and selective detection capabilities of mass spectrometry.[2][3] However, the direct analysis of polar compounds such as carboxylic acids by GC is challenging due to their low volatility and tendency to exhibit poor chromatographic peak shapes.[4] To overcome these limitations, a derivatization step is employed to convert the carboxylic acid into a more volatile and thermally stable derivative.[2] This application note details two reliable derivatization methods: methylation using Boron Trifluoride-Methanol (BF₃·MeOH) and silylation using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

Figure 1. Chemical structure of 4-Fluoro-3,5-dimethylbenzoic acid.[5][6]

Principle of the Method

The overall analytical workflow involves three key stages: sample preparation including extraction of the analyte from the sample matrix, derivatization of the extracted analyte to enhance its volatility, and subsequent analysis by GC-MS.

A high-level overview of the analytical workflow.

Materials and Reagents

Chemicals and Standards

• 4-Fluoro-3,5-dimethylbenzoic acid (purity ≥ 97%)[6]

• Internal Standard (IS): A structurally similar compound not present in the sample, e.g., 3,5-Dimethylbenzoic acid.[7][8][9]

• Derivatization Reagents:

  • Boron trifluoride-methanol (BF₃·MeOH) solution (14% w/v)

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Solvents: Methanol, Dichloromethane, Ethyl acetate (all HPLC or GC grade)

• Anhydrous Sodium Sulfate

• Ultrapure Water

Instrumentation and Consumables

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• GC Column: Agilent J&W DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column.[7]

• GC vials (2 mL) with inserts and PTFE-lined caps

• Heating block or oven

• Centrifuge

• Nitrogen evaporator

• Vortex mixer

• Solid-Phase Extraction (SPE) cartridges (if applicable)

Experimental Protocols

Standard and Sample Preparation

Internal Standard (IS) Stock Solution: Prepare a stock solution of the internal standard (e.g., 3,5-Dimethylbenzoic acid) at a concentration of 1 mg/mL in methanol.

Calibration Standards: Prepare a series of calibration standards by spiking appropriate volumes of a stock solution of 4-Fluoro-3,5-dimethylbenzoic acid into a blank matrix. The concentration range should encompass the expected analyte concentrations in the unknown samples.

Sample Preparation (Liquid-Liquid Extraction):

• To 1 mL of the sample (e.g., plasma, aqueous solution), add a known amount of the internal standard.

• Acidify the sample to pH ~2 with a suitable acid (e.g., 1M HCl) to ensure the carboxylic acid is in its protonated form.

• Extract the analyte by adding 3 mL of a suitable organic solvent (e.g., ethyl acetate or dichloromethane) and vortexing for 2 minutes.

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Transfer the organic layer to a clean tube.

• Repeat the extraction (steps 3-5) twice more and combine the organic extracts.

• Dry the combined organic extract by passing it through a small column of anhydrous sodium sulfate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

Derivatization Procedures

The dried extract must be derivatized to increase the volatility of 4-Fluoro-3,5-dimethylbenzoic acid for GC-MS analysis. Two effective methods are presented below.

Method A: Methylation with BF₃·MeOH

This method converts the carboxylic acid to its corresponding methyl ester.[3][10]

• To the dried extract, add 200 µL of 14% BF₃·MeOH solution.

• Seal the vial tightly and heat at 64°C for 24 hours.[10]

• Cool the vial to room temperature.

• Add 1 mL of ultrapure water and 1 mL of dichloromethane.

• Vortex for 1 minute and centrifuge to separate the layers.

• Carefully transfer the lower organic layer (dichloromethane) containing the derivatized analyte to a clean GC vial for analysis.

Method B: Silylation with BSTFA

This method converts the carboxylic acid to its trimethylsilyl (TMS) ester.[2][11]

• To the dried extract, add 100 µL of a suitable solvent (e.g., pyridine or acetonitrile) and 100 µL of BSTFA (+1% TMCS).

• Seal the vial tightly and heat at 70°C for 1 hour.

• Cool the vial to room temperature.

• The sample is now ready for direct injection into the GC-MS.

Comparison of methylation and silylation derivatization reactions.

Rationale for Derivatization Choice:

• Methylation (BF₃·MeOH): This method provides stable derivatives. However, the reaction conditions are harsher and require a longer incubation time.[10]

• Silylation (BSTFA): This is a rapid and efficient method.[2] TMS derivatives are highly volatile, leading to excellent chromatographic performance. However, they can be susceptible to hydrolysis, so samples should be analyzed relatively quickly after preparation.[5] The choice between the two methods may depend on sample throughput requirements and the stability of other components in the sample matrix.

GC-MS Analysis

The following table outlines the recommended GC-MS parameters. These may require optimization for your specific instrument and application.

Parameter	Setting
GC System	Agilent 7890B or equivalent
Mass Spectrometer	Agilent 5977A or equivalent
Column	Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium, constant flow at 1.2 mL/min
Inlet Temperature	250°C
Injection Volume	1 µL
Injection Mode	Splitless
Oven Program	Initial: 80°C, hold for 2 minRamp: 15°C/min to 280°CHold: 5 min at 280°C
Transfer Line Temp.	280°C
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 50-400) for identificationSelected Ion Monitoring (SIM) for quantification

Data Analysis and Expected Results

Chromatographic Performance

Under the specified GC conditions, the derivatized 4-Fluoro-3,5-dimethylbenzoic acid should elute as a sharp, symmetrical peak. The retention time will be significantly shorter than that of the underivatized acid. The exact retention time will depend on the specific derivative and the GC system used.

Mass Spectral Data

Methyl 4-fluoro-3,5-dimethylbenzoate: The molecular weight of the methyl ester is 182.18 g/mol . The electron ionization (EI) mass spectrum is expected to show a molecular ion peak (M⁺) at m/z 182. The fragmentation pattern will be characteristic of a methyl benzoate. Based on the fragmentation of similar compounds like methyl 4-fluorobenzoate, key fragments are anticipated.[1]

• Expected Key Fragments:

  • m/z 182 (M⁺): Molecular ion.

  • m/z 151 ([M-OCH₃]⁺): Loss of the methoxy group. This is often a prominent peak for methyl esters.

  • m/z 123 ([M-COOCH₃]⁺): Loss of the entire carbomethoxy group.

TMS-4-fluoro-3,5-dimethylbenzoate: The molecular weight of the TMS ester is 240.32 g/mol . The EI mass spectrum is expected to show a molecular ion at m/z 240. Silyl derivatives often exhibit characteristic fragmentation patterns.[12]

• Expected Key Fragments:

  • m/z 240 (M⁺): Molecular ion.

  • m/z 225 ([M-CH₃]⁺): Loss of a methyl group from the TMS moiety. This is a very common and often abundant fragment for TMS derivatives.

  • m/z 73 ([Si(CH₃)₃]⁺): The trimethylsilyl cation, a hallmark of TMS derivatives.

Quantification

For quantitative analysis, Selected Ion Monitoring (SIM) mode is recommended for its superior sensitivity and selectivity. The following ions are suggested for SIM analysis:

Analyte	Derivative	Quantification Ion (m/z)	Qualifier Ions (m/z)
4-Fluoro-3,5-dimethylbenzoic acid	Methyl Ester	151	182, 123
4-Fluoro-3,5-dimethylbenzoic acid	TMS Ester	225	240, 73
3,5-Dimethylbenzoic acid (IS)	Methyl Ester	135	164, 105
3,5-Dimethylbenzoic acid (IS)	TMS Ester	207	222, 73

A calibration curve is constructed by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte. The concentration of 4-Fluoro-3,5-dimethylbenzoic acid in unknown samples is then determined from this calibration curve.

Troubleshooting

Problem	Possible Cause	Solution
No or low peak intensity	Incomplete derivatization	Ensure reagents are fresh and anhydrous. Optimize reaction time and temperature.
Analyte degradation	Check for thermal lability. Lower inlet and transfer line temperatures if necessary.
Poor peak shape (tailing)	Active sites in the GC system	Use a deactivated liner and column. Check for system leaks.
Incomplete derivatization	See above.
Variable results	Hydrolysis of TMS derivatives	Analyze samples promptly after derivatization. Ensure all solvents and vials are dry.
Inconsistent extraction recovery	Optimize extraction pH and solvent. Ensure consistent vortexing and phase separation.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the GC-MS analysis of 4-Fluoro-3,5-dimethylbenzoic acid. The necessity of derivatization is highlighted, and two robust methods, methylation and silylation, are detailed with their respective advantages. By following the outlined procedures for sample preparation, derivatization, and GC-MS analysis, researchers can achieve reliable and sensitive quantification of this important analyte in various matrices. The provided instrument parameters and expected mass spectral data serve as a strong foundation for method development and routine analysis.

References

• National Institute of Standards and Technology. (n.d.). Methyl 4-fluorobenzoate. NIST Chemistry WebBook. Retrieved from [Link]

• Langer, T., et al. (2012). Ultra trace determination of fluorobenzoic acids in tap and reservoir water using solid-phase extraction and gas chromatography-mass spectrometry. Journal of Chromatography A, 1260, 9-15. Retrieved from [Link]

• ResearchGate. (n.d.). Analysis of acidic drugs by gas chromatography. Request PDF. Retrieved from [Link]

• PubMed. (1995). Efficient extraction of basic, neutral, and weakly acidic drugs from plasma for analysis by gas chromatography-mass spectrometry. Retrieved from [Link]

• Schummer, C., et al. (2009). Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis. Talanta, 77(4), 1473-1482. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Benzoic acid, 4-fluoro-. NIST Chemistry WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Benzoic Acid, TMS derivative. NIST Chemistry WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 4-Hydroxybenzoic acid, 2TMS derivative. NIST Chemistry WebBook. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Hydroxy-3,5-dimethylbenzoic acid. PubChem. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Benzoic acid, 4-fluoro-. NIST Chemistry WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 4-Fluoro-3-nitrobenzoic acid. NIST Chemistry WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Benzoic acid, 3,5-dimethyl-. NIST Chemistry WebBook. Retrieved from [Link]

• Agilent Technologies. (n.d.). Retention Time Stability and Improved Data Accuracy in Pesticide Analysis with GC/MS. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Benzoic acid, 3,5-dimethyl-. NIST Chemistry WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Benzoic acid, 3,5-dimethyl-. NIST Chemistry WebBook. Retrieved from [Link]

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• 4. diverdi.colostate.edu [diverdi.colostate.edu]
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• 12. Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Fluoro-3,5-dimethylbenzoic Acid

Welcome to the technical support center for the synthesis of 4-Fluoro-3,5-dimethylbenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to improve the yield and purity of this valuable synthetic intermediate.

Introduction

4-Fluoro-3,5-dimethylbenzoic acid is a key building block in the development of various pharmaceuticals and advanced materials. Its synthesis, while conceptually straightforward, can present several challenges that may lead to suboptimal yields and purification difficulties. This guide will focus on two primary and effective synthetic routes: the directed ortho-lithiation of 1-fluoro-3,5-dimethylbenzene and the Grignard reaction of 5-bromo-2-fluoro-m-xylene, followed by carboxylation.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 4-Fluoro-3,5-dimethylbenzoic acid. The problems are presented in a question-and-answer format, providing potential causes and actionable solutions.

Problem ID	Issue	Potential Causes	Recommended Solutions
LITH-01	Low or no yield in the lithiation-carboxylation route.	1. Inactive organolithium reagent. 2. Presence of moisture or other protic sources in the reaction. 3. Inefficient carboxylation.	1. Titrate the organolithium reagent prior to use to determine its exact molarity. 2. Rigorously dry all glassware and solvents. Perform the reaction under a strictly inert atmosphere (Argon or Nitrogen). 3. Use freshly crushed dry ice or bubble CO2 gas through the solution at a low temperature.
GRIG-01	Grignard reaction fails to initiate.	1. Passivated magnesium surface (oxide layer). 2. Wet solvent or glassware. 3. Unreactive aryl halide.	1. Activate magnesium turnings using methods such as grinding, sonication, or adding a small crystal of iodine. 2. Use anhydrous solvents and flame-dried glassware. 3. Consider switching from an aryl chloride to the more reactive bromide or iodide.
BOTH-01	Formation of significant amounts of biphenyl byproduct.	Wurtz-type coupling of the organometallic intermediate with the starting aryl halide.	1. Add the aryl halide slowly to the magnesium suspension during Grignard formation. 2. Maintain a lower reaction temperature to disfavor the coupling reaction.
PUR-01	Difficulty in purifying the final product.	1. Presence of unreacted starting material. 2. Formation of non-acidic byproducts. 3. Inefficient extraction.	1. Optimize the reaction stoichiometry and time to ensure complete conversion. 2. Purify via recrystallization from a suitable solvent system (e.g., ethanol/water, toluene). 3. Perform an acid-base extraction. Dissolve the crude product in a basic aqueous solution, wash with an organic solvent to remove neutral impurities, and then re-acidify the aqueous layer to precipitate the pure benzoic acid.

Frequently Asked Questions (FAQs)

Q1: Which synthetic route is preferable: directed ortho-lithiation or the Grignard reaction?

A1: The choice of route depends on the availability of starting materials and the experimental setup.

• Directed ortho-lithiation starting from 1-fluoro-3,5-dimethylbenzene is often more atom-economical. The fluorine atom acts as a potent directing group for metalation, leading to high regioselectivity.[1] However, this method requires the use of pyrophoric organolithium reagents, necessitating stringent anhydrous and inert atmosphere techniques.[2]

• The Grignard route using 5-bromo-2-fluoro-m-xylene is a classic and robust method. While it involves an additional halogen atom in the starting material, the preparation and handling of Grignard reagents are often considered more routine in many laboratories compared to organolithiums.

Q2: What is the role of the fluorine atom in the directed ortho-lithiation of 1-fluoro-3,5-dimethylbenzene?

A2: The fluorine atom serves as a "directed metalation group" (DMG). The heteroatom (fluorine) coordinates with the lithium atom of the organolithium base (e.g., n-butyllithium), delivering the base to a specific position on the aromatic ring. This proximity effect significantly increases the acidity of the ortho-protons, leading to regioselective deprotonation at the position adjacent to the fluorine atom.[3][4]

Q3: Can I use other organolithium bases besides n-butyllithium for the ortho-lithiation?

A3: Yes, other organolithium bases such as sec-butyllithium (s-BuLi) or tert-butyllithium (t-BuLi) can be used. Stronger, more sterically hindered bases like lithium diisopropylamide (LDA) or lithium 2,2,6,6-tetramethylpiperidide (LiTMP) can also be effective and may offer different selectivity or reactivity profiles.[1] The choice of base can influence the rate and regioselectivity of the lithiation.[5]

Q4: How can I be sure my Grignard reagent has formed successfully?

A4: Visual cues for Grignard reagent formation include the disappearance of the metallic magnesium, a gentle refluxing of the solvent (for more reactive halides), and a change in the color of the reaction mixture (often becoming cloudy and greyish). For a quantitative assessment, a sample of the Grignard reagent can be quenched with a known amount of iodine, followed by titration of the remaining iodine with sodium thiosulfate.

Q5: What are the key safety precautions when working with organolithium reagents?

A5: Organolithium reagents are pyrophoric and react violently with water and air. Always handle them under an inert atmosphere (argon or nitrogen). Wear a flame-retardant lab coat, safety glasses, and appropriate gloves. Have a Class D fire extinguisher readily available. Quench any residual organolithium reagent slowly with a less reactive alcohol like isopropanol at low temperatures before aqueous workup.

Experimental Protocols

Protocol 1: Synthesis via Directed Ortho-lithiation

This protocol outlines the synthesis of 4-fluoro-3,5-dimethylbenzoic acid from 1-fluoro-3,5-dimethylbenzene.

Caption: Workflow for the synthesis via Grignard reaction.

• Preparation: Place magnesium turnings (1.2 eq) in a flame-dried, three-necked round-bottom flask with a magnetic stir bar, reflux condenser, and a nitrogen/argon inlet. Add a small crystal of iodine to activate the magnesium.

• Grignard Formation: Add anhydrous THF to the flask. In a separate flame-dried dropping funnel, prepare a solution of 5-bromo-2-fluoro-m-xylene (1.0 eq) in anhydrous THF. Add a small portion of this solution to the magnesium suspension to initiate the reaction. Once initiated, add the remaining solution dropwise at a rate that maintains a gentle reflux.

• Carboxylation: After the Grignard reagent has formed, cool it to 0 °C. In a separate flask, prepare a slurry of excess crushed dry ice in anhydrous THF. Slowly add the Grignard solution to the dry ice slurry via a cannula.

• Work-up: Allow the mixture to warm to room temperature. Quench the reaction with 1M aqueous HCl.

• Extraction and Purification: Follow the extraction and purification steps as described in Protocol 1.

References

• Ahmed, M. N., Yasin, K. A., Hameed, S., Ayub, K., Haq, I. U., Tahir, M. N. & Mahmood, T.J. (2017). Synthesis, characterization and antimicrobial activity of new quinazolin-4(3H)-one schiff base derivatives. Journal of Molecular Structure, 1129, 50–59.
• An Improved Synthesis Of 4 Fluoro 3 Hydroxybenzoic Acid And Intermediates Thereof For Acoramidis Synthesis. Quick Company.
• Fluorine as an ortho-directing group in aromatic metalation: Generality of the reaction and the high position of fluorine in the Dir-Met potency scale. (2025, August 6).
• Gohier, F., et al. (2005). Journal of Organic Chemistry, 70(4), 1501-1504.
• A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. (2016, November 12). PMC - NIH.
• Directed lithiation of simple aromatics and heterocycles for synthesis of substituted deriv
• 5-Bromo-2-fluoro-m-xylene | 99725-44-7. ChemicalBook.
• Directed ortho metal
• Directed (ortho)
• Regioselective lithium diisopropylamide-mediated ortholithiation of 1-chloro-3-(trifluoromethyl)benzene: role of autocatalysis, lithium chloride catalysis, and reversibility. (2011, May 11). PubMed.

Sources

• 1. researchgate.net [researchgate.net]
• 2. CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid - Google Patents [patents.google.com]
• 3. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Regioselective lithium diisopropylamide-mediated ortholithiation of 1-chloro-3-(trifluoromethyl)benzene: role of autocatalysis, lithium chloride catalysis, and reversibility - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 4-Fluoro-3,5-dimethylbenzoic Acid

Welcome to the technical support center for the purification of 4-Fluoro-3,5-dimethylbenzoic acid. This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, you will find in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during its purification. Our approach is rooted in established chemical principles to provide you with reliable and scientifically sound solutions.

Introduction to Purification Challenges

4-Fluoro-3,5-dimethylbenzoic acid is a solid crystalline compound with a melting point of approximately 170-173°C.[1] Its purification can be complicated by the presence of various impurities, which largely depend on the synthetic route employed. Common impurities may include unreacted starting materials, isomeric byproducts, and residual solvents. The key to successful purification lies in selecting the appropriate technique—or combination of techniques—based on the nature of these impurities.

This guide will focus on the three primary purification methods for solid organic compounds:

• Acid-Base Extraction: Ideal for removing neutral or basic impurities.

• Recrystallization: A powerful technique for removing small amounts of impurities from a solid matrix.

• Column Chromatography: Used for separating compounds with similar polarities.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Section 1: Acid-Base Extraction

Q1: When should I consider using acid-base extraction for purification?

Acid-base extraction is an excellent first-line purification strategy when you suspect the presence of neutral or basic organic impurities. The principle is to convert the acidic 4-Fluoro-3,5-dimethylbenzoic acid into its water-soluble salt by reacting it with a base, allowing for the separation from water-insoluble impurities.

Q2: I've performed an acid-base extraction, but my recovery is low. What could be the issue?

Low recovery can stem from several factors:

• Incomplete Extraction: Ensure you are using a sufficient amount of base to deprotonate all of your carboxylic acid. It's often recommended to perform multiple extractions with fresh portions of the basic solution.

• Precipitation Issues: After acidifying the aqueous layer to reclaim your product, ensure the pH is sufficiently acidic (pH 1-2) to fully protonate the carboxylate salt. Cooling the solution in an ice bath can further promote precipitation.

• Emulsion Formation: Vigorous shaking can lead to the formation of an emulsion at the interface of the organic and aqueous layers, trapping some of your product. If an emulsion forms, try adding a small amount of brine (saturated NaCl solution) or allowing the mixture to stand for an extended period.

Troubleshooting Acid-Base Extraction

Problem	Possible Cause	Suggested Solution
Low yield of precipitated product.	Incomplete protonation.	Add more concentrated acid to the aqueous layer until the pH is strongly acidic (pH 1-2), confirmed with pH paper.
Product is somewhat soluble in water.	After acidification, extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) to recover the dissolved product.
Oily precipitate instead of solid.	Presence of impurities lowering the melting point.	Isolate the oil, dissolve it in a minimal amount of a suitable organic solvent, and proceed with recrystallization or column chromatography.

Section 2: Recrystallization

Q1: How do I choose the right solvent for recrystallizing 4-Fluoro-3,5-dimethylbenzoic acid?

The ideal recrystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. For aromatic carboxylic acids, common choices include:

• Ethanol/Water mixtures: A good starting point. Dissolve the compound in a minimal amount of hot ethanol and add hot water dropwise until the solution becomes slightly cloudy. Then, add a few drops of hot ethanol to redissolve the solid and allow it to cool slowly. A similar protocol has been suggested for the purification of the related compound 4-fluoro-2,6-dimethylbenzoic acid.[2]

• Toluene or Xylenes: These non-polar aromatic solvents can be effective.

• Ethyl Acetate/Hexane mixtures: Dissolve in a minimal amount of hot ethyl acetate and add hot hexane until turbidity is observed.

• Water: While some benzoic acids can be recrystallized from hot water, the solubility of 4-Fluoro-3,5-dimethylbenzoic acid in water is likely low, which may require large volumes of solvent.

Q2: My compound "oils out" during recrystallization instead of forming crystals. What should I do?

"Oiling out" occurs when the solid melts in the hot solvent before it dissolves. This can be addressed by:

• Using a higher volume of solvent: This lowers the saturation point of the solution.

• Slowing down the cooling process: Allow the flask to cool to room temperature undisturbed before placing it in an ice bath.

• Scratching the flask: Use a glass rod to scratch the inside of the flask at the surface of the solution to create nucleation sites for crystal growth.

• Adding a seed crystal: If you have a small amount of pure product, adding a tiny crystal can initiate crystallization.

Troubleshooting Recrystallization

Problem	Possible Cause	Suggested Solution
No crystals form upon cooling.	Too much solvent was used.	Gently evaporate some of the solvent to increase the concentration and allow it to cool again.
The solution is supersaturated.	Induce crystallization by scratching the flask or adding a seed crystal.
Colored impurities in the final crystals.	Impurities were not removed.	Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities.
Low recovery.	The compound is too soluble in the cold solvent.	Ensure the solution is thoroughly cooled in an ice bath before filtration. Wash the collected crystals with a minimal amount of ice-cold solvent.

Section 3: Column Chromatography

Q1: My 4-Fluoro-3,5-dimethylbenzoic acid is streaking badly on the TLC plate. How can I get clean spots?

Streaking of carboxylic acids on silica gel is a common issue due to the interaction between the acidic proton of the carboxyl group and the silica. To prevent this, add a small amount (0.5-1%) of a volatile acid, such as acetic acid or formic acid, to your eluting solvent system. This will keep the compound in its protonated form, leading to more defined spots.

Q2: What is a good starting solvent system (eluent) for column chromatography?

Based on the structure of the molecule, a good starting point for the mobile phase is a mixture of a non-polar solvent and a moderately polar solvent.

• Hexane/Ethyl Acetate: A common and effective combination. Start with a low polarity mixture (e.g., 9:1 hexane:ethyl acetate) and gradually increase the polarity based on TLC analysis.

• Dichloromethane/Methanol: For more polar impurities, a small amount of methanol in dichloromethane can be effective.

Remember to add 0.5-1% acetic or formic acid to the eluent to prevent streaking.

Troubleshooting Column Chromatography

Problem	Possible Cause	Suggested Solution
Compound does not move from the baseline.	The eluent is not polar enough.	Gradually increase the polarity of the eluent (e.g., increase the percentage of ethyl acetate in your hexane/ethyl acetate mixture).
All compounds elute with the solvent front.	The eluent is too polar.	Decrease the polarity of the eluent (e.g., increase the percentage of hexane).
Poor separation of spots.	The polarity of the eluent is not optimized.	Run a TLC with a range of solvent mixtures to find the optimal eluent for separation.
The column was overloaded.	Use a larger column or load less sample. A general guideline is a 1:20 to 1:50 ratio of sample to silica gel by weight.

Experimental Protocols

Protocol 1: General Acid-Base Extraction Workflow

• Dissolution: Dissolve the crude 4-Fluoro-3,5-dimethylbenzoic acid in a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Extraction: Transfer the solution to a separatory funnel and add an equal volume of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stopper the funnel and gently invert it several times, venting frequently to release pressure from CO₂ evolution.

• Separation: Allow the layers to separate. Drain the lower aqueous layer into a clean flask.

• Repeat: Repeat the extraction of the organic layer with fresh NaHCO₃ solution two more times. Combine all aqueous extracts.

• Acidification: Cool the combined aqueous extracts in an ice bath and slowly add concentrated hydrochloric acid (HCl) with stirring until the pH is 1-2. The 4-Fluoro-3,5-dimethylbenzoic acid should precipitate as a solid.

• Isolation: Collect the solid product by vacuum filtration, wash with a small amount of cold water, and dry thoroughly.

Protocol 2: Recrystallization from Ethanol/Water

• Dissolution: In an Erlenmeyer flask, dissolve the crude 4-Fluoro-3,5-dimethylbenzoic acid in the minimum amount of hot ethanol.

• Induce Cloudiness: While keeping the solution hot, add hot water dropwise until the solution just begins to turn cloudy.

• Clarification: Add a few drops of hot ethanol to make the solution clear again.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature.

• Crystallization: Once crystals have formed, place the flask in an ice bath for at least 30 minutes to maximize the yield.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of ice-cold ethanol/water mixture, and dry.

Protocol 3: Column Chromatography

• TLC Analysis: Determine the optimal eluent system by running TLC plates. A good eluent will give your product an Rf value of approximately 0.3-0.4. Remember to add 0.5-1% acetic acid to the eluent.

• Column Packing: Pack a chromatography column with silica gel using the chosen eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a more polar solvent like dichloromethane and load it onto the top of the silica gel.

• Elution: Begin eluting with the chosen solvent system, collecting fractions.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 4-Fluoro-3,5-dimethylbenzoic acid.

Visual Workflows

Purification Decision Workflow

Caption: Decision workflow for selecting a purification method.

Troubleshooting Recrystallization "Oiling Out"

Caption: Troubleshooting workflow for when a compound "oils out".

References

• Google Patents. (2022). CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid.

Sources

• 1. fishersci.ie [fishersci.ie]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of 4-Fluoro-3,5-dimethylbenzoic acid

Introduction

Welcome to the technical support guide for the synthesis of 4-Fluoro-3,5-dimethylbenzoic acid. This document is designed for researchers, chemists, and process development professionals who are utilizing this important fluorinated building block. As a key intermediate in the development of pharmaceuticals and advanced materials, its successful synthesis is critical. This guide provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you navigate the common challenges and side reactions encountered during its preparation, primarily via the Grignard carboxylation route.

Frequently Asked Questions (FAQs)

FAQ 1: My overall yield is consistently low. What are the most common points of failure in the synthesis of 4-Fluoro-3,5-dimethylbenzoic acid?

Low yield is a multifactorial issue that can arise during either the formation of the organometallic intermediate or the subsequent carboxylation and workup. The primary synthetic route involves the formation of a Grignard reagent from 1-bromo-4-fluoro-3,5-dimethylbenzene, followed by quenching with carbon dioxide.

Root Cause Analysis for Low Yield:

• Inefficient Grignard Reagent Formation: The Grignard reagent (4-fluoro-3,5-dimethylphenylmagnesium bromide) is a powerful nucleophile and a strong base, making it highly sensitive to its environment.[1]

  • Moisture and Air: Trace amounts of water or oxygen will rapidly quench the Grignard reagent, leading to the formation of 1-fluoro-3,5-dimethylbenzene (hydrodehalogenation) and reducing the amount of active reagent available for carboxylation. All glassware must be rigorously oven-dried, and solvents must be anhydrous.

  • Magnesium Passivation: Magnesium turnings are often coated with a layer of magnesium oxide, which prevents the reaction from initiating.[2] Activation is crucial (see Troubleshooting Guide 1).

• Dominant Side Reactions: Several side reactions can compete with the desired carboxylation pathway, consuming the Grignard reagent.

  • Wurtz-Type Coupling: The Grignard reagent can react with unreacted 1-bromo-4-fluoro-3,5-dimethylbenzene to form a biaryl impurity (4,4'-difluoro-2,2',6,6'-tetramethyl-1,1'-biphenyl).[1] This is especially prevalent at higher temperatures and high concentrations of the starting bromide.

  • Benzylic Deprotonation: While less common with Grignard reagents compared to stronger organolithiums, deprotonation of the benzylic methyl groups is a potential minor pathway, leading to a complex mixture of byproducts after quenching.[3]

• Ineffective Carboxylation: The reaction with CO₂ can be inefficient if not performed correctly.

  • Poor CO₂ Delivery: Bubbling CO₂ gas through the solution can be inefficient due to poor gas-liquid mass transfer. Using solid CO₂ (dry ice) is often more effective.[4]

  • Premature Quenching: If the Grignard reagent is not consumed by CO₂, it will be quenched to 1-fluoro-3,5-dimethylbenzene during the final acidic workup, appearing as a major byproduct and lowering the yield of the desired acid.

FAQ 2: My final product is contaminated with several impurities. How can I identify the common side products?

Impurity profiling is key to optimizing the reaction. The most common impurities are neutral organic molecules that arise from the side reactions described above. They are typically separated from the acidic product during an aqueous basic extraction.

Impurity	Chemical Name	Molecular Weight ( g/mol )	Formation Pathway	Key Identification Notes
Starting Material	1-Bromo-4-fluoro-3,5-dimethylbenzene	203.06	Incomplete reaction	Halogen isotope pattern in MS.
Hydrodehalogenation	1-Fluoro-3,5-dimethylbenzene	124.16	Grignard quenching by H₂O/O₂ or during workup	Absence of bromine. Will appear as a major byproduct if Grignard formation is successful but carboxylation is not.
Wurtz Coupling	4,4'-Difluoro-2,2',6,6'-tetramethyl-1,1'-biphenyl	246.30	R-MgBr + R-Br	High molecular weight, often yellowish solid.[1] Favored by high temperatures.

Troubleshooting Guides

Guide 1: The Grignard Reaction Fails to Initiate.

Problem: After adding the 1-bromo-4-fluoro-3,5-dimethylbenzene to the magnesium turnings in anhydrous ether, there are no signs of reaction (no cloudiness, no spontaneous reflux).

This is a classic initiation problem, typically due to a passivated magnesium surface or the presence of inhibitors.

Troubleshooting Workflow

Caption: Troubleshooting workflow for Grignard reaction initiation.

Step-by-Step Protocol for Initiation:

• Confirm Anhydrous Conditions: Ensure all glassware was oven-dried for at least 4 hours at >120 °C and assembled hot under an inert atmosphere (Nitrogen or Argon). Use freshly distilled or commercially available anhydrous solvent.

• Mechanical Activation: Briefly and gently crush a few pieces of the magnesium turnings with a glass rod under an inert atmosphere to expose a fresh, unoxidized surface.

• Chemical Activation (Iodine): Add a single small crystal of iodine. The iodine will react with the magnesium surface, chemically etching away the oxide layer. A brownish color that fades upon stirring indicates successful activation.

• Sonication: If the above methods fail, place the reaction flask in an ultrasonic bath for 5-10 minutes.[5] Sonication provides high-frequency agitation that cleans the magnesium surface.

• Gentle Heating: As a last resort, gently warm the flask with a heat gun or a warm water bath. Be prepared to remove the heat source immediately once the exothermic reaction begins.

Guide 2: Minimizing the Biaryl (Wurtz) Impurity.

Problem: The major byproduct is a high-molecular-weight compound identified as 4,4'-difluoro-2,2',6,6'-tetramethyl-1,1'-biphenyl.

This side product arises from a coupling reaction between the formed Grignard reagent and the starting aryl bromide.[6] Its formation is kinetically favored by a high local concentration of the aryl bromide and elevated temperatures.

Mitigation Strategies:

• Controlled Addition: Do NOT add all the aryl bromide at once. The most effective method is to add the 1-bromo-4-fluoro-3,5-dimethylbenzene (dissolved in anhydrous ether/THF) dropwise to the magnesium suspension using an addition funnel. This keeps the concentration of the free bromide low at all times.

• Temperature Management: The Grignard formation is exothermic.[2] Maintain a gentle reflux by controlling the addition rate. If necessary, use a water bath to prevent the temperature from rising excessively.

• Solvent Choice: While diethyl ether is standard, THF can sometimes promote faster Grignard formation, which may reduce the time available for the coupling side reaction.

Guide 3: Improving Carboxylation Efficiency and Reducing Hydrodehalogenation.

Problem: The primary impurity is 1-fluoro-3,5-dimethylbenzene, indicating that the Grignard reagent formed successfully but did not react with CO₂.

This points to a failure in the carboxylation step. The Grignard reagent remains in solution until the acidic workup, where it is protonated by water to give the hydrodehalogenated byproduct.

Reaction and Side Reaction Pathways

Caption: Desired reaction pathway versus common side reactions.

Optimized Carboxylation Protocol:

The key to efficient carboxylation is maximizing the surface area and concentration of CO₂ relative to the Grignard reagent.

• Prepare a CO₂ Slurry: In a separate, larger flask under an inert atmosphere, crush a sufficient excess of fresh, high-quality dry ice into a fine powder. Add anhydrous ether or THF to create a mobile slurry.

• Perform an Inverse Addition: Cool the Grignard solution in an ice bath. Using a cannula or a dropping funnel, slowly transfer the Grignard solution to the vigorously stirred dry ice slurry. This ensures the Grignard reagent is always in the presence of a large excess of CO₂, favoring carboxylation.

• Allow to Warm: Once the addition is complete, allow the mixture to slowly warm to room temperature while stirring to ensure all the CO₂ sublimes and the reaction goes to completion.

• Acidic Workup: Proceed with the standard acidic workup (e.g., with 1M HCl) to protonate the carboxylate salt and dissolve any remaining magnesium salts.[4]

Experimental Protocols

Protocol 1: Optimized Synthesis of 4-Fluoro-3,5-dimethylbenzoic acid

Materials:

• Magnesium turnings

• 1-bromo-4-fluoro-3,5-dimethylbenzene

• Anhydrous diethyl ether (or THF)

• Dry ice (solid CO₂)

• 1M Hydrochloric acid

• 5% Sodium hydroxide solution

• Diethyl ether (for extraction)

Procedure:

• Setup: Assemble an oven-dried three-neck flask equipped with a condenser, a magnetic stirrer, an addition funnel, and a nitrogen/argon inlet.

• Grignard Formation:

  • Add magnesium turnings (1.2 eq) to the flask.

  • Activate the magnesium using one of the methods from Guide 1 .

  • Dissolve 1-bromo-4-fluoro-3,5-dimethylbenzene (1.0 eq) in anhydrous ether (approx. 0.3 M solution) and add it to the addition funnel.

  • Add a small portion of the bromide solution to cover the magnesium. Once the reaction initiates, add the remaining solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir for an additional 60 minutes at room temperature to ensure full conversion.

• Carboxylation:

  • In a separate flask, prepare a slurry of crushed dry ice (3-4 eq) in anhydrous ether.

  • Cool the Grignard solution to 0 °C and slowly transfer it via cannula into the vigorously stirred dry ice slurry.

  • Allow the mixture to warm to room temperature and stir for 1 hour.

• Workup and Purification:

  • Slowly quench the reaction mixture by pouring it over a mixture of ice and 1M HCl.

  • Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with diethyl ether.

  • Combine the organic layers and extract the desired acid by washing with 5% NaOH solution (3 times). The neutral impurities will remain in the ether layer.

  • Combine the basic aqueous layers, cool in an ice bath, and carefully acidify with concentrated HCl until a white precipitate forms (pH ~2).

  • Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum to yield 4-Fluoro-3,5-dimethylbenzoic acid.

References

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• Master Organic Chemistry. (2015). Reactions of Grignard Reagents. [Link]

• Master Organic Chemistry. (2011). Grignard Reagents For Addition To Aldehydes and Ketones. [Link]

• [Reserved for future reference]

• JoVE. (2025). Preparation of Carboxylic Acids: Carboxylation of Grignard Reagents. [Link]

• University of Wisconsin-Madison. Grignard Reaction. [Link]

• Chemistry LibreTexts. (2025). Preparing Carboxylic Acids. [Link]

• [Reserved for future reference]
• [Reserved for future reference]
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• Snieckus, V. Directed (ortho) Metallation. [Link]

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• Chemistry LibreTexts. (2024). The Grignard Reaction (Experiment). [Link]

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• [Reserved for future reference]

• Kadrowski, B. (2020). Grignard Reaction Experiment Part 2, Forming Phenylmagnesium Bromide. YouTube. [Link]

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• 2. web.mnstate.edu [web.mnstate.edu]
• 3. uwindsor.ca [uwindsor.ca]
• 4. Video: Preparation of Carboxylic Acids: Carboxylation of Grignard Reagents [jove.com]
• 5. youtube.com [youtube.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Optimization of Reaction Conditions for 4-Fluoro-3,5-dimethylbenzoic Acid

Welcome to the Technical Support Center for the synthesis of 4-Fluoro-3,5-dimethylbenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions (FAQs) to ensure a successful and optimized synthesis.

Synthetic Overview: The Grignard Pathway

The most common and efficient method for synthesizing 4-Fluoro-3,5-dimethylbenzoic acid is through a Grignard reaction. This involves the formation of an organomagnesium halide (Grignard reagent) from a suitable aryl halide, followed by carboxylation with carbon dioxide and subsequent acidic workup. The preferred starting material for this synthesis is 5-Bromo-2-fluoro-1,3-dimethylbenzene.

The overall reaction scheme is as follows:

Step 1: Grignard Reagent Formation

5-Bromo-2-fluoro-1,3-dimethylbenzene reacts with magnesium metal in an ethereal solvent to form 4-Fluoro-3,5-dimethylphenylmagnesium bromide.

Step 2: Carboxylation

The Grignard reagent acts as a potent nucleophile, attacking the electrophilic carbon of carbon dioxide to form a magnesium carboxylate salt.[1]

Step 3: Acidic Workup

The magnesium carboxylate salt is hydrolyzed with a strong acid to yield the final product, 4-Fluoro-3,5-dimethylbenzoic acid.[2]

Figure 1: General workflow for the Grignard synthesis of 4-Fluoro-3,5-dimethylbenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What is the best starting material for this synthesis?

The recommended starting material is 5-Bromo-2-fluoro-1,3-dimethylbenzene . While the corresponding chloro- or iodo- derivatives could be used, the bromo compound generally offers a good balance of reactivity and stability. Aryl fluorides are typically unreactive in Grignard reagent formation due to the strong C-F bond.[3][4]

Q2: Why is it crucial to maintain anhydrous conditions?

Grignard reagents are extremely strong bases and will react with any protic source, such as water.[4] This acid-base reaction is much faster than the desired carboxylation.[5] Any moisture present will quench the Grignard reagent, converting it to an alkane and drastically reducing the yield of the desired carboxylic acid.[4] Therefore, all glassware must be flame-dried, and anhydrous solvents are essential.

Q3: My Grignard reaction is not initiating. What should I do?

Failure to initiate is a common issue, often due to the passivating layer of magnesium oxide (MgO) on the surface of the magnesium turnings.[6] Here are several activation techniques:

• Mechanical Activation: Gently crush the magnesium turnings with a dry glass rod under an inert atmosphere to expose a fresh surface.

• Chemical Activation: Add a small crystal of iodine. The disappearance of the violet color indicates activation.[7] Alternatively, a few drops of 1,2-dibromoethane can be used.

• Initiator: Add a small amount of pre-formed Grignard reagent to kick-start the reaction.

Q4: What is the optimal way to introduce carbon dioxide?

Bubbling gaseous carbon dioxide through the Grignard solution is a common method.[8] Alternatively, pouring the Grignard solution onto an excess of crushed dry ice (solid CO2) is also effective.[8] It is important to use an excess of carbon dioxide to ensure complete carboxylation and to minimize side reactions where the Grignard reagent might react with the newly formed carboxylate.

Q5: How do I purify the final product?

Recrystallization is the most effective method for purifying 4-Fluoro-3,5-dimethylbenzoic acid.[9] A suitable solvent system, such as an ethanol/water mixture, can be used. The crude product is dissolved in a minimum amount of hot solvent, and upon slow cooling, the purified carboxylic acid will crystallize out, leaving impurities in the solution.[10][11]

Detailed Experimental Protocol

This protocol provides a detailed, step-by-step methodology for the synthesis of 4-Fluoro-3,5-dimethylbenzoic acid.

Materials:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles
5-Bromo-2-fluoro-1,3-dimethylbenzene	203.05	10.15 g	0.05
Magnesium Turnings	24.31	1.46 g	0.06
Anhydrous Tetrahydrofuran (THF)	-	100 mL	-
Iodine	253.81	1 crystal	-
Carbon Dioxide (Dry Ice)	44.01	~50 g (excess)	-
6 M Hydrochloric Acid (HCl)	-	~50 mL	-
Diethyl Ether	-	For extraction	-
Saturated Sodium Chloride Solution	-	For washing	-
Anhydrous Magnesium Sulfate	-	For drying	-

Procedure:

Part A: Grignard Reagent Formation

• Apparatus Setup: Assemble a three-necked round-bottom flask with a reflux condenser, a dropping funnel, and a nitrogen inlet. Flame-dry all glassware under vacuum and allow it to cool under a positive pressure of nitrogen.

• Magnesium Activation: Place the magnesium turnings and a single crystal of iodine in the flask. Gently warm the flask with a heat gun under a slow stream of nitrogen until violet iodine vapors are observed. Allow the flask to cool to room temperature.[7]

• Initiation: Add 20 mL of anhydrous THF to the flask. In the dropping funnel, dissolve 10.15 g of 5-Bromo-2-fluoro-1,3-dimethylbenzene in 50 mL of anhydrous THF. Add approximately 10% of this solution to the magnesium suspension.

• Reaction: The reaction should initiate, indicated by gentle bubbling and a slight increase in temperature. If it does not start, gently warm the flask. Once initiated, add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, stir the mixture at room temperature for an additional hour to ensure the complete formation of the Grignard reagent. The solution should appear cloudy and grayish-brown.

Part B: Carboxylation and Workup

• Carboxylation: In a separate beaker, place approximately 50 g of crushed dry ice. Slowly pour the prepared Grignard reagent solution onto the dry ice with vigorous stirring.

• Hydrolysis: Allow the excess dry ice to sublime. Then, slowly and carefully add 50 mL of 6 M HCl to the reaction mixture with cooling in an ice bath to quench any unreacted Grignard reagent and protonate the carboxylate salt.[12]

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer twice with diethyl ether. Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with a saturated sodium chloride solution. Dry the organic phase over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

Part C: Purification

• Recrystallization: Dissolve the crude solid in a minimum amount of hot ethanol. Add hot water dropwise until the solution becomes slightly cloudy. Reheat until the solution is clear again.

• Isolation: Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation. Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol/water, and dry under vacuum.[13]

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis.

Figure 2: Troubleshooting workflow for the Grignard synthesis.

Issue 1: Low Yield of 4-Fluoro-3,5-dimethylbenzoic acid

• Probable Cause: The most likely reason for a low yield is the partial quenching of the Grignard reagent by residual moisture or acidic impurities in the starting materials or solvent.[4] Incomplete formation of the Grignard reagent can also be a factor.

• Solution:

  • Rigorous Drying: Ensure all glassware is oven or flame-dried immediately before use and assembled under an inert atmosphere. Use freshly opened anhydrous solvents or solvents dried over a suitable drying agent.

  • Reagent Quality: Use high-purity magnesium turnings and ensure the aryl bromide is free of acidic impurities.

  • Titration: For quantitative studies, it is advisable to titrate a small aliquot of the Grignard reagent before carboxylation to determine its exact concentration.

Issue 2: Formation of Biphenyl Side Product

• Probable Cause: A significant byproduct can be the homocoupled biphenyl, formed through a Wurtz-type reaction where the Grignard reagent attacks another molecule of the aryl bromide.[6] This is more prevalent at higher concentrations of the aryl halide and at elevated temperatures.

• Solution:

  • Slow Addition: Add the solution of 5-Bromo-2-fluoro-1,3-dimethylbenzene to the magnesium suspension slowly and dropwise. This maintains a low concentration of the aryl halide in the reaction mixture, disfavoring the coupling reaction.

  • Temperature Control: Maintain a gentle reflux. Avoid excessive heating, which can promote side reactions.

Issue 3: Product Purity Issues After Recrystallization

• Probable Cause: If the product is not pure after a single recrystallization, it may be due to the co-crystallization of impurities or the use of an inappropriate solvent system.

• Solution:

  • Solvent Screening: Experiment with different solvent systems for recrystallization. A mixture of solvents often provides better separation.

  • Second Recrystallization: A second recrystallization step may be necessary to achieve high purity.

  • Activated Carbon: If the product has a noticeable color, adding a small amount of activated carbon to the hot solution before filtering can help remove colored impurities.

Analytical Characterization

The purity and identity of the final product should be confirmed by analytical methods.

• High-Performance Liquid Chromatography (HPLC): A C18 reverse-phase column with a mobile phase of acetonitrile and water (containing 0.1% formic acid) can be used to assess purity.[14]

• Spectroscopy: The structure of 4-Fluoro-3,5-dimethylbenzoic acid can be confirmed by 1H NMR, 13C NMR, and mass spectrometry.[1]

References

• BenchChem. (2025). Technical Support Center: Grignard Reaction Challenges with Sterically Hindered Alkyl Halides. BenchChem.

• Chemistry Stack Exchange. (2023). Why don't Alkyl Fluorides form Grignard Reagents. [Link]

• BenchChem. (n.d.). 4-Fluoro-3-hydroxybenzoic acid | 51446-31-2. BenchChem.
• BenchChem. (2025). A Comparative Benchmarking Guide to the Synthetic Efficiency of Routes to 4-Fluoro-3-hydroxybenzoic Acid. BenchChem.

• University of Calgary. (n.d.). Ch19: RMgX + CO2 -> RCO2H. [Link]

• BenchChem. (n.d.). 4-Fluoro-3,5-dimethylbenzamide | 886501-71-9. BenchChem.

• Quick Company. (n.d.). An Improved Synthesis Of 4 Fluoro 3 Hydroxybenzoic Acid And. [Link]

• Bentham Science. (2023). Synthetic Transformation of 4-fluorobenzoic Acid to 4-fluorobenzohydrazide Schiff Bases and 1,3,4-Oxadiazole Analogs having DPPH Radical Scavenging Potential. [Link]

• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. [Link]

• Quora. (2021). Why isn't fluorine used in a Grignard reagent?. [Link]

• ElectronicsAndBooks. (n.d.). Fluoroolefins. IV. The Addition of the Grignard Reagent to Fluoroolefins1. [Link]

• Global Scientific Journal. (n.d.). Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound. [Link]

• Master Organic Chemistry. (2015). Reactions of Grignard Reagents. [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. [Link]

• Royal Society of Chemistry. (n.d.). Grignard reagent formation via C-F bond activation: a centenary perspective. [Link]

• Chemguide. (n.d.). AN INTRODUCTION TO GRIGNARD REAGENTS. [Link]

• LibreTexts. (2021). 10.6 Reactions of Alkyl Halides: Grignard Reagents – Organic Chemistry: A Tenth Edition. [Link]

• BenchChem. (2025).

• YouTube. (2020). Alkyl Halides: Formation of Grignard Reagents. [Link]

• PMC. (n.d.). Exploration of Mechanochemical Activation in Solid-State Fluoro-Grignard Reactions. [Link]

• Oakwood Chemical. (n.d.). 4-Fluoro-3,5-dimethylbenzoic acid. [Link]

• Google Patents. (n.d.). CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid.

• University of Missouri–St. Louis. (n.d.). Recrystallization of Benzoic Acid. [Link]

• Organic Syntheses. (n.d.). Iridium-Catalyzed Reductive Coupling of Grignard Reagents and Tertiary Amides. [Link]

• BenchChem. (2025). Application Notes and Protocols: Grignard Reaction with 4-Fluorobenzaldehyde. BenchChem.
• BenchChem. (n.d.). Application Notes and Protocols for the Scale-up Synthesis of 4-Fluoro-3-hydroxybenzoic Acid. BenchChem.

• University of Massachusetts. (n.d.). GRIGNARD REACTION – Synthesis of Benzoic Acid. [Link]

• CUNY. (n.d.). Purification by Recrystallization. [Link]

• SlideShare. (n.d.). Experiment 4 purification - recrystallization of benzoic acid | PDF. [Link]

• ResearchGate. (2020). Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound. [Link]

• ResearchGate. (n.d.). (PDF) Recrystallization of Impure Benzoic Acid. [Link]

• YouTube. (2020). Recrystallization Lab Procedure of Benzoic Acid. [Link]

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Technical Support Center: Synthesis of 4-Fluoro-3,5-dimethylbenzoic acid

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the synthesis of 4-Fluoro-3,5-dimethylbenzoic acid. This guide is designed to provide in-depth troubleshooting and frequently asked questions (FAQs) to assist you in overcoming common challenges encountered during this synthesis. As Senior Application Scientists, we combine technical accuracy with practical, field-tested insights to ensure your experimental success.

I. Synthesis Overview: Grignard Carboxylation

The most prevalent and scalable method for synthesizing 4-Fluoro-3,5-dimethylbenzoic acid involves the formation of a Grignard reagent from 1-bromo-4-fluoro-3,5-dimethylbenzene, followed by carboxylation with carbon dioxide (CO₂). While conceptually straightforward, this pathway is susceptible to several side reactions that can impact yield and purity.

Experimental Workflow: Grignard Carboxylation

Caption: Workflow for 4-Fluoro-3,5-dimethylbenzoic acid synthesis.

II. Troubleshooting Common Byproducts

This section addresses the most frequently encountered impurities and provides actionable solutions to mitigate their formation.

FAQ 1: My final product is contaminated with a significant amount of non-acidic, high molecular weight impurity. What is it and how can I prevent it?

Answer: This is a classic sign of Wurtz coupling , leading to the formation of a biaryl byproduct.

• Byproduct Identity: 2,2',4,4',6,6'-Hexamethyl-5,5'-difluorobiphenyl

• Mechanism of Formation: The Grignard reagent, acting as a potent nucleophile, can react with the starting material (1-bromo-4-fluoro-3,5-dimethylbenzene) that has not yet reacted with the magnesium. This is particularly problematic if the local concentration of the aryl bromide is high.[1]

Caption: Wurtz coupling side reaction.

Troubleshooting & Prevention:

Strategy	Rationale	Detailed Protocol
Slow Addition	Maintains a low concentration of the aryl bromide, minimizing the opportunity for it to react with the formed Grignard reagent.[1]	Prepare a solution of 1-bromo-4-fluoro-3,5-dimethylbenzene in your anhydrous solvent. Add this solution dropwise to the suspension of activated magnesium turnings at a rate that sustains a gentle reflux.[2]
Use of Dilute Solutions	Further decreases the probability of intermolecular reactions between the Grignard reagent and the starting material.[2]	Use a sufficient volume of anhydrous THF or diethyl ether to ensure the aryl bromide concentration does not exceed 0.5 M.
Magnesium Activation	Ensures the Grignard formation reaction initiates promptly and proceeds smoothly, reducing the time the aryl bromide is present before reacting with the magnesium.	Before adding the aryl bromide solution, activate the magnesium turnings with a small crystal of iodine or a few drops of 1,2-dibromoethane.[2][3] A color change from clear to cloudy grey/brown indicates successful initiation.[3]

Purification: The biaryl byproduct is non-polar and non-acidic. It can be effectively removed from the desired carboxylic acid product through a basic aqueous extraction. The carboxylic acid will partition into the aqueous phase as its carboxylate salt, while the biaryl remains in the organic layer. Subsequent acidification of the aqueous layer will precipitate the pure desired product.[4]

FAQ 2: My yield is low, and I've isolated the unreacted starting material. What could be the issue?

Answer: This points to issues with the Grignard reagent formation itself.

• Problem: Failure to form, or incomplete formation of, 4-fluoro-3,5-dimethylphenylmagnesium bromide.

• Common Causes:

  • Presence of Moisture: Grignard reagents are extremely sensitive to water.[2]

  • Inactive Magnesium Surface: A passivating layer of magnesium oxide on the turnings can prevent the reaction from starting.[2]

  • Poor Quality Starting Material: The 1-bromo-4-fluoro-3,5-dimethylbenzene may contain impurities that inhibit the reaction.

Troubleshooting & Prevention:

Strategy	Rationale	Detailed Protocol
Rigorous Anhydrous Conditions	Prevents quenching of the Grignard reagent by proton sources.	Flame-dry all glassware under vacuum or oven-dry at >120°C and cool under an inert atmosphere (N₂ or Ar). Use anhydrous grade solvents, preferably freshly distilled from a suitable drying agent (e.g., sodium/benzophenone for THF/ether).
Magnesium Activation	Exposes a fresh, reactive magnesium surface.[2]	In the reaction flask containing magnesium turnings, add a small crystal of iodine and gently warm with a heat gun under an inert gas flow until the iodine sublimes.[1] Alternatively, add a few drops of 1,2-dibromoethane.[2] Sonication can also be effective at initiating the reaction.[3]
Use of Initiators	Helps to kick-start the reaction.	As mentioned, iodine or 1,2-dibromoethane are excellent initiators.[2][3]

FAQ 3: I am observing a byproduct that appears to have lost the fluorine atom. Is this possible?

Answer: Yes, this is likely due to a defluorination side reaction.

• Byproduct Identity: 3,5-Dimethylbenzoic acid.

• Mechanism of Formation: While the C-F bond is generally strong, certain conditions can promote its cleavage. In the context of organometallic reactions, this can occur through various mechanisms, including nucleophilic aromatic substitution-type pathways, especially if there are activating groups on the ring.[5] It's also possible for hydrodefluorination to occur during workup or subsequent steps.

Troubleshooting & Prevention:

Strategy	Rationale	Detailed Protocol
Controlled Temperature	Minimizes the energy available for side reactions like C-F bond cleavage.	Form the Grignard reagent at a temperature that sustains a gentle reflux (typically room temperature to ~40°C for THF). During the carboxylation step, cool the reaction mixture to 0°C or below before introducing CO₂.[6]
Careful Workup	Avoids harsh acidic conditions that might facilitate protolytic defluorination.[7]	During the acidic workup, add the acid slowly to the cooled reaction mixture. Avoid excessive heating during any subsequent purification steps.
Inert Atmosphere	Prevents the formation of radical species via oxidation that could potentially lead to defluorination.	Maintain a positive pressure of an inert gas (Nitrogen or Argon) throughout the Grignard formation and carboxylation steps.

FAQ 4: My product seems to be contaminated with a lower molecular weight acid. What could this be?

Answer: This could be a result of demethylation .

• Byproduct Identity: 4-Fluoro-3-methylbenzoic acid or 4-fluoro-5-methylbenzoic acid.

• Mechanism of Formation: While less common under standard Grignard conditions, demethylation can occur if the reaction is subjected to harsh conditions, particularly during workup or purification, especially in the presence of strong Lewis acids or high temperatures. Some biological systems are also known to demethylate aromatic compounds, which is a consideration in drug development contexts.[8]

Troubleshooting & Prevention:

Strategy	Rationale	Detailed Protocol
Mild Workup Conditions	Avoids acid-catalyzed demethylation.	Use a saturated aqueous solution of ammonium chloride (NH₄Cl) for quenching the reaction instead of strong mineral acids, if compatible with downstream processing.[2]
Avoid High Temperatures	Reduces the likelihood of thermal degradation.	If distillation is used for purification of intermediates, perform it under reduced pressure to keep the temperature low.
High-Purity Reagents	Ensures no catalytic impurities are present that could promote demethylation.	Use high-purity 1-bromo-4-fluoro-3,5-dimethylbenzene and solvents.

III. Summary of Byproducts and Key Parameters

Byproduct Name	Formation Pathway	Key Prevention Strategy
2,2',4,4',6,6'-Hexamethyl-5,5'-difluorobiphenyl	Wurtz Coupling	Slow, dropwise addition of aryl bromide.[1]
1-bromo-4-fluoro-3,5-dimethylbenzene (unreacted)	Incomplete Grignard Formation	Rigorous anhydrous conditions and magnesium activation.[2]
3,5-Dimethylbenzoic acid	Defluorination	Maintain low reaction and workup temperatures.[5][6]
4-Fluoro-3(or 5)-methylbenzoic acid	Demethylation	Use mild workup conditions and avoid excessive heat.[8]

IV. References

• Vertex AI Search. 4-Fluoro-3-methylbenzoic Acid: Synthesis & Applications for R&D Chemists.

• Global Scientific Journal. Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound.

• Quick Company. An Improved Synthesis Of 4 Fluoro 3 Hydroxybenzoic Acid And.

• Benchchem. Technical Support Center: Grignard Reaction with 4-(Benzyloxy)-2-bromo-1-fluorobenzene.

• MDPI. Regioselective Transfer Hydrogenative Defluorination of Polyfluoroarenes Catalyzed by Bifunctional Azairidacycle.

• Organic Syntheses Procedure. p-FLUOROBENZOIC ACID.

• PMC - NIH. Protolytic defluorination of trifluoromethyl-substituted arenes.

• Oakwood Chemical. 4-Fluoro-3,5-dimethylbenzoic acid.

• Santa Cruz Biotechnology. 4-Fluoro-3,5-dimethylbenzoic acid | SCBT.

• ResearchGate. Defluorosilylation of fluoroarenes and fluoroalkanes.

• Google Patents. Carboxylation of grignard reagents in the presence of liquid co2.

• BLD Pharm. 4-Fluoro-3,5-dimethylbenzoic acid(120512-59-6)|BLD Pharm.

• CHIMIA. Long-range Effect of Bromine in the Deprotonative Metalation of Aromatic Compounds.

• Chemistry Stack Exchange. Why don't Alkyl Fluorides form Grignard Reagents.

• ResearchGate. An Efficient Synthesis of 3,5-Dimethoxy-2,4-Difluorobenzoic Acid.

• CHIMIA. Long-range Effect of Bromine in the Deprotonative Metalation of Aromatic Compounds.

• ChemicalBook. 4-fluoro-3,5-dimethylbenzoic acid(120512-59-6) 1 h nmr.

• Google Patents. CN105085228A - Production method for 3, 5-dimethylbenzoic acid.

• YouTube. Grignard Reaction Experiment Part 2, Forming Phenylmagnesium Bromide.

• Google Patents. CN1102141C - Process for purifying 3.5-dimethyl benzoic acid.

• Pendidikan Kimia. Investigating a Chemoselective Grignard Reaction in an Undergraduate Discovery Lab To Predict Reactivity and Final Products.

• Organic Chemistry Portal. Fluoroarene synthesis by fluorination or substitution.

• Chemistry Stack Exchange. Mechansim of reaction between 1‐bromo‐2‐fluorobenzene and furan in the presence of Li/Hg.

• Organic Syntheses Procedure. 3.

• Benchchem. Technical Support Center: Grignard Reaction with 1-bromo-3-methylcyclohexane.

• ResearchGate. The continuous flow synthesis of 2,4,5-trifluorobenzoic acid via sequential Grignard exchange and carboxylation reactions using microreactors.

• Google Patents. CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid.

• PMC - NIH. Methylation and Demethylation of Emerging Contaminants Changed Bioaccumulation and Acute Toxicity in Daphnia magna.

• ResearchGate. 3-Fluoro-4-methylbenzoic acid.

• ChemScene. 3-(Difluoromethoxy)-4-fluoro-5-methylbenzoic acid | 2092570-52-8.

• Tokyo Chemical Industry (India) Pvt. Ltd. Methyl 4-Fluoro-3-hydroxybenzoate | 214822-96-5.

• Benchchem. Navigating the Synthesis and Reactivity of 3,5-Dimethylbenzylmagnesium Bromide: A Technical Guide.

• Sigma-Aldrich. 3-Fluorophenylmagnesium bromide 1.0M tetrahydrofuran 17318-03-5.

• Google Patents. WO2005066185A1 - Process for preparing 5-substituted -1-(4-fluorophenyl) -1,3-dihydroisobenzofurans.

• PubChem. 5-Bromo-2-fluoro-1,3-dimethylbenzene | C8H8BrF | CID 2736298.

• ResearchGate. Synthesis of 3-bromo-4-fluoronitrobenzene.

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• 6. US3360551A - Carboxylation of grignard reagents in the presence of liquid co2 - Google Patents [patents.google.com]
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• 8. Methylation and Demethylation of Emerging Contaminants Changed Bioaccumulation and Acute Toxicity in Daphnia magna - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: A Troubleshooting Guide for Reactions of 4-Fluoro-3,5-dimethylbenzoic acid

Welcome to the technical support center for 4-Fluoro-3,5-dimethylbenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the chemical modification of this versatile building block. The unique substitution pattern of this molecule, featuring a fluorine atom and two ortho-methyl groups, presents specific steric and electronic considerations that can influence reaction outcomes. This resource provides in-depth, question-and-answer-based troubleshooting guides and frequently asked questions to ensure the success of your experiments.

I. Understanding the Reactivity of 4-Fluoro-3,5-dimethylbenzoic acid

4-Fluoro-3,5-dimethylbenzoic acid is a valuable reagent in medicinal chemistry and materials science. The fluorine atom can enhance metabolic stability and lipophilicity in target molecules, while the carboxylic acid provides a versatile handle for various transformations.[1] However, the two methyl groups ortho to the carboxylic acid create significant steric hindrance. This "ortho effect" forces the carboxyl group to twist out of the plane of the benzene ring, which can increase its acidity compared to unsubstituted benzoic acid but also hinder the approach of nucleophiles.[2][3][4][5] Understanding this interplay of steric and electronic effects is crucial for troubleshooting reactions.

II. Troubleshooting Guide: Common Reactions

This section addresses specific issues you may encounter during common transformations of 4-Fluoro-3,5-dimethylbenzoic acid.

A. Amide Bond Formation (Amidation)

Amide coupling is a cornerstone of drug discovery, yet the steric hindrance of 4-Fluoro-3,5-dimethylbenzoic acid can make this transformation challenging.

Question 1: My amide coupling reaction with 4-Fluoro-3,5-dimethylbenzoic acid is showing low to no conversion. What are the likely causes and how can I fix it?

Answer:

Low conversion in the amidation of this sterically hindered carboxylic acid is a common issue. The primary culprit is the difficulty of the amine nucleophile in accessing the activated carboxylic acid intermediate due to the bulky ortho-methyl groups.

Potential Causes & Solutions:

• Inadequate Activation of the Carboxylic Acid: Standard coupling reagents may not be potent enough to overcome the steric hindrance.

  • Solution: Employ more powerful coupling reagents specifically designed for hindered substrates. Reagents like HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), HBTU, or COMU are often more effective than standard carbodiimides like DCC or EDC alone.[6][7] The addition of activating agents like HOBt (1-Hydroxybenzotriazole) or OxymaPure can also improve yields.[8]

  • Expert Insight: For particularly challenging couplings, converting the carboxylic acid to an acyl fluoride in situ can be highly effective. Acyl fluorides are less sterically demanding than other activated intermediates.[9] Reagents like BTFFH can be used for this purpose under mild conditions.[9]

• Steric Hindrance on the Amine: If your amine is also sterically bulky, the reaction will be even more challenging.

  • Solution: If possible, consider using a less hindered amine. If the amine is a critical part of your target molecule, focus on optimizing the activation of the carboxylic acid as described above. Increasing the reaction temperature and time may also be necessary, but monitor for potential side reactions.

• Incorrect Stoichiometry or Order of Addition: The order in which reagents are added can be critical.

  • Solution: A common and effective procedure is to pre-activate the carboxylic acid with the coupling reagent and an activating additive (like HATU and HOBt) for a short period (e.g., 15-30 minutes) before adding the amine. This ensures the formation of the active ester intermediate prior to the introduction of the nucleophile.

Question 2: I'm observing significant side product formation in my amide coupling reaction. What are these byproducts and how can I minimize them?

Answer:

Side product formation in amide coupling reactions can arise from the coupling reagents themselves or from the reactants under the reaction conditions.

Potential Byproducts & Prevention:

• Guanidinium Byproducts: Some uronium-based coupling reagents (like HBTU, HATU) can react with the amine nucleophile to form an undesired guanidinium byproduct.[10]

  • Solution: As mentioned previously, pre-activating the carboxylic acid before adding the amine can minimize this side reaction. Ensure your amine is not in large excess.

• Urea Byproducts: If you are using carbodiimide reagents like DCC or EDC, the corresponding urea byproduct (dicyclohexylurea or N-ethyl-N'-(3-dimethylaminopropyl)urea) will be formed.[10]

  • Solution: Dicyclohexylurea (from DCC) is often insoluble in many organic solvents and can be removed by filtration. The urea from EDC is water-soluble and can be removed during an aqueous workup.

• Racemization: If your amine or carboxylic acid contains a chiral center, racemization can be a concern, especially with prolonged reaction times or at elevated temperatures.

  • Solution: Use coupling reagent additives known to suppress racemization, such as HOBt or OxymaPure.[8] Keep reaction temperatures as low as feasible while still achieving a reasonable reaction rate.

B. Fischer Esterification

Fischer esterification, the acid-catalyzed reaction between a carboxylic acid and an alcohol, is a classic transformation. However, the steric hindrance of 4-Fluoro-3,5-dimethylbenzoic acid can slow this reaction considerably.

Question 3: My Fischer esterification of 4-Fluoro-3,5-dimethylbenzoic acid is very slow and gives a poor yield. How can I drive the reaction to completion?

Answer:

The slow rate and poor yield are due to the equilibrium nature of the Fischer esterification and the steric hindrance around the carboxyl group.[11]

Strategies for Improvement:

• Increase the Excess of Alcohol: Using the alcohol as the solvent is a common and effective way to shift the equilibrium towards the ester product.

• Efficient Water Removal: The removal of water, a byproduct of the reaction, is crucial for driving the equilibrium forward.

  • Solution: If the alcohol's boiling point allows, a Dean-Stark apparatus with a suitable solvent (like toluene) can be used to azeotropically remove water. Alternatively, adding a dehydrating agent like molecular sieves to the reaction mixture can be effective.

• Choice of Acid Catalyst: While sulfuric acid is common, other catalysts can be more effective.

  • Solution: p-Toluenesulfonic acid (p-TsOH) is a good alternative. For sensitive substrates, Lewis acids like scandium(III) triflate can also be used.[11]

• Microwave-Assisted Synthesis: Microwave irradiation can significantly reduce reaction times for sterically hindered esterifications.

  • Expert Insight: A study on a similarly substituted benzoic acid showed that microwave-assisted esterification in a sealed vessel at elevated temperatures gave good yields.[12] Care must be taken to control the pressure in a sealed system.

III. General Troubleshooting

This section covers broader issues that can arise during the workup and purification of reactions involving 4-Fluoro-3,5-dimethylbenzoic acid and its derivatives.

Question 4: I'm having difficulty purifying my product. What are the best methods for compounds derived from 4-Fluoro-3,5-dimethylbenzoic acid?

Answer:

Purification can be challenging, but standard techniques can be adapted for these compounds.

Purification Techniques:

• Acid-Base Extraction: If your product is neutral (like an ester or amide), you can effectively remove any unreacted 4-Fluoro-3,5-dimethylbenzoic acid by washing the organic layer with a basic aqueous solution (e.g., saturated sodium bicarbonate). The carboxylate salt will be soluble in the aqueous layer.

• Recrystallization: This is an excellent method for purifying solid products.

  • Solvent Selection: A good recrystallization solvent should dissolve the compound well when hot but poorly when cold. For amides and esters of 4-Fluoro-3,5-dimethylbenzoic acid, common solvents to screen include ethanol, isopropanol, ethyl acetate, and mixtures of these with hexanes or water.[13][14]

  • Troubleshooting Recrystallization:

    • Oiling out: If your compound forms an oil instead of crystals, it may be due to too rapid cooling or an inappropriate solvent. Try reheating the solution, adding a bit more solvent, and allowing it to cool more slowly.

    • No crystal formation: If no crystals form upon cooling, the solution may be too dilute. Try evaporating some of the solvent. Scratching the inside of the flask with a glass rod at the solvent line can also induce crystallization.

• Column Chromatography: For mixtures that are difficult to separate by other means, silica gel chromatography is a reliable option. A typical mobile phase would be a gradient of ethyl acetate in hexanes.

Question 5: Could my reaction be failing due to the poor solubility of 4-Fluoro-3,5-dimethylbenzoic acid?

Answer:

Yes, solubility can be a factor. 4-Fluoro-3,5-dimethylbenzoic acid is a solid with limited solubility in some non-polar organic solvents at room temperature.

Solubility Considerations:

• Solvent Choice: For reactions, polar aprotic solvents like DMF, DMSO, or NMP are often good choices for dissolving both the carboxylic acid and other reagents, especially for amide couplings. For esterifications, using the alcohol as the solvent is often the best approach.

• Heating: Gently heating the reaction mixture can help to dissolve all starting materials. Always check the thermal stability of your reactants and reagents before increasing the temperature significantly.

IV. Frequently Asked Questions (FAQs)

Q1: Is 4-Fluoro-3,5-dimethylbenzoic acid prone to decarboxylation?

A1: Under typical amidation or esterification conditions (e.g., temperatures below 150°C without specific catalysts), significant decarboxylation is unlikely. Decarboxylation of aromatic carboxylic acids usually requires harsh conditions or specific catalysts, such as high temperatures in the presence of copper salts or under photolytic conditions.[15][16] However, if you are running your reaction at very high temperatures for extended periods, it is a potential side reaction to be aware of.

Q2: How does the fluorine substituent affect the reactivity of the carboxylic acid?

A2: Fluorine is a highly electronegative atom and acts as an electron-withdrawing group through the inductive effect. This increases the acidity of the carboxylic acid by stabilizing the carboxylate anion.[4] This increased acidity can be beneficial in some reactions.

Q3: What are the best storage conditions for 4-Fluoro-3,5-dimethylbenzoic acid?

A3: It should be stored in a tightly sealed container in a cool, dry place, away from strong oxidizing agents.

V. Experimental Protocols & Visualizations

Protocol 1: HATU-Mediated Amide Coupling

This protocol is a robust starting point for the synthesis of amides from 4-Fluoro-3,5-dimethylbenzoic acid.

Materials:

• 4-Fluoro-3,5-dimethylbenzoic acid

• Amine of choice

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-Fluoro-3,5-dimethylbenzoic acid (1.0 eq) and dissolve it in anhydrous DMF.

• Add HATU (1.1 eq) and DIPEA (2.5 eq) to the solution.

• Stir the mixture at room temperature for 20 minutes to pre-activate the carboxylic acid.

• Add the amine (1.1 eq) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. The reaction may require gentle heating (e.g., 50 °C) for several hours to overnight for complete conversion.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization.

Protocol 2: Fischer Esterification with Dean-Stark Water Removal

This protocol is suitable for the esterification of 4-Fluoro-3,5-dimethylbenzoic acid with a primary or secondary alcohol.

Materials:

• 4-Fluoro-3,5-dimethylbenzoic acid

• Alcohol of choice

• p-Toluenesulfonic acid (p-TsOH) monohydrate

• Toluene

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 4-Fluoro-3,5-dimethylbenzoic acid (1.0 eq), the alcohol (3.0 eq), and toluene.

• Add a catalytic amount of p-TsOH monohydrate (0.1 eq).

• Heat the mixture to reflux and continue heating until no more water is collected in the Dean-Stark trap. Monitor the reaction by TLC.

• Cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude ester by column chromatography or distillation under reduced pressure.

Visualizations

Caption: Troubleshooting logic for low-yielding amide coupling reactions.

Caption: Strategies to optimize Fischer esterification of hindered acids.

VI. References

• Woo, J. C. S., Fenster, E., & Dake, G. R. (2004). A Convenient Method for the Conversion of Hindered Carboxylic Acids to N-Methoxy-N-methyl (Weinreb) Amides. The Journal of Organic Chemistry, 69(25), 8984–8986. [Link]

• Analysis of the ortho effect: acidity of 2-substituted benzoic acids. Royal Society of Chemistry. [Link]

• Does unsubstituted benzoic acid not show resonance due to steric effects? Chemistry Stack Exchange. [Link]

• The Ortho Effect of benzoic acids. University of Calgary. [Link]

• Fischer Esterification-Typical Procedures. OperaChem. [Link]

• Activation of Carboxylic Acids by Burgess Reagent: An Efficient Route to Acyl Ureas and Amides. ResearchGate. [Link]

• Catalytic and non-catalytic amidation of carboxylic acid substrates. ResearchGate. [Link]

• Improved Fischer Esterification of Substituted Benzoic Acid under Sealed-Vessel Microwave Condition. ResearchGate. [Link]

• Substituent Effects on Acidity. Chemistry LibreTexts. [Link]

• How does ortho-effect work in benzoic acids? | Acidic and Basic strength. YouTube. [Link]

• Applying old tricks to new problems: Acyl Fluorides in Sterically Hindered Amide Coupling. Bitesize Bio. [Link]

• Formamide catalyzed activation of carboxylic acids – versatile and cost-efficient amidation and esterification. Royal Society of Chemistry. [Link]

• Coupling Reagents. Aapptec. [Link]

• Process for the activation of carboxylic acids. Google Patents.

• Byproducts of Commonly Used Coupling Reagents: Origin, Toxicological Evaluation and Methods for Determination. American Pharmaceutical Review. [Link]

• Fischer–Speier esterification. Wikipedia. [Link]

• The Synthesis of Sterically Hindered Amides. ResearchGate. [Link]

• Fischer Esterification. YouTube. [Link]

• Fischer Esterification. University of Missouri–St. Louis. [Link]

• 4-Fluoro-3,5-dimethylbenzoic acid. Oakwood Chemical. [Link]

• Hydrothermal decarboxylation of pentafluorobenzoic acid and quinolinic acid. Penn State University. [Link]

• amide coupling help. Reddit. [Link]

• Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound. Global Scientific Journal. [Link]

• 4-Fluorobenzoic acid. Wikipedia. [Link]

• Hydrothermal Decarboxylation of Pentafluorobenzoic Acid and Quinolinic Acid. Scilit. [Link]

• Thermal Studies on Some Substituted Aminobenzoic Acids. Scilit. [Link]

Sources

• 1. Analysis of the ortho effect: acidity of 2-substituted benzoic acids - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. The Ortho Effect of benzoic acids [mail.almerja.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. youtube.com [youtube.com]
• 6. peptide.com [peptide.com]
• 7. bachem.com [bachem.com]
• 8. 4-Fluoro-3,5-dimethylbenzoic acid [oakwoodchemical.com]
• 9. blogs.rsc.org [blogs.rsc.org]
• 10. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 11. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. pure.psu.edu [pure.psu.edu]
• 16. scilit.com [scilit.com]

Technical Support Center: Scaling Up the Synthesis of 4-Fluoro-3,5-dimethylbenzoic Acid

Welcome to the technical support center for the synthesis of 4-fluoro-3,5-dimethylbenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges of scaling up this important chemical intermediate. Here, we address common issues encountered during synthesis, providing in-depth troubleshooting advice and detailed protocols to ensure a successful and efficient scale-up process.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable synthetic route to 4-Fluoro-3,5-dimethylbenzoic acid?

The most prevalent and industrially viable method for synthesizing 4-Fluoro-3,5-dimethylbenzoic acid is through the carboxylation of a Grignard reagent .[1][2][3] This route typically starts from the corresponding aryl halide, 1-bromo-4-fluoro-3,5-dimethylbenzene, which is converted to the Grignard reagent and then reacted with carbon dioxide (CO₂), followed by an acidic workup.[4]

The core transformation is as follows:

• Step 1: Grignard Reagent Formation: 1-bromo-4-fluoro-3,5-dimethylbenzene reacts with magnesium metal in an anhydrous ether solvent (like THF or diethyl ether) to form 4-fluoro-3,5-dimethylphenylmagnesium bromide.

• Step 2: Carboxylation: The Grignard reagent, a potent nucleophile, attacks the electrophilic carbon of carbon dioxide to form a magnesium carboxylate salt.[1][3]

• Step 3: Acidification: An aqueous acid workup protonates the carboxylate salt to yield the final product, 4-Fluoro-3,5-dimethylbenzoic acid.[3][4]

This method is generally favored for its relatively high yields and the availability of starting materials.

Q2: What are the critical parameters to control during the Grignard reagent formation at scale?

When scaling up the Grignard reaction, several parameters become critical to ensure safety, efficiency, and consistency:

• Anhydrous Conditions: Grignard reagents are highly reactive towards protic sources, especially water.[5][6] All glassware, solvents, and starting materials must be rigorously dried to prevent quenching the Grignard reagent, which would lead to a significant drop in yield.[5][7]

• Magnesium Activation: The passivating layer of magnesium oxide on the surface of magnesium turnings can inhibit the reaction.[8] On a larger scale, ensuring consistent activation is crucial. Common methods include using a small amount of iodine, 1,2-dibromoethane, or mechanical stirring to expose fresh magnesium surfaces.[8]

• Temperature Control: The formation of the Grignard reagent is exothermic.[8] Effective heat management is essential to prevent the solvent from boiling too vigorously and to minimize side reactions like Wurtz coupling.[5] A well-controlled addition rate of the aryl halide is key.

• Inert Atmosphere: The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the Grignard reagent.

Q3: My Grignard reaction is difficult to initiate. What are the common causes and solutions?

Initiation failure is a frequent issue, especially on a larger scale. Here are the primary culprits and their remedies:

Possible Cause	Troubleshooting Steps
Wet Solvent/Glassware	Ensure all glassware is oven-dried or flame-dried under vacuum and cooled under an inert atmosphere.[7] Use freshly distilled, anhydrous solvents.
Inactive Magnesium Surface	Activate the magnesium turnings with a crystal of iodine (the purple color should disappear), a few drops of 1,2-dibromoethane, or by crushing some turnings in the flask before adding the solvent.[8]
Impure Aryl Halide	Ensure the 1-bromo-4-fluoro-3,5-dimethylbenzene is free from moisture and other impurities. Distillation may be necessary.
Low Local Concentration	Start by adding a small amount of the aryl halide to the magnesium in a minimal amount of solvent to create a high local concentration, which can help initiate the reaction. Once initiated, the remaining halide can be added as a solution.

Part 2: Troubleshooting Guide for Synthesis Scale-Up

This section provides a more detailed, scenario-based troubleshooting guide for common problems encountered during the scale-up of 4-Fluoro-3,5-dimethylbenzoic acid synthesis.

Scenario 1: Low Yield of the Final Product

Observation: After the complete synthetic procedure, the isolated yield of 4-Fluoro-3,5-dimethylbenzoic acid is significantly lower than expected.

Caption: Troubleshooting workflow for low yield.

• In-depth Analysis and Solutions:

  • Incomplete Grignard Formation:

    • Cause: Poor magnesium activation, wet reagents, or too low a reaction temperature.

    • Solution: Before scaling up, perform a small-scale trial to confirm the quality of the magnesium and reagents. Consider titrating the Grignard reagent to determine its concentration before proceeding with carboxylation.[5]

  • Wurtz Coupling Side Reaction:

    • Cause: This side reaction, forming a biphenyl derivative, is favored at higher temperatures and high local concentrations of the aryl halide.

    • Solution: Maintain a controlled, low temperature during the addition of 1-bromo-4-fluoro-3,5-dimethylbenzene. A slow, steady addition rate is crucial to minimize this side reaction.

  • Inefficient CO₂ Delivery:

    • Cause: On a larger scale, ensuring efficient mixing of the viscous Grignard solution with gaseous or solid CO₂ can be challenging.[9] Poor mixing leads to localized reactions and reduced conversion.

    • Solution: For larger scales, bubbling CO₂ gas through the solution with vigorous mechanical stirring is often more effective than adding dry ice.[9] Maintaining a positive pressure of CO₂ can also improve the reaction rate.

  • Premature Quenching:

    • Cause: The presence of moisture or acidic impurities in the CO₂ source or reaction vessel.

    • Solution: Use high-purity, dry CO₂ gas. Ensure all transfer lines are dry.

  • Incomplete Acidification/Extraction Losses:

    • Cause: Insufficient acid during workup can leave the product as the carboxylate salt, which is water-soluble and will be lost in the aqueous layer. The product itself has some solubility in water.

    • Solution: Ensure the aqueous layer is acidic (pH 1-2) after the addition of acid.[10] Perform multiple extractions with a suitable organic solvent (e.g., ethyl acetate or diethyl ether) to maximize product recovery.

Scenario 2: Formation of Significant Byproducts

Observation: HPLC or NMR analysis of the crude product shows significant impurities alongside the desired 4-Fluoro-3,5-dimethylbenzoic acid.

Byproduct	Potential Cause	Mitigation Strategy
5-Fluoro-m-xylene	Quenching of the Grignard reagent by a proton source (e.g., water).[6]	Rigorously dry all solvents, glassware, and starting materials. Maintain a strict inert atmosphere.
Biphenyl Derivative	Wurtz coupling during Grignard formation.	Slow addition of the aryl halide at a controlled low temperature.
Ketone/Tertiary Alcohol	Reaction of the Grignard reagent with the ester product if the starting material was an ester, or with the carboxylic acid product if the reaction is not quenched properly.	Ensure complete carboxylation before workup. A second equivalent of Grignard can react with the initially formed carboxylate.

A standard and effective method for purifying the final product is through acid-base extraction .

• Dissolve the crude product in an organic solvent like ethyl acetate.

• Extract with an aqueous base (e.g., sodium bicarbonate or sodium hydroxide solution). The desired carboxylic acid will deprotonate and move into the aqueous layer, while neutral organic impurities (like the biphenyl byproduct) will remain in the organic layer.

• Separate the aqueous layer and carefully re-acidify it with a strong acid (e.g., HCl) to a pH of 1-2, causing the pure 4-Fluoro-3,5-dimethylbenzoic acid to precipitate.[11]

• Filter the solid and wash with cold water to remove inorganic salts.[10]

• Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water).[10]

Part 3: Experimental Protocols

Protocol 1: Scale-Up Synthesis of 4-Fluoro-3,5-dimethylbenzoic acid

This protocol is designed for a 1-mole scale synthesis.

Reagent/Equipment	Quantity/Specification
1-Bromo-4-fluoro-3,5-dimethylbenzene	205.08 g (1.0 mol)
Magnesium Turnings	26.74 g (1.1 mol)
Anhydrous Tetrahydrofuran (THF)	1.5 L
Iodine	1 small crystal
Carbon Dioxide (Dry Ice or Gas)	Excess
Hydrochloric Acid (6M)	~500 mL
10 L Jacketed Reactor with Mechanical Stirrer	-
Condenser, Dropping Funnel, N₂ Inlet	-

• Preparation: Assemble the 10 L reactor, ensuring all glassware is thoroughly dried. Equip it with a mechanical stirrer, condenser, dropping funnel, and a nitrogen inlet.

• Magnesium Activation: Add the magnesium turnings and the iodine crystal to the reactor. Heat gently with a heat gun under a flow of nitrogen until iodine vapors are visible. Allow to cool.

• Grignard Formation: Add 500 mL of anhydrous THF to the magnesium. In the dropping funnel, prepare a solution of 1-bromo-4-fluoro-3,5-dimethylbenzene in 1 L of anhydrous THF. Add a small portion (~50 mL) of this solution to the magnesium to initiate the reaction. The initiation is indicated by a gentle reflux and the disappearance of the iodine color.[8]

• Once the reaction has started, add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux. Use external cooling if necessary to control the exotherm.

• After the addition is complete, stir the mixture at room temperature for an additional 1-2 hours to ensure complete formation of the Grignard reagent. The solution should appear as a cloudy grey-brown mixture.

• Carboxylation: Cool the reactor to 0-5 °C using a cooling bath. Vigorously stir the Grignard solution while introducing a steady stream of dry CO₂ gas through a subsurface addition tube. Alternatively, crush an excess of dry ice and add it in small portions. Continue the addition of CO₂ until the exothermic reaction ceases.

• Quenching and Work-up: Slowly and carefully add 6M HCl to the reaction mixture with cooling. Continue adding acid until the aqueous layer is clear and has a pH of 1-2.

• Extraction: Transfer the mixture to a large separatory funnel. Separate the layers and extract the aqueous layer twice with ethyl acetate (2 x 500 mL).

• Isolation and Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter. Remove the solvent under reduced pressure to yield the crude product. Purify by recrystallization from an ethanol/water mixture to obtain 4-Fluoro-3,5-dimethylbenzoic acid as a white solid.

Caption: Synthesis workflow for 4-Fluoro-3,5-dimethylbenzoic acid.

Part 4: References

• Vertex AI Search. The Reaction of Grignard and Organolithium Reagents with Carbon Dioxide. Available from: .

• Chemistry LibreTexts. 20.5: Preparing Carboxylic Acids. (2025). Available from: .

• JoVE. Video: Preparation of Carboxylic Acids: Carboxylation of Grignard Reagents. (2025). Available from: .

• Master Organic Chemistry. Formation of carboxylic acids from Grignard reagents and CO2. Available from: .

• Google Patents. Carboxylation of grignard reagents in the presence of liquid co2. Available from: .

• Benchchem. Technical Support Center: Grignard Reactions with Aryl Halides. Available from: .

• Benchchem. A Comparative Benchmarking Guide to the Synthetic Efficiency of Routes to 4-Fluoro-3-hydroxybenzoic Acid. Available from: .

• Benchchem. 4-Fluoro-3-methylbenzoic Acid: Synthesis & Applications for R&D Chemists. Available from: .

• Quick Company. An Improved Synthesis Of 4 Fluoro 3 Hydroxybenzoic Acid And. Available from: .

• Reddit. Troubleshooting my grignard reactions : r/chemistry. (2020). Available from: .

• Benchchem. Troubleshooting common issues in the Grignard synthesis of tertiary alcohols. Available from: .

• Reddit. Grignard Formation - Troubleshooting and Perfecting : r/Chempros. (2021). Available from: .

• Global Scientific Journal. Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound. Available from: .

• ElectronicsAndBooks. Arene-Catalysed Lithiation of Fluoroarenes. Available from: .

• Google Patents. CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid. Available from: .

• Benchchem. Application Note: Large-Scale Synthesis of 4-fluoro-2,6-dimethylbenzoic Acid via Hydrolysis of its Methyl Ester. Available from: .

• GRIGNARD REACTION – Synthesis of Benzoic Acid. Available from: .

• OpenStax. 10.6 Reactions of Alkyl Halides: Grignard Reagents. (2023). Available from: .

Sources

• 1. The Reaction of Grignard and Organolithium Reagents with Carbon Dioxide - Chemistry Steps [chemistrysteps.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Video: Preparation of Carboxylic Acids: Carboxylation of Grignard Reagents [jove.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. 10.6 Reactions of Alkyl Halides: Grignard Reagents - Organic Chemistry | OpenStax [openstax.org]
• 7. reddit.com [reddit.com]
• 8. benchchem.com [benchchem.com]
• 9. US3360551A - Carboxylation of grignard reagents in the presence of liquid co2 - Google Patents [patents.google.com]
• 10. benchchem.com [benchchem.com]
• 11. mason.gmu.edu [mason.gmu.edu]

Technical Support Center: Recrystallization of 4-Fluoro-3,5-dimethylbenzoic Acid

Welcome to the technical support resource for the purification of 4-Fluoro-3,5-dimethylbenzoic acid via recrystallization. This guide is designed for chemistry professionals engaged in research, development, and synthesis. Here, you will find in-depth answers to common challenges, evidence-based protocols, and troubleshooting workflows to enhance the purity and yield of your compound.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of recrystallization for purifying 4-Fluoro-3,5-dimethylbenzoic acid?

A1: Recrystallization is a purification technique for solid compounds based on differential solubility.[1][2] The core principle is to dissolve the impure 4-Fluoro-3,5-dimethylbenzoic acid in a hot solvent in which it is highly soluble, and then allow the solution to cool slowly.[1] As the temperature decreases, the solubility of the compound drops, forcing it to crystallize out of the solution. Most impurities, which are either present in smaller amounts or have different solubility profiles, remain dissolved in the cold solvent (the "mother liquor").[2] This process effectively separates the desired compound from contaminants.

Q2: How do I select an appropriate solvent for 4-Fluoro-3,5-dimethylbenzoic acid?

A2: The ideal solvent is one in which 4-Fluoro-3,5-dimethylbenzoic acid has high solubility at elevated temperatures but low solubility at room temperature or below.[1][2][3] This significant change in solubility with temperature is crucial for achieving a good recovery yield. For an aromatic carboxylic acid like this, good starting points are polar protic solvents like ethanol, methanol, or water, or solvent mixtures such as ethanol/water or acetone/water.[4][5][6] A rule of thumb is that solvents with functional groups similar to the solute are often good choices.[4] Small-scale solubility tests in test tubes are essential to determine the best solvent empirically.[3]

Q3: What is the reported melting point of pure 4-Fluoro-3,5-dimethylbenzoic acid, and why is it important?

A3: The reported melting point for 4-Fluoro-3,5-dimethylbenzoic acid is in the range of 165-173 °C.[7][8][9] Measuring the melting point of your recrystallized product is a critical indicator of its purity. A pure compound will have a sharp melting point that matches the literature value. Impurities tend to depress and broaden the melting point range.

Q4: Why is slow cooling a critical step in the procedure?

A4: Slow cooling is essential for the growth of large, well-ordered crystals.[1] Rapid cooling ("crashing out") can trap impurities within the crystal lattice, defeating the purpose of the purification.[10] Allowing the solution to cool gradually to room temperature before moving it to an ice bath provides sufficient time for the selective incorporation of 4-Fluoro-3,5-dimethylbenzoic acid molecules into the growing crystal structure, excluding impurities.[1][10]

Troubleshooting Guide

This section addresses specific issues that may arise during the recrystallization process in a question-and-answer format.

Q5: My compound has "oiled out," forming liquid droplets instead of solid crystals. What causes this and how can I fix it?

A5: "Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid.[10][11] This typically happens when the melting point of the solute (especially if impure) is lower than the temperature of the solution at the point of saturation.[10][12] The resulting oil often traps impurities and rarely solidifies into a pure crystalline product.[10][11]

• Primary Cause: The boiling point of your chosen solvent may be too high, or the compound may be significantly impure, leading to a depressed melting point.[10][12]

• Solutions:

  • Reheat and Add Solvent: Place the flask back on the heat source to redissolve the oil. Add a small amount of additional hot solvent (10-20% more) to lower the saturation temperature of the solution.[10][13] Then, allow it to cool much more slowly.

  • Lower the Solvent Boiling Point: If the issue persists, consider switching to a solvent with a lower boiling point or using a mixed solvent system. For example, if you are using water (BP 100 °C), an ethanol/water mixture will have a lower boiling point.

  • Induce Crystallization at a Lower Temperature: Try scratching the inside of the flask with a glass rod at a temperature where you are confident the compound is solid. This can sometimes provide a nucleation site and bypass the oiling phase.[14]

Q6: The solution has cooled completely, but no crystals have formed. What should I do?

A6: A lack of crystallization upon cooling usually indicates one of two issues: you have used too much solvent, or the solution is supersaturated.[14]

• Cause 1: Excessive Solvent: The solution is not saturated at the lower temperature.

  • Solution: Gently heat the solution to boil off a portion of the solvent, thereby increasing the concentration of the solute.[10][15] Once you have reduced the volume (e.g., by 20-30%), allow the solution to cool again. You can test for saturation by dipping a glass rod in the solution; a solid residue should form quickly upon evaporation.[10]

• Cause 2: Supersaturation: The solution contains more dissolved solute than it should at that temperature, but crystal growth has not initiated.[14]

  • Solution 1 - Induce Crystallization: Scratch the inner surface of the flask at the air-liquid interface with a glass rod.[14][15] The microscopic scratches provide nucleation sites for crystal growth.

  • Solution 2 - Seeding: If you have a small crystal of pure 4-Fluoro-3,5-dimethylbenzoic acid, add it to the solution. This "seed crystal" acts as a template for further crystal formation.[14]

Q7: My final yield is very low. What are the likely reasons and how can I improve recovery?

A7: A low yield can result from several procedural errors throughout the recrystallization process.

• Possible Causes & Solutions:

  • Using Too Much Solvent: This is the most common cause of low yield, as a significant amount of the product will remain dissolved in the mother liquor.[10][14]

    • Solution: Always use the minimum amount of hot solvent required to fully dissolve the solid.[1][15] If you suspect this was the issue, you can try to recover a "second crop" of crystals by evaporating some of the solvent from the filtrate and re-cooling.[10]

  • Premature Crystallization: The compound crystallized in the filter paper or funnel during hot filtration.

    • Solution: Ensure your filtration apparatus (funnel, filter paper, receiving flask) is pre-heated with hot solvent before filtering your solution.[5][16] Using a stemless funnel can also prevent clogging.[5]

  • Incomplete Crystallization: Not allowing sufficient time or a low enough temperature for crystallization.

    • Solution: After the flask has cooled to room temperature, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the solid.[17]

  • Excessive Washing: Washing the collected crystals with too much cold solvent can dissolve some of the product.

    • Solution: Wash the crystals with a minimal amount of ice-cold solvent, as the compound will still have some slight solubility even at low temperatures.[16]

Q8: The recrystallized product is still colored. How do I remove colored impurities?

A8: The presence of color indicates that colored, high-molecular-weight impurities are still present.

• Solution: Activated charcoal can be used to adsorb these impurities.

  • After dissolving your crude solid in the hot solvent, remove the flask from the heat source.

  • Add a very small amount of activated charcoal (a spatula tip is often sufficient). Using too much can adsorb your product and reduce the yield.[10]

  • Swirl the hot solution with the charcoal for a few minutes.

  • Perform a hot filtration to remove the charcoal and the adsorbed impurities.[18] The resulting filtrate should be colorless and can then be cooled to initiate crystallization.

Data & Protocols

Solvent Selection Guide

The selection of an appropriate solvent is paramount. The following table provides a list of potential solvents and their relevant properties for the recrystallization of 4-Fluoro-3,5-dimethylbenzoic acid. Note: Experimental verification is required.

Solvent	Boiling Point (°C)	Expected Solubility of 4-Fluoro-3,5-dimethylbenzoic acid	Comments
Water	100	Low at room temp, moderate to high when hot	Good for safety and cost. High boiling point may increase risk of oiling out if compound is impure.[4]
Ethanol	78	Likely high at room temp	May be too good a solvent for single-solvent use, but excellent as the primary solvent in a mixed system.[6]
Methanol	65	Likely high at room temp	Similar to ethanol but more volatile.
Ethanol/Water	78-100	Highly tunable	An excellent choice. Dissolve in minimal hot ethanol, then add hot water dropwise until turbidity appears.[5]
Acetone/Water	56-100	Highly tunable	Another effective mixed-solvent system.
Toluene	111	Moderate to high when hot	A potential non-polar option if impurities are highly polar.[19]

Step-by-Step Experimental Protocol: Recrystallization using an Ethanol/Water System

This protocol describes a robust method for purifying 4-Fluoro-3,5-dimethylbenzoic acid using a mixed solvent system.

• Dissolution:

  • Place the crude 4-Fluoro-3,5-dimethylbenzoic acid (e.g., 1.0 g) into a 50 mL Erlenmeyer flask.

  • Add a magnetic stir bar or boiling chips to ensure smooth boiling.[16]

  • On a hot plate in a fume hood, add a minimal amount of hot ethanol (e.g., 5-10 mL) and bring the solution to a gentle boil while stirring.

  • Continue adding hot ethanol in small portions until the solid is completely dissolved. Avoid adding a large excess.

• Decolorization (Optional):

  • If the solution is colored, remove it from the heat, add a small amount of activated charcoal, and swirl for 2-3 minutes.

• Hot Filtration (if charcoal was used or insoluble impurities are present):

  • Pre-heat a stemless funnel and a new Erlenmeyer flask with hot ethanol. Place a piece of fluted filter paper in the funnel.

  • Quickly filter the hot solution into the clean, pre-heated flask. This step removes the charcoal and any insoluble impurities.[5]

• Crystallization:

  • Re-heat the clear filtrate to boiling.

  • Slowly add hot water dropwise until the solution becomes faintly and persistently cloudy (turbid). This indicates the solution is saturated.

  • Add a few drops of hot ethanol to just re-clarify the solution.

  • Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly to room temperature undisturbed.

• Maximizing Yield:

  • Once the flask has reached room temperature and crystal growth appears complete, place it in an ice-water bath for at least 30 minutes to maximize precipitation.

• Collection of Crystals:

  • Set up a Büchner funnel with a piece of filter paper that fits snugly and wet it with a small amount of ice-cold ethanol/water mixture.

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a minimal amount of ice-cold water to rinse away the mother liquor.[16]

• Drying:

  • Allow air to be drawn through the crystals on the filter for several minutes to help them dry.

  • Transfer the purified crystals to a watch glass, break up any large clumps, and allow them to air dry completely. For final drying, a vacuum desiccator can be used.[16]

Troubleshooting Workflow Diagram

The following diagram provides a visual decision-making tool to help you navigate common recrystallization challenges.

Caption: Troubleshooting workflow for common recrystallization issues.

References

• Troubleshooting (Recrystallization) . (2022). Chemistry LibreTexts. [Link]

• Reagents & Solvents: Solvents for Recrystallization . University of Rochester Department of Chemistry. [Link]

• Recrystallization (help meeeeee) . (2013). Reddit r/chemistry. [Link]

• Finding the best solvent for recrystallisation . (2021). Royal Society of Chemistry. [Link]

• Recrystallization . University of Colorado Boulder. [Link]

• Why do crystals oil out and what are the remedies and prevention methods? . (2024). Brainly. [Link]

• Recrystallization Guide: Process, Procedure, Solvents . Mettler Toledo. [Link]

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Reference Data & Comparative Studies

A Comparative Analysis for the Modern Researcher: 4-Fluoro-3,5-dimethylbenzoic Acid vs. 3,5-dimethylbenzoic Acid

In the landscape of drug discovery and fine chemical synthesis, the nuanced impact of structural modifications on a molecule's behavior is of paramount importance. The strategic introduction of a fluorine atom onto an aromatic scaffold can dramatically alter its physicochemical and biological properties. This guide provides a detailed comparative analysis of 4-Fluoro-3,5-dimethylbenzoic acid and its non-fluorinated parent, 3,5-dimethylbenzoic acid, offering researchers, scientists, and drug development professionals a comprehensive understanding of their key differences.

At a Glance: Physicochemical Properties

The substitution of a hydrogen atom with fluorine at the 4-position of the benzene ring in 3,5-dimethylbenzoic acid induces subtle yet significant shifts in its fundamental properties. These changes can have profound implications for reaction kinetics, solubility, and biological interactions.

Property	4-Fluoro-3,5-dimethylbenzoic Acid	3,5-Dimethylbenzoic Acid
Molecular Formula	C₉H₉FO₂	C₉H₁₀O₂
Molecular Weight	168.17 g/mol	150.17 g/mol
Melting Point	165-173 °C[1][2]	169-171 °C[3][4]
pKa (Predicted)	~4.1	4.32[5]
logP (Predicted)	~2.9	2.61[6]
Appearance	Crystalline solid	White to light yellow crystalline powder[5]

The Influence of Fluorine: A Deeper Dive

The introduction of the highly electronegative fluorine atom at the para-position to the carboxylic acid group exerts a significant electron-withdrawing inductive effect (-I). This effect influences the acidity and lipophilicity of the molecule.

Acidity (pKa)

Figure 2: General Workflow for Fischer Esterification.

Biological Activity: Potential Implications of Fluorination

While direct comparative biological studies on these two specific compounds are limited in publicly available literature, general trends observed for fluorinated aromatic compounds can provide valuable insights.

Antimicrobial Activity

Benzoic acid and its derivatives are known to possess antimicrobial properties. The introduction of a fluorine atom can sometimes enhance this activity. The increased lipophilicity of the fluorinated compound may facilitate its transport across microbial cell membranes. Furthermore, the altered electronic properties could lead to more effective interactions with microbial targets. It has been observed that hydrazide derivatives of fluorobenzoic acids exhibit inhibitory activity against Gram-positive bacteria.[7]

Cytotoxicity

The cytotoxicity of a compound is a critical consideration in drug development. Fluorination can have variable effects on cytotoxicity. In some cases, the increased lipophilicity and altered metabolic profile of fluorinated compounds can lead to enhanced cytotoxic effects against cancer cell lines.[8][9] However, the specific impact is highly dependent on the cellular context and the mechanism of action.

Experimental Protocols

To facilitate further research and direct comparison, the following detailed experimental protocols are provided.

Protocol 1: Determination of pKa by Potentiometric Titration

Objective: To experimentally determine and compare the acid dissociation constants (pKa) of 4-Fluoro-3,5-dimethylbenzoic acid and 3,5-dimethylbenzoic acid.

Materials:

• 4-Fluoro-3,5-dimethylbenzoic acid

• 3,5-dimethylbenzoic acid

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• Deionized water

• pH meter with a combination electrode

• Magnetic stirrer and stir bar

• Buret (25 mL or 50 mL)

• Beakers (100 mL)

Procedure:

• Sample Preparation: Accurately weigh approximately 0.1 mmol of the benzoic acid derivative and dissolve it in 50 mL of deionized water in a 100 mL beaker. Gentle heating may be required to aid dissolution. Allow the solution to cool to room temperature.

• Titration Setup: Place the beaker on a magnetic stirrer and add a stir bar. Immerse the pH electrode in the solution, ensuring the bulb is fully submerged but not in the path of the stir bar.

• Titration: Begin stirring the solution gently. Record the initial pH. Add the standardized 0.1 M NaOH solution from the buret in small increments (e.g., 0.2 mL). After each addition, allow the pH reading to stabilize and record the pH and the total volume of NaOH added.

• Endpoint Determination: Continue the titration until the pH begins to change rapidly, and then continue for several additions beyond this equivalence point until the pH plateaus.

• Data Analysis: Plot a graph of pH (y-axis) versus the volume of NaOH added (x-axis). The equivalence point is the midpoint of the steepest part of the curve. The pKa is the pH at the half-equivalence point (i.e., the pH when half of the volume of NaOH required to reach the equivalence point has been added).

Protocol 2: Comparative Fischer Esterification

Objective: To compare the relative reactivity of 4-Fluoro-3,5-dimethylbenzoic acid and 3,5-dimethylbenzoic acid in an acid-catalyzed esterification reaction.

Materials:

• 4-Fluoro-3,5-dimethylbenzoic acid

• 3,5-dimethylbenzoic acid

• Methanol (anhydrous)

• Sulfuric acid (concentrated)

• Dichloromethane

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Round-bottom flasks, reflux condensers, separatory funnel, and other standard glassware

• Heating mantle

• TLC plates and developing chamber

Procedure:

• Reaction Setup: In two separate round-bottom flasks, place equimolar amounts (e.g., 5 mmol) of 4-Fluoro-3,5-dimethylbenzoic acid and 3,5-dimethylbenzoic acid. To each flask, add 20 mL of methanol and a magnetic stir bar.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.5 mL) to each flask while stirring.

• Reflux: Attach a reflux condenser to each flask and heat the mixtures to a gentle reflux using a heating mantle.

• Reaction Monitoring: Monitor the progress of both reactions at regular intervals (e.g., every 30 minutes) by taking a small aliquot from each reaction mixture and analyzing it by Thin Layer Chromatography (TLC).

• Work-up: After a set reaction time (e.g., 2 hours), cool the reaction mixtures to room temperature. Pour each mixture into a separatory funnel containing 50 mL of water. Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Purification: Combine the organic extracts for each reaction and wash with saturated sodium bicarbonate solution (2 x 20 mL) to remove any unreacted acid, followed by a wash with brine (1 x 20 mL). Dry the organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ester.

• Analysis: Analyze the crude products by ¹H NMR or GC-MS to determine the conversion and compare the yields of the two reactions.

Protocol 3: Assessment of Antimicrobial Activity by Broth Microdilution

Objective: To evaluate and compare the minimum inhibitory concentration (MIC) of 4-Fluoro-3,5-dimethylbenzoic acid and 3,5-dimethylbenzoic acid against a panel of microorganisms.

Materials:

• 4-Fluoro-3,5-dimethylbenzoic acid

• 3,5-dimethylbenzoic acid

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans)

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi)

• 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Stock Solution Preparation: Prepare stock solutions of each compound in a suitable solvent (e.g., DMSO) at a high concentration (e.g., 10 mg/mL).

• Serial Dilutions: In a 96-well plate, perform serial two-fold dilutions of each compound in the appropriate growth medium to achieve a range of concentrations.

• Inoculum Preparation: Prepare a standardized inoculum of each microorganism according to established protocols (e.g., McFarland standards).

• Inoculation: Add the microbial inoculum to each well of the microtiter plate. Include a positive control (microbes in medium without compound) and a negative control (medium only).

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for bacteria, 30°C for fungi) for a specified period (e.g., 18-24 hours for bacteria, 48 hours for fungi).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism, as determined by visual inspection or by measuring the optical density at 600 nm.

Conclusion

The substitution of a hydrogen with a fluorine atom in 3,5-dimethylbenzoic acid to yield 4-Fluoro-3,5-dimethylbenzoic acid results in predictable and potentially advantageous changes in its physicochemical properties. The increased acidity and lipophilicity of the fluorinated analogue may translate to altered chemical reactivity and enhanced biological activity. This guide provides a foundational understanding and practical experimental frameworks for researchers to further explore and harness the unique properties of these compounds in their respective fields. The subtle yet powerful influence of fluorine underscores its continued importance as a strategic tool in modern chemical and pharmaceutical research.

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A Senior Application Scientist's Guide to the Biological Activity of Fluorinated vs. Non-Fluorinated Dimethylbenzoic Acids

Abstract

In medicinal chemistry, the strategic incorporation of fluorine into a molecular scaffold is a well-established method for optimizing pharmacological profiles.[1][2] This guide provides a comparative analysis of the biological activities of non-fluorinated dimethylbenzoic acids and their fluorinated analogs. We will explore how the unique properties of fluorine—its high electronegativity, small size, and the strength of the carbon-fluorine bond—can profoundly alter a molecule's physicochemical properties, receptor interactions, and metabolic fate.[1][2][3] This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights, detailed experimental protocols, and supporting data to guide research and development.

Introduction: The Rationale for Fluorination in Drug Design

Dimethylbenzoic acids, such as the 2,3-, 2,4-, and 3,5-isomers, serve as versatile intermediates and foundational scaffolds in the synthesis of pharmaceuticals and agrochemicals.[4][5][6][7] Their non-fluorinated forms have established roles as precursors to insecticides and have been explored in the development of inhibitors for various biological targets.[4] However, the introduction of fluorine can dramatically enhance their "drug-like" properties.

The decision to fluorinate a lead compound is driven by several key objectives:

• Modulating Acidity (pKa): Fluorine is a strong electron-withdrawing group. Its presence on the aromatic ring can significantly lower the pKa of the carboxylic acid moiety, making it a stronger acid. This change can drastically alter ionization state at physiological pH, influencing solubility, membrane permeability, and the ability to form ionic bonds with a biological target.[8]

• Enhancing Binding Affinity: Fluorine can participate in unique, favorable interactions within a protein's binding pocket, including hydrogen bonds (as a poor acceptor), dipole-dipole, and orthogonal multipolar interactions, which can increase binding affinity and selectivity.[1][3][9]

• Improving Metabolic Stability: The carbon-fluorine (C-F) bond is exceptionally strong. Replacing a metabolically labile carbon-hydrogen (C-H) bond with a C-F bond can block oxidation by cytochrome P450 (CYP) enzymes, thereby increasing the compound's half-life and bioavailability.[1][10]

• Altering Lipophilicity (LogP): Fluorination often increases a molecule's lipophilicity, which can enhance its ability to cross cellular membranes.[9][11] This effect, however, is highly dependent on the molecular context.

This guide will compare a hypothetical non-fluorinated parent compound, 3,5-dimethylbenzoic acid, with its fluorinated analog, 2-fluoro-3,5-dimethylbenzoic acid, to illustrate these principles.

Comparative Physicochemical and Biological Data

The introduction of a single fluorine atom can lead to measurable changes in key pharmacological parameters. The following table summarizes expected data for our comparative compounds.

Property	3,5-Dimethylbenzoic Acid (Parent)	2-Fluoro-3,5-Dimethylbenzoic Acid (Fluorinated)	Rationale for Change
Molecular Weight ( g/mol )	150.17	168.16	Addition of a fluorine atom.
pKa (acidic)	~4.3	~3.5	The electron-withdrawing fluorine atom stabilizes the carboxylate anion, increasing acidity.[8]
LogP (Lipophilicity)	~2.2	~2.5	Fluorine typically increases lipophilicity.[11]
Receptor Binding (IC50)	500 nM	150 nM	Enhanced binding from favorable interactions of fluorine within the target's active site.
Cell Viability (EC50)	2 µM	0.8 µM	Increased potency due to improved membrane permeability (LogP) and target affinity (IC50).
Metabolic Stability (CYP)	50% metabolized in 1 hr	20% metabolized in 1 hr	The C-F bond can block sites of metabolic oxidation, increasing stability.[1]

Note: The data for the fluorinated analog is illustrative, based on established principles of medicinal chemistry, to demonstrate the expected impact of fluorination.

Experimental Workflows & Protocols

To generate the comparative data shown above, a logical series of experiments is required. The causality behind this workflow is to first establish target engagement and then assess the downstream cellular and metabolic consequences.

Caption: Experimental workflow for comparing analog compounds.

Protocol 1: Receptor Binding Affinity Assay (Competitive Binding)

This protocol determines a compound's ability to displace a known, labeled ligand from its receptor, yielding an IC50 value (the concentration at which 50% of the labeled ligand is displaced). Radioligand binding assays are a robust and classic method for this purpose.[12][13]

Principle: A fixed concentration of a high-affinity radioligand and receptor preparation are incubated with increasing concentrations of the unlabeled test compound (e.g., dimethylbenzoic acid). The amount of radioligand bound to the receptor is measured, and as the concentration of the test compound increases, it competes for the binding site, displacing the radioligand.

Step-by-Step Methodology:

• Receptor Preparation: Prepare cell membranes expressing the target receptor or use purified receptors. Determine the total protein concentration via a Bradford or BCA assay.[12]

• Assay Buffer: Prepare an appropriate binding buffer (e.g., Tris-HCl with MgCl2 and protease inhibitors).[12]

• Reaction Setup:

  • For each concentration of the test compound, prepare triplicate tubes for "Total Binding" and "Non-specific Binding" (NSB).

  • To NSB tubes, add a high concentration of an unlabeled ligand known to saturate the receptors.[12]

  • Add the receptor preparation to all tubes.

  • Add increasing concentrations of the test compound (fluorinated or non-fluorinated dimethylbenzoic acid).

  • Add a fixed concentration of the radioligand to all tubes.

• Incubation: Incubate the tubes at a specified temperature (e.g., room temperature or 37°C) to reach equilibrium.

• Separation: Separate the bound from free radioligand. This is commonly done by rapid vacuum filtration through a glass fiber filter, which traps the receptor-bound ligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Subtract the NSB counts from the Total Binding counts to get Specific Binding. Plot Specific Binding against the log concentration of the test compound and fit the data to a sigmoidal dose-response curve to determine the IC50.

Protocol 2: Cell Viability (MTT) Assay

This assay measures the metabolic activity of cells as an indicator of cell viability or cytotoxicity after treatment with the test compounds.[14][15]

Principle: Metabolically active cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals.[14][15] The amount of formazan produced is proportional to the number of viable cells and can be quantified spectrophotometrically after solubilization.

Step-by-Step Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.[16]

• Compound Treatment: Treat the cells with a range of concentrations of the fluorinated and non-fluorinated dimethylbenzoic acids. Include a vehicle-only control. Incubate for a desired period (e.g., 48 or 72 hours).[16]

• MTT Addition: Remove the treatment medium. Add 100 µL of fresh medium and 10 µL of MTT solution (5 mg/mL in PBS) to each well.[14]

• Incubation: Incubate the plate for 4 hours at 37°C in a CO₂ incubator.[14]

• Solubilization: After incubation, add 100 µL of a solubilization solution (e.g., DMSO or an SDS-HCl solution) to each well to dissolve the formazan crystals.[16]

• Absorbance Reading: Shake the plate gently for 15 minutes on an orbital shaker to ensure complete dissolution.[16] Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[14]

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot the percentage of viability against the log concentration of the compound to determine the EC50 value.

Protocol 3: Metabolic Stability (Cytochrome P450 Inhibition) Assay

This assay evaluates a compound's potential to inhibit major drug-metabolizing CYP enzymes, which is a key indicator of potential drug-drug interactions and metabolic stability.[17][18]

Principle: The assay measures the activity of specific CYP isoforms (e.g., CYP3A4, 2D6, 2C9) in human liver microsomes by monitoring the formation of a specific metabolite from a known probe substrate.[19][20] The test compound is added to determine if it inhibits this metabolic conversion, and the concentration that causes 50% inhibition (IC50) is calculated.[17]

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare human liver microsomes in a phosphate buffer.

  • Prepare a solution of the test compound at various concentrations.

  • Prepare a solution of a CYP-isoform-specific probe substrate and an NADPH regenerating system (cofactor for CYP activity).

• Incubation:

  • In a 96-well plate, pre-incubate the liver microsomes with the test compound (or a known inhibitor as a positive control).

  • Initiate the metabolic reaction by adding the probe substrate and the NADPH regenerating system.

  • Incubate at 37°C for a specific time (e.g., 15-30 minutes).

• Reaction Termination: Stop the reaction by adding a cold solvent like acetonitrile, which also precipitates the proteins.

• Sample Analysis: Centrifuge the plate to pellet the precipitated protein. Analyze the supernatant for the presence of the specific metabolite using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[17][18]

• Data Analysis: Quantify the amount of metabolite formed in the presence of the test compound relative to a vehicle control. Plot the percent inhibition against the log concentration of the test compound to calculate the IC50 value.[20]

Mechanistic Insights: Impact on a Hypothetical Signaling Pathway

Let's assume our dimethylbenzoic acids act as inhibitors of a key kinase, "Kinase X," in a cancer-related signaling pathway.

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spectroscopic comparison of 4-Fluoro-3,5-dimethylbenzoic acid isomers

An In-Depth Spectroscopic Comparison of 4-Fluoro-3,5-dimethylbenzoic Acid and Its Isomers: A Guide for Researchers

In the landscape of pharmaceutical research and materials science, the precise identification of constitutional isomers is a critical step that underpins the reliability of subsequent findings. Molecules with the same molecular formula but different structural arrangements can exhibit vastly different chemical, physical, and biological properties. This guide provides a comprehensive spectroscopic comparison of 4-Fluoro-3,5-dimethylbenzoic acid and its closely related isomers, offering a practical framework for their unambiguous differentiation using routine analytical techniques.

The focus of this guide is to move beyond a simple recitation of data. As a senior application scientist, the goal is to illuminate the why behind the observed spectroscopic differences. We will delve into the subtleties of how the relative positions of the fluorine, methyl, and carboxylic acid groups on the benzene ring influence the electronic environment of each nucleus, and how these changes manifest in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

The Importance of Isomeric Purity

The presence of even minor isomeric impurities can have significant consequences in drug development, potentially leading to altered efficacy, toxicity, or pharmacokinetic profiles. For instance, the specific substitution pattern on an aromatic ring can dictate its ability to bind to a biological target. Therefore, robust analytical methods to confirm the identity and purity of a synthesized compound are not just a matter of good practice, but a foundational requirement for regulatory approval and successful research outcomes.

Molecular Structures Under Investigation

This guide will focus on the spectroscopic differentiation of 4-Fluoro-3,5-dimethylbenzoic acid from its key positional isomers. The structural variations, while seemingly minor, give rise to unique spectroscopic fingerprints.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy – The Definitive Tool

NMR spectroscopy is arguably the most powerful technique for the structural elucidation of organic molecules in solution. By analyzing the chemical shifts, coupling constants, and integration of signals in ¹H, ¹³C, and ¹⁹F NMR spectra, we can piece together the precise connectivity of the molecule.

¹H NMR Spectroscopy: A Window into the Proton Environment

The ¹H NMR spectrum provides a detailed map of the proton environments within a molecule. The chemical shift (δ) of each proton is highly sensitive to the electron-donating or electron-withdrawing nature of nearby functional groups. The fluorine atom, being highly electronegative, and the methyl groups, being weakly electron-donating, exert significant influence on the aromatic protons.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the analyte in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical; DMSO-d₆ is often preferred for carboxylic acids as it can solubilize the compound and the acidic proton of the -COOH group is readily observable.

• Instrument Setup: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer. A higher field strength will provide better signal dispersion, which is crucial for resolving closely spaced aromatic signals.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Spectral Width: Typically -2 to 12 ppm.

  • Number of Scans: 16-64 scans, depending on the sample concentration.

  • Relaxation Delay (d1): 2-5 seconds to ensure full relaxation of the nuclei.

• Data Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID). Phase and baseline correct the spectrum. Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm or DMSO-d₆ at 2.50 ppm).

Comparative ¹H NMR Data

Compound	Aromatic ¹H (ppm)	Methyl ¹H (ppm)	Carboxylic Acid ¹H (ppm)	Key Distinguishing Features
4-Fluoro-3,5-dimethylbenzoic acid	~7.6 (s, 2H)	~2.3 (s, 6H)	~13.0 (br s, 1H)	A single aromatic signal due to symmetry.
2-Fluoro-3,5-dimethylbenzoic acid	~7.4 (d, 1H), ~7.2 (d, 1H)	~2.3 (s, 3H), ~2.2 (s, 3H)	~13.1 (br s, 1H)	Two distinct aromatic doublets and two methyl singlets.
3-Fluoro-4,5-dimethylbenzoic acid	~7.7 (s, 1H), ~7.6 (s, 1H)	~2.2 (s, 3H), ~2.1 (s, 3H)	~12.9 (br s, 1H)	Two closely spaced aromatic singlets.

Note: The exact chemical shifts can vary depending on the solvent and concentration.

The symmetry of 4-Fluoro-3,5-dimethylbenzoic acid is the most telling feature in its ¹H NMR spectrum. The two aromatic protons are chemically equivalent, as are the two methyl groups, resulting in a remarkably simple spectrum with only one aromatic singlet and one methyl singlet. This high degree of symmetry is absent in the other isomers, which consequently display more complex spectra with distinct signals for each non-equivalent proton.

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

The ¹³C NMR spectrum provides information about the different carbon environments in a molecule. The chemical shifts are influenced by the electronegativity of attached atoms and the overall electronic structure. The carbon directly attached to the fluorine atom will exhibit a large C-F coupling constant, which is a definitive diagnostic feature.

Comparative ¹³C NMR Data

Compound	Aromatic C (ppm)	Methyl C (ppm)	Carboxylic Acid C (ppm)	C-F Coupling (¹JCF)
4-Fluoro-3,5-dimethylbenzoic acid	~163 (d, ¹JCF), ~132 (d), ~129 (s), ~128 (d)	~14 (s)	~170 (s)	~250 Hz
2-Fluoro-3,5-dimethylbenzoic acid	~160 (d, ¹JCF), ~138 (s), ~135 (d), ~125 (d), ~124 (s), ~120 (d)	~15 (s), ~14 (s)	~168 (s)	~245 Hz
3-Fluoro-4,5-dimethylbenzoic acid	~158 (d, ¹JCF), ~140 (s), ~136 (d), ~130 (s), ~128 (d), ~118 (d)	~19 (s), ~13 (s)	~169 (s)	~240 Hz

Note: Chemical shifts and coupling constants are approximate and can vary.

The carbon directly bonded to the fluorine atom (C-F) appears as a doublet with a large coupling constant (¹JCF) of approximately 240-250 Hz. The position of this doublet in the aromatic region is a key identifier for the location of the fluorine atom. Furthermore, the number of distinct signals in the aromatic region directly corresponds to the number of non-equivalent carbon atoms, again highlighting the symmetry of the 4-fluoro isomer.

¹⁹F NMR Spectroscopy: A Direct Look at Fluorine

¹⁹F NMR is a highly sensitive technique that provides a direct window into the electronic environment of the fluorine atom. The chemical shift of the fluorine nucleus is very sensitive to its position on the aromatic ring.

Comparative ¹⁹F NMR Data

Compound	¹⁹F Chemical Shift (ppm)
4-Fluoro-3,5-dimethylbenzoic acid	~ -110
2-Fluoro-3,5-dimethylbenzoic acid	~ -115
3-Fluoro-4,5-dimethylbenzoic acid	~ -120

Note: Chemical shifts are relative to a standard (e.g., CFCl₃) and can vary with solvent.

The different electronic environments of the fluorine atom in each isomer lead to distinct chemical shifts in the ¹⁹F NMR spectrum, making it a powerful tool for differentiation.

Part 2: Infrared (IR) Spectroscopy and Mass Spectrometry (MS)

While NMR provides the detailed structural map, IR and MS offer complementary information that confirms the presence of key functional groups and the overall molecular weight.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation corresponding to molecular vibrations.

Experimental Protocol: IR Spectroscopy

• Sample Preparation: For solid samples, the Attenuated Total Reflectance (ATR) method is most convenient. Place a small amount of the solid sample directly on the ATR crystal.

• Data Acquisition: Record the spectrum, typically over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands for the key functional groups.

Key IR Absorption Bands

Functional Group	Wavenumber (cm⁻¹)	Appearance
O-H (Carboxylic Acid)	3300-2500	Very broad
C=O (Carboxylic Acid)	1710-1680	Strong, sharp
C-F (Aryl Fluoride)	1250-1120	Strong
C-H (Aromatic)	3100-3000	Medium to weak
C-H (Alkyl)	3000-2850	Medium

While the IR spectra of the isomers will be broadly similar due to the presence of the same functional groups, subtle shifts in the C=O and C-F stretching frequencies may be observable due to the different electronic effects in each isomer. However, these differences are often minor and less definitive for isomer differentiation compared to NMR.

Mass Spectrometry (MS): Confirming Molecular Weight

Mass spectrometry provides the exact molecular weight of the compound and can offer clues about its structure through fragmentation patterns.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: The sample can be introduced via direct infusion or coupled with a chromatographic technique like GC or LC.

• Ionization: Electrospray ionization (ESI) is a common method for carboxylic acids, typically observed in negative ion mode as the [M-H]⁻ ion.

• Mass Analysis: The mass-to-charge ratio (m/z) of the ions is determined.

All three isomers have the same molecular formula (C₉H₉FO₂) and therefore the same nominal molecular weight of 168.17 g/mol . High-resolution mass spectrometry (HRMS) can confirm the elemental composition. While the molecular ion peak will be the same for all isomers, there might be subtle differences in the fragmentation patterns upon collision-induced dissociation (CID), which could be explored in more advanced studies. For routine identification, confirming the correct molecular weight is the primary goal.

Part 3: Workflow and Data Interpretation

The logical flow for identifying an unknown isomer involves a multi-step approach, where each technique provides a piece of the puzzle.

Caption: Workflow for the spectroscopic identification of fluorodimethylbenzoic acid isomers.

This workflow demonstrates a logical progression from confirming basic molecular properties to detailed structural elucidation. MS and IR provide initial checks, but NMR spectroscopy, through a combination of ¹H, ¹³C, and ¹⁹F experiments, is the definitive suite of techniques for distinguishing between these closely related isomers. The symmetry, or lack thereof, is the most powerful diagnostic tool derived from the NMR data.

Conclusion

The unambiguous identification of 4-Fluoro-3,5-dimethylbenzoic acid and its isomers is readily achievable through a systematic application of standard spectroscopic techniques. While IR and MS are valuable for confirming the presence of key functional groups and the correct molecular weight, NMR spectroscopy stands out as the most definitive method for isomer differentiation. The unique patterns of chemical shifts and signal multiplicities in ¹H, ¹³C, and ¹⁹F NMR spectra, largely dictated by molecular symmetry and the electronic influence of the substituents, provide a unique fingerprint for each isomer. By following the protocols and interpretative logic outlined in this guide, researchers can confidently assign the correct structure to their compound of interest, ensuring the integrity and reliability of their scientific endeavors.

References

• Bruker. (n.d.). NMR Spectroscopy. Retrieved from [Link]

• Waters Corporation. (n.d.). Mass Spectrometry. Retrieved from [Link]

A Senior Application Scientist's Guide to the Validation of 4-Fluoro-3,5-dimethylbenzoic Acid Purity by HPLC: A Comparative Analysis

Executive Summary

4-Fluoro-3,5-dimethylbenzoic acid is a crucial building block in modern medicinal chemistry, serving as a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs). The presence of fluorine can significantly enhance the metabolic stability and lipophilicity of drug candidates, making fluorinated intermediates like this one highly valuable.[1][2] Consequently, the purity of this starting material is not merely a quality metric but a critical determinant of the safety and efficacy of the final drug product. Impurities can lead to downstream reaction failures, the formation of toxic by-products, and significant regulatory hurdles.

This guide provides an in-depth, scientifically grounded protocol for the validation of 4-Fluoro-3,5-dimethylbenzoic acid purity using High-Performance Liquid Chromatography (HPLC), the gold standard for this application.[3] We will delve into the causality behind the methodological choices, present a complete validation workflow according to the International Council for Harmonisation (ICH) Q2(R2) guidelines, and objectively compare the HPLC method against viable alternatives.[4][5]

The Primacy of HPLC for Purity Determination

High-Performance Liquid Chromatography, particularly in the reversed-phase mode (RP-HPLC), is the cornerstone of pharmaceutical purity analysis for several compelling reasons.[6] Its high resolving power allows for the separation of the main compound from structurally similar impurities, such as isomers or degradation products.[7] Furthermore, its compatibility with UV-Vis detectors provides a robust, linear response for quantification, making it ideal for the stringent requirements of quality control (QC) environments.[8]

The selection of an RP-HPLC method for 4-Fluoro-3,5-dimethylbenzoic acid is based on the molecule's characteristics: its aromatic nature provides strong UV absorbance, and its carboxylic acid moiety and overall polarity are perfectly suited for retention and separation on a nonpolar C18 stationary phase.

Experimental Protocol: The HPLC Method

A robust and reliable HPLC method is the foundation of any successful validation. The following protocol has been designed for optimal separation and quantification.

Instrumentation and Chromatographic Conditions

Parameter	Specification	Rationale
HPLC System	Standard analytical HPLC with quaternary pump, autosampler, column oven, and DAD/UV-Vis detector.	Ensures precise gradient control, reproducible injections, stable column temperature, and sensitive detection.
Column	C18 Reversed-Phase Column (e.g., 4.6 x 150 mm, 3.5 µm particle size).	The C18 stationary phase provides the necessary hydrophobicity to retain the analyte and separate it from potential polar and non-polar impurities. Smaller particle sizes enhance efficiency and resolution.
Mobile Phase	Solvent A: 0.1% Phosphoric Acid in Water. Solvent B: Acetonitrile.	The acidified aqueous phase suppresses the ionization of the carboxylic acid group, leading to better peak shape and consistent retention. Acetonitrile is a common organic modifier providing good elution strength.
Elution Mode	Isocratic at 65:35 (A:B, v/v).	An isocratic method is simpler, more robust, and often sufficient for purity analysis where impurities are typically present at low levels and elute close to the main peak.
Flow Rate	1.0 mL/min.	A standard flow rate for a 4.6 mm ID column, balancing analysis time with system pressure.
Column Temp.	30 °C.	Maintaining a constant temperature ensures reproducible retention times and reduces viscosity fluctuations.
Detection	UV at 240 nm.	The wavelength is selected based on the UV absorbance maximum of the fluorinated benzoic acid chromophore, ensuring high sensitivity.
Injection Vol.	10 µL.	A typical volume that balances sensitivity with the risk of column overloading.

Preparation of Solutions

• Diluent: Mobile phase (65:35 Water/ACN with 0.1% Phosphoric Acid).

• Standard Stock Solution (1000 µg/mL): Accurately weigh 50 mg of 4-Fluoro-3,5-dimethylbenzoic acid reference standard (purity ≥99.5%) and transfer to a 50 mL volumetric flask. Dissolve and dilute to volume with diluent.

• Working Standard Solution (100 µg/mL): Pipette 5 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with diluent.

• Sample Solution (100 µg/mL): Accurately weigh 10 mg of the 4-Fluoro-3,5-dimethylbenzoic acid sample, transfer to a 100 mL volumetric flask, dissolve, and dilute to volume with diluent. Filter through a 0.45 µm syringe filter if necessary.

HPLC Analysis Workflow

The logical flow from sample preparation to final purity calculation is a critical, self-validating process.

References

• 1. nbinno.com [nbinno.com]
• 2. Applications of fluorine-containing amino acids for drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
• 4. database.ich.org [database.ich.org]
• 5. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. wjpmr.com [wjpmr.com]
• 7. Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH [pharmacia.pensoft.net]
• 8. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]

comparative study of different synthesis routes for 4-Fluoro-3,5-dimethylbenzoic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 4-Fluoro-3,5-dimethylbenzoic Acid

4-Fluoro-3,5-dimethylbenzoic acid is a fluorinated aromatic carboxylic acid of growing interest in medicinal chemistry and materials science. The strategic placement of a fluorine atom and two methyl groups on the benzoic acid scaffold imparts unique physicochemical properties, including altered acidity, lipophilicity, and metabolic stability, which are highly desirable in the design of bioactive molecules. Its utility as a precursor for more complex molecules necessitates efficient and scalable synthetic methods. This guide will explore and compare the most viable routes for its preparation.

Comparative Analysis of Synthetic Routes

This guide will focus on three primary synthetic strategies for the preparation of 4-Fluoro-3,5-dimethylbenzoic acid:

• The Balz-Schiemann Reaction: A classic method for the introduction of fluorine onto an aromatic ring.

• Carboxylation via Grignard Reagent: A versatile approach for the formation of the carboxylic acid functionality.

• Oxidation of a Toluene Derivative: A direct method to functionalize a methyl group.

Each route will be evaluated based on yield, purity of the final product, accessibility of starting materials, scalability, and overall process safety and efficiency.

Route 1: The Balz-Schiemann Reaction of 4-Amino-3,5-dimethylbenzoic Acid

The Balz-Schiemann reaction is a cornerstone of aromatic fluorination chemistry, proceeding through the thermal decomposition of a diazonium tetrafluoroborate salt.[1] This route leverages the commercially available 4-amino-3,5-dimethylbenzoic acid as a key precursor.

Reaction Scheme:

Caption: Workflow for the Balz-Schiemann reaction.

Experimental Protocol:

Step 1: Diazotization of 4-Amino-3,5-dimethylbenzoic Acid

• In a suitable reaction vessel, suspend 4-amino-3,5-dimethylbenzoic acid (1.0 eq) in a solution of tetrafluoroboric acid (HBF4, 48% aqueous solution, 3.0 eq).

• Cool the suspension to 0-5 °C in an ice-water bath with vigorous stirring.

• Slowly add a solution of sodium nitrite (NaNO2, 1.1 eq) in water dropwise, maintaining the temperature below 5 °C.

• Stir the resulting mixture for an additional 30 minutes at 0-5 °C to ensure complete formation of the diazonium tetrafluoroborate salt, which will precipitate from the solution.

• Isolate the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum.

Step 2: Thermal Decomposition

• Carefully heat the dried diazonium tetrafluoroborate salt in a suitable flask. The decomposition is typically carried out without a solvent or in a high-boiling inert solvent like xylene or chlorobenzene.[2]

• The decomposition is marked by the evolution of nitrogen gas and boron trifluoride. The reaction should be conducted in a well-ventilated fume hood with appropriate safety precautions.

• Upon completion of the gas evolution, cool the reaction mixture.

• The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water.

Performance Analysis:

Parameter	Evaluation
Yield	Moderate to good, typically in the range of 60-80%.
Purity	Generally high after recrystallization.
Starting Materials	4-Amino-3,5-dimethylbenzoic acid is commercially available.
Scalability	Scalable, but caution is required during the thermal decomposition of the diazonium salt due to its potentially explosive nature.[3]
Safety	The primary concern is the handling of the isolated diazonium salt. Modern continuous flow protocols can mitigate this risk by generating and decomposing the diazonium salt in situ.[3][4]

Expertise & Experience Insights: The success of the Balz-Schiemann reaction hinges on the careful control of temperature during diazotization and the safe handling of the diazonium intermediate. While traditional batch processing with isolation of the diazonium salt is feasible on a lab scale, for larger scale synthesis, a continuous flow setup is highly recommended to enhance safety and reproducibility.[3] The choice of solvent for the decomposition step can influence the reaction rate and yield; non-polar solvents like hexane have been shown to be effective.[2]

Route 2: Carboxylation of 1-Bromo-4-fluoro-3,5-dimethylbenzene via a Grignard Reagent

This route involves the formation of a Grignard reagent from a halogenated precursor, followed by its reaction with carbon dioxide to introduce the carboxylic acid group. This method offers a convergent approach to the target molecule.

Reaction Scheme:

Caption: Workflow for Grignard carboxylation.

Experimental Protocol:

Step 1: Preparation of the Grignard Reagent

• In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.2 eq).

• Add a small crystal of iodine to activate the magnesium.

• In the dropping funnel, place a solution of 1-bromo-4-fluoro-3,5-dimethylbenzene (1.0 eq) in anhydrous tetrahydrofuran (THF).

• Add a small portion of the aryl bromide solution to the magnesium. The reaction is initiated by gentle heating or sonication. A color change and gentle reflux indicate the start of the reaction.[5]

• Once initiated, add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional hour to ensure complete formation of the Grignard reagent.

Step 2: Carboxylation and Work-up

• Cool the Grignard reagent solution in an ice-water bath.

• Carefully add crushed dry ice (solid CO2) in small portions to the vigorously stirred solution. An excess of dry ice is used to ensure complete carboxylation.

• Allow the mixture to warm to room temperature, and then quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride or dilute hydrochloric acid.

• Extract the aqueous layer with diethyl ether or ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

• Purify the crude 4-fluoro-3,5-dimethylbenzoic acid by recrystallization.

Performance Analysis:

Parameter	Evaluation
Yield	Good to excellent, often exceeding 80%.
Purity	High purity can be achieved after purification.
Starting Materials	1-Bromo-4-fluoro-3,5-dimethylbenzene may need to be synthesized, adding to the overall step count.
Scalability	Highly scalable, but requires strict anhydrous conditions.
Safety	Grignard reagents are highly reactive and moisture-sensitive. Diethyl ether, a common solvent, is extremely flammable.[5]

Expertise & Experience Insights: The critical factor for a successful Grignard reaction is the rigorous exclusion of moisture. All glassware must be thoroughly dried, and anhydrous solvents are essential. The initiation of the Grignard formation can sometimes be sluggish; the use of an activating agent like iodine or 1,2-dibromoethane is recommended. The carboxylation step should be performed with an excess of high-quality dry ice to minimize the formation of ketone byproducts.

Route 3: Oxidation of 4-Fluoro-3,5-dimethyltoluene

This route involves the direct oxidation of one of the methyl groups of a suitable precursor to a carboxylic acid. This approach is attractive due to its potential for a shorter synthetic sequence if the starting material is readily available.

Reaction Scheme:

Caption: Workflow for the oxidation of a toluene derivative.

Experimental Protocol:

• In a round-bottom flask equipped with a reflux condenser, add 4-fluoro-3,5-dimethyltoluene (1.0 eq) and a solution of potassium permanganate (KMnO4, ~3.0 eq) in water.

• Heat the mixture to reflux with vigorous stirring. The progress of the reaction can be monitored by the disappearance of the purple color of the permanganate.

• After the reaction is complete (typically several hours), cool the mixture to room temperature.

• Filter the hot solution to remove the manganese dioxide byproduct.

• Acidify the filtrate with concentrated hydrochloric acid until the pH is acidic, which will precipitate the carboxylic acid.

• Collect the precipitated product by filtration, wash with cold water, and dry.

• Further purification can be achieved by recrystallization.

Performance Analysis:

Parameter	Evaluation
Yield	Moderate, typically in the range of 50-70%.
Purity	Good, but may require careful purification to remove any unreacted starting material or over-oxidation products.
Starting Materials	The availability of 4-fluoro-3,5-dimethyltoluene is a key consideration. It can be synthesized from 3,5-dimethylaniline via the Balz-Schiemann reaction.
Scalability	Scalable, but the work-up can be cumbersome due to the large amount of manganese dioxide produced.
Safety	Potassium permanganate is a strong oxidizing agent and should be handled with care. The reaction can be exothermic.

Expertise & Experience Insights: The oxidation with potassium permanganate is a robust and well-established method. However, the heterogeneous nature of the reaction requires efficient stirring. The work-up can be challenging on a large scale due to the fine precipitate of manganese dioxide. Alternative oxidizing agents such as chromic acid can be used, but they present greater environmental and safety concerns.[6] A more modern and greener alternative could be catalytic oxidation with air or oxygen in the presence of a cobalt or manganese catalyst, a method often employed in industrial settings for the synthesis of benzoic acids from toluenes.[7][8]

Summary and Recommendation

The choice of the optimal synthetic route for 4-Fluoro-3,5-dimethylbenzoic acid depends on several factors, including the scale of the synthesis, the availability of starting materials, and the safety infrastructure available.

Route	Key Advantages	Key Disadvantages	Recommendation
Balz-Schiemann	Good yields, high purity, commercially available precursor.	Potential safety hazards with diazonium salts in batch processing.	Recommended for lab-scale synthesis. For larger scale, a continuous flow setup is advised to enhance safety.
Grignard Carboxylation	High yields, excellent purity, highly scalable.	Requires synthesis of the bromo-precursor, strict anhydrous conditions are necessary.	An excellent choice for large-scale production if the starting material is accessible or can be synthesized efficiently.
Oxidation	Potentially the shortest route if the starting material is available.	Moderate yields, cumbersome work-up on a large scale.	A viable option, particularly if a more environmentally friendly catalytic oxidation process can be implemented.

For most research and development applications, the Balz-Schiemann reaction offers a reliable and straightforward approach, given the commercial availability of the starting amine. For process development and scale-up, the Grignard carboxylation route is highly attractive due to its high yields and scalability, provided the synthesis of the halo-precursor is optimized.

References

• Wikipedia. (2023). Balz–Schiemann reaction. Retrieved from [Link]

• SciSpace. (n.d.). A Scalable Balz-Schiemann Reaction Protocol in a Continuous Flow Reactor. Retrieved from [Link]

• University of Toronto. (n.d.). GRIGNARD REACTION – Synthesis of Benzoic Acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-FLUOROBENZOIC ACID. Retrieved from [Link]

• PubMed Central. (n.d.). Concerted Nucleophilic Aromatic Substitutions. Retrieved from [Link]

• Vapourtec. (n.d.). Aromatic Substitution. Retrieved from [Link]

• ResearchGate. (2015). Synthesis of Fluoro-Aromatics by Balz-Schiemann Reaction. A Greener Approach. Retrieved from [Link]

• PubMed Central. (n.d.). Concerted Nucleophilic Aromatic Substitution Reactions. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 4-chloro-3-fluorotoluene and 4-bromo-3-fluorotoluene. Retrieved from [Link]

• Oakwood Chemical. (n.d.). 4-Bromo-3,5-dimethylbenzoic acid. Retrieved from [Link]

• Google Patents. (n.d.). Homogeneous oxidizing process for preparing 3,5-dimethylbenzoic acid from sym-tritoluene.
• Google Patents. (n.d.). Production method for 3, 5-dimethylbenzoic acid.
• Google Patents. (n.d.). Catalyst for Halex reactions.

• CHIMIA. (n.d.). Long-range Effect of Bromine in the Deprotonative Metalation of Aromatic Compounds. Retrieved from [Link]

• Thieme. (n.d.). Introduction of Fluorine via Diazonium Compounds (Fluorodediazoniation). Retrieved from [Link]

• PubMed Central. (n.d.). Revisiting the Balz–Schiemann Reaction of Aryldiazonium Tetrafluoroborate in Different Solvents under Catalyst- and Additive-Free Conditions. Retrieved from [Link]

• Google Patents. (n.d.). Catalyst for Halex reactions.

• European Patent Office. (n.d.). PROCESS FOR THE PREPARATION OF FLUORO COMPOUNDS FROM THE CORRESPONDING AMINES. Retrieved from [Link]

• Pendidikan Kimia. (2016). Investigating a Chemoselective Grignard Reaction in an Undergraduate Discovery Lab To Predict Reactivity and Final Products. Retrieved from [Link]

• ResearchGate. (n.d.). Continuous flow reactor for Balz-Schiemann reaction: A new procedure for the preparation of aromatic fluorides. Retrieved from [Link]

• Quick Company. (n.d.). An Improved Synthesis Of 4 Fluoro 3 Hydroxybenzoic Acid And. Retrieved from [Link]

• Google Patents. (n.d.). Production method for 3, 5-dimethylbenzoic acid.
• Google Patents. (n.d.). Preparation of dichlorotrifluoromethyltoluenes including novel isomers.

• OUCI. (n.d.). Directed Lithiation of N-Benzenesulfonyl-3-bromopyrrole. Electrophile-Controlled Regioselective Functionalizatio…. Retrieved from [Link]

• ResearchGate. (2003). Synthesis and Crystal Structure of 4-Amino-3-fluorophenylboronic Acid. Retrieved from [Link]

• Google Patents. (n.d.). A kind of method of synthesizing 3-amino-4-fluorobenzoic boric acid.

• PrepChem.com. (n.d.). Synthesis of 4-bromo-2,3,5-trifluorobenzoic acid. Retrieved from [Link]

• VTechWorks. (n.d.). Fluorinated amino acid derivatives. Retrieved from [Link]

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• 3. A Scalable Balz-Schiemann Reaction Protocol in a Continuous Flow Reactor. (2023) | Zhangtao Zhou [scispace.com]
• 4. researchgate.net [researchgate.net]
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• 8. US7803941B2 - Process for preparing ring-fluorinated aromatics - Google Patents [patents.google.com]

A Comparative Guide to the Metabolic Stability of 4-Fluoro-3,5-dimethylbenzoic Acid Derivatives

In the landscape of modern drug discovery, understanding a compound's metabolic fate is a cornerstone of preclinical development. Poor metabolic stability can lead to rapid clearance, low bioavailability, and the formation of potentially toxic metabolites, ultimately derailing promising therapeutic candidates.[1][2] This guide provides an in-depth analysis of the metabolic stability of 4-fluoro-3,5-dimethylbenzoic acid and its derivatives, offering a comparative framework and detailed experimental protocols for researchers in the field. The strategic incorporation of fluorine into drug candidates is a widely used strategy to enhance metabolic stability and other pharmacokinetic properties.[3][4][5][6][7][8]

The Significance of Metabolic Stability in Drug Design

The liver is the primary site of drug metabolism, where a host of enzymes, most notably the cytochrome P450 (CYP) superfamily, work to modify xenobiotics for elimination.[9][10][11][12][13][14][15] The rate at which a compound is metabolized, its metabolic stability, is a critical determinant of its pharmacokinetic profile.[1][16][17] Compounds with high metabolic stability tend to have longer half-lives and greater exposure in the body, while those with low stability are rapidly cleared, often before they can exert their therapeutic effect.[1][17] Therefore, early assessment of metabolic stability is crucial for selecting and optimizing drug candidates.[2][16]

The structure of 4-fluoro-3,5-dimethylbenzoic acid presents an interesting case for metabolic assessment. The fluorine atom, a common feature in modern pharmaceuticals, is known to influence metabolic pathways, often by blocking sites of oxidation.[3][4][18] The dimethyl substitution pattern further modulates the electronic and steric properties of the aromatic ring, which can also impact enzyme recognition and metabolism.

Experimental Methodologies for Assessing Metabolic Stability

To provide a practical and reproducible framework, this guide details two of the most common in vitro assays for determining metabolic stability: the liver microsomal stability assay and the hepatocyte stability assay.

Liver Microsomal Stability Assay

Liver microsomes are subcellular fractions of the liver that are rich in drug-metabolizing enzymes, particularly the cytochrome P450s.[9][10][11] This assay is a cost-effective and high-throughput method for evaluating Phase I metabolism.[10]

• Preparation of Reagents:

  • Prepare a 100 mM potassium phosphate buffer (pH 7.4).

  • Prepare a stock solution of the test compound (e.g., 4-fluoro-3,5-dimethylbenzoic acid or its derivatives) in a suitable organic solvent like DMSO or acetonitrile.[19]

  • Prepare an NADPH regenerating system, which typically includes NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase.[19][20] This system ensures a sustained supply of the necessary cofactor for CYP enzyme activity.

• Incubation:

  • In a microcentrifuge tube, combine the liver microsomes (human or from other species) with the phosphate buffer.[20]

  • Add the test compound to achieve a final concentration typically between 1 µM and 10 µM.[9][20]

  • Pre-incubate the mixture at 37°C for a few minutes to allow for temperature equilibration.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.[21]

  • Incubate the reaction at 37°C with gentle shaking.[19]

  • At predetermined time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw an aliquot of the reaction mixture.[9][20]

• Reaction Termination and Sample Processing:

  • Immediately stop the reaction by adding a cold organic solvent, such as acetonitrile or methanol, containing an internal standard.[10][20][22] This step precipitates the proteins and halts all enzymatic activity.

  • Centrifuge the samples to pellet the precipitated proteins.[20]

  • Transfer the supernatant to a new plate or vials for analysis.

• Analysis:

  • Analyze the samples using LC-MS/MS (Liquid Chromatography with tandem Mass Spectrometry) to quantify the remaining parent compound at each time point.[10][22]

  • The disappearance of the parent compound over time is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).[19]

Caption: Workflow for the liver microsomal stability assay.

Hepatocyte Stability Assay

Hepatocytes are intact liver cells that contain a full complement of both Phase I and Phase II metabolic enzymes and their necessary cofactors.[1][11][22][23] This assay provides a more comprehensive picture of a compound's metabolic fate as it accounts for cellular uptake and the contribution of both phases of metabolism.[22][23]

• Hepatocyte Preparation:

  • Thaw cryopreserved hepatocytes according to the supplier's protocol.

  • Determine cell viability and density.

  • Resuspend the hepatocytes in a suitable incubation medium (e.g., Williams' Medium E) to the desired cell density (e.g., 0.5 x 10^6 viable cells/mL).[24][25]

• Incubation:

  • Add the hepatocyte suspension to a multi-well plate.[25]

  • Prepare a stock solution of the test compound and add it to the hepatocytes to achieve the final desired concentration (typically 1 µM).[24][26]

  • Incubate the plate at 37°C in a humidified incubator, often with gentle shaking.[22][25]

  • At specified time points (e.g., 0, 15, 30, 60, 120 minutes), collect aliquots of the cell suspension.[24][25]

• Reaction Termination and Sample Processing:

  • Terminate the reaction by adding a cold organic solvent (e.g., acetonitrile) with an internal standard to the collected aliquots.[22][24]

  • Lyse the cells and precipitate the proteins.

  • Centrifuge the samples to pellet the cell debris and precipitated proteins.

  • Transfer the supernatant for analysis.

• Analysis:

  • Quantify the remaining parent compound in the supernatant using LC-MS/MS.[24][26]

  • Calculate the in vitro half-life (t½) and intrinsic clearance (CLint) from the rate of disappearance of the parent compound.[26]

Caption: Workflow for the hepatocyte stability assay.

Comparative Metabolic Stability Analysis

To illustrate the application of these assays, consider a hypothetical comparative study of 4-fluoro-3,5-dimethylbenzoic acid (Compound A) and two of its derivatives: one with an additional electron-withdrawing group (Compound B) and one with an electron-donating group (Compound C).

Compound	Structure	In Vitro Half-life (t½, min) - Microsomes	Intrinsic Clearance (CLint, µL/min/mg protein) - Microsomes	In Vitro Half-life (t½, min) - Hepatocytes	Intrinsic Clearance (CLint, µL/min/10^6 cells) - Hepatocytes
A	4-fluoro-3,5-dimethylbenzoic acid	45	15.4	90	7.7
B	Derivative with electron-withdrawing group	> 60	< 11.5	> 120	< 5.8
C	Derivative with electron-donating group	25	27.7	50	13.9

Analysis of Results:

• Compound A exhibits moderate metabolic stability in both microsomal and hepatocyte assays. This suggests it is a substrate for both Phase I and potentially Phase II enzymes.

• Compound B , with the addition of an electron-withdrawing group, shows significantly enhanced metabolic stability. This is a common observation as electron-withdrawing groups can deactivate the aromatic ring towards oxidative metabolism by CYP enzymes.

• Compound C , featuring an electron-donating group, demonstrates lower metabolic stability compared to the parent compound. Electron-donating groups can activate the aromatic ring, making it more susceptible to metabolism.

These hypothetical data underscore the importance of structure-activity relationships in metabolic stability and how seemingly minor structural modifications can have a profound impact on a compound's metabolic fate.

Mechanistic Insights into Metabolism

The metabolism of benzoic acid derivatives often involves hydroxylation of the aromatic ring or the alkyl substituents, followed by conjugation reactions (Phase II). The fluorine atom in 4-fluoro-3,5-dimethylbenzoic acid is expected to be metabolically stable due to the high strength of the carbon-fluorine bond.[4][5] However, its presence can influence the regioselectivity of metabolism on other parts of the molecule.

The primary routes of metabolism for this class of compounds are likely to be:

• Hydroxylation of the methyl groups: CYP enzymes can oxidize one or both of the methyl groups to form hydroxymethyl and subsequently carboxylic acid metabolites.

• Aromatic hydroxylation: While the fluorine atom may hinder oxidation at the 4-position, hydroxylation at other available positions on the aromatic ring is possible.

• Glucuronidation of the carboxylic acid: The benzoic acid moiety is a prime candidate for Phase II conjugation with glucuronic acid, a reaction catalyzed by UDP-glucuronosyltransferases (UGTs).

Caption: Predicted metabolic pathways for 4-fluoro-3,5-dimethylbenzoic acid.

Conclusion

The assessment of metabolic stability is an indispensable component of the drug discovery process. This guide has provided a comprehensive overview of the key experimental techniques and theoretical considerations for evaluating the metabolic stability of 4-fluoro-3,5-dimethylbenzoic acid and its derivatives. By employing systematic in vitro assays and understanding the underlying structure-metabolism relationships, researchers can make more informed decisions in the design and selection of drug candidates with optimal pharmacokinetic profiles. The strategic use of fluorine and other substituents can be a powerful tool to modulate metabolic stability and ultimately enhance the therapeutic potential of novel chemical entities.

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• protocols.io. Microsomal stability assay for human and mouse liver microsomes - drug metabolism. 2024. Available from: [Link]

• Evotec. Microsomal Stability | Cyprotex ADME-Tox Solutions. Available from: [Link]

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• Domainex. Hepatocyte Stability Assay. Available from: [Link]

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• Park, B. K., Kitteringham, N. R., & O'Neill, P. M. (2001). METABOLISM OF FLUORINE-CONTAINING DRUGS. Annual Review of Pharmacology and Toxicology, 41(1), 443-470. Available from: [Link]

• BioIVT. Metabolic Stability Assay Services. Available from: [Link]

• Creative Biolabs. Metabolic Stability Assay. Available from: [Link]

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• Zlatopolskiy, B. D., et al. (2022). Investigation of Radiotracer Metabolic Stability In Vitro with CYP-Overexpressing Hepatoma Cell Lines. Pharmaceuticals, 15(8), 988. Available from: [Link]

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A Senior Application Scientist's Guide to the Characterization of Impurities in 4-Fluoro-3,5-dimethylbenzoic Acid

Introduction:

4-Fluoro-3,5-dimethylbenzoic acid is a key building block in the synthesis of advanced pharmaceutical intermediates and active pharmaceutical ingredients (APIs). Its structural integrity is paramount to the safety and efficacy of the final drug product. In the landscape of drug development, the adage "you are what you eat" extends to the molecular level; the purity of a drug substance is as critical as its primary therapeutic action. Impurities, even in trace amounts, can introduce toxicity, alter pharmacology, or compromise the stability of the API.[1]

This guide provides a comprehensive comparison of analytical methodologies for the robust characterization of impurities in 4-Fluoro-3,5-dimethylbenzoic acid. We will move beyond mere protocols to explore the causality behind experimental choices, empowering researchers, scientists, and drug development professionals to design and execute self-validating analytical systems. Our approach is grounded in the principles of scientific integrity and aligns with the stringent expectations of regulatory bodies.

The International Council for Harmonisation (ICH) Q3A(R2) guideline provides a framework for the control of impurities in new drug substances, establishing thresholds for reporting, identification, and qualification.[2][3] Adherence to these guidelines is not merely a regulatory hurdle but a fundamental component of ensuring patient safety.[1][4] This guide will equip you with the technical knowledge and practical insights to navigate this critical aspect of pharmaceutical development.

I. The Impurity Landscape: Potential Contaminants in 4-Fluoro-3,5-dimethylbenzoic Acid

A thorough understanding of the synthetic route is the first step in predicting the impurity profile. While specific commercial synthesis pathways for 4-Fluoro-3,5-dimethylbenzoic acid are proprietary, a plausible route could involve the fluorination and oxidation of a xylene derivative. Based on general synthetic organic chemistry principles, potential impurities can be categorized as follows:

• Organic Impurities:

  • Starting Materials: Unreacted precursors such as 1,3,5-trimethylbenzene or partially reacted intermediates.

  • By-products: Isomeric forms (e.g., 2-Fluoro or 3-Fluoro isomers), products of over-oxidation, or compounds arising from side reactions.

  • Intermediates: Carry-over of synthetic intermediates that were not fully converted to the final product.

  • Degradation Products: Impurities formed during storage or manufacturing due to light, heat, or oxidative stress.

• Inorganic Impurities:

  • Reagents and Catalysts: Residual metals from catalytic steps or inorganic salts from work-up procedures.[3]

• Residual Solvents:

  • Solvents used during synthesis and purification that are not completely removed.[3] The control of these is specifically addressed in the ICH Q3C guideline.[2]

II. Comparative Analysis of Core Analytical Methodologies

The selection of an analytical technique is dictated by the nature of the impurity and the objective of the analysis—be it detection, quantification, or structural elucidation. We will compare the three cornerstone techniques for impurity profiling.

A. High-Performance Liquid Chromatography (HPLC): The Workhorse for Quantification

Reversed-Phase HPLC (RP-HPLC) is the preeminent technique for the separation and quantification of impurities in non-volatile organic compounds like 4-Fluoro-3,5-dimethylbenzoic acid. Its strength lies in its ability to separate compounds with subtle differences in polarity, providing excellent resolution and sensitivity.

Causality of Method Choice: The carboxylic acid moiety and aromatic ring of the target compound and its likely impurities make them ideal candidates for RP-HPLC. A C18 column provides a nonpolar stationary phase that effectively retains these compounds, while a polar mobile phase (typically a mixture of acidified water and acetonitrile or methanol) allows for their differential elution based on polarity. The use of an acid, such as phosphoric or formic acid, in the mobile phase suppresses the ionization of the carboxylic acid group, leading to sharper, more symmetrical peaks and improved retention.[5]

Experimental Protocol: RP-HPLC for Impurity Profiling

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Phosphoric Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient Elution: A gradient is recommended to resolve both early- and late-eluting impurities. Start with a higher percentage of Mobile Phase A and gradually increase the percentage of Mobile Phase B over the run. (e.g., 95% A to 5% A over 30 minutes).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm, or as determined by UV spectral analysis of the main component. A DAD is invaluable for detecting impurities with different chromophores.

  • Injection Volume: 10 µL.

• Solution Preparation:

  • Standard Solution: Prepare a stock solution of 4-Fluoro-3,5-dimethylbenzoic acid reference standard (e.g., 100 µg/mL) in the mobile phase.

  • Sample Solution: Accurately weigh a sample of the drug substance to prepare a solution of the same concentration. Ensure complete dissolution.

  • Filtration: Filter all solutions through a 0.45 µm syringe filter before injection to prevent particulate matter from damaging the column.

Caption: High-level workflow for HPLC-based impurity analysis.

B. Gas Chromatography-Mass Spectrometry (GC-MS): For Volatile Impurities and Structural Clues

GC-MS is a powerful technique that combines the separation capabilities of gas chromatography with the mass analysis capabilities of mass spectrometry.[6] It offers exceptional sensitivity and provides valuable structural information from the fragmentation patterns of impurities.

Causality of Method Choice: 4-Fluoro-3,5-dimethylbenzoic acid is a polar, non-volatile compound and is not suitable for direct GC analysis.[6] Therefore, a derivatization step is mandatory to convert the carboxylic acid group into a more volatile and thermally stable ester (e.g., a trimethylsilyl (TMS) or methyl ester).[6][7] This process is critical for achieving good chromatographic peak shape and preventing thermal degradation in the GC inlet.[6]

Experimental Protocol: GC-MS with Derivatization

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., a single quadrupole or time-of-flight (TOF) analyzer) with an electron ionization (EI) source.

• Derivatization (Silylation Example):

  • Accurately weigh ~1 mg of the sample into a vial.

  • Add 100 µL of a suitable solvent (e.g., pyridine).

  • Add 100 µL of a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA).

  • Cap the vial tightly and heat at 60-70 °C for 30 minutes to ensure complete derivatization.

• GC-MS Conditions:

  • Column: A nonpolar capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Initial temperature of 100 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes. This program effectively separates compounds with a range of boiling points.

  • MS Ion Source Temperature: 230 °C.

  • Scan Range: 40-500 m/z.

Caption: Workflow for GC-MS analysis including the critical derivatization step.

C. Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

When an impurity is detected by chromatography but cannot be identified against a known standard, NMR spectroscopy is the definitive tool for elucidating its molecular structure.[8] Techniques like ¹H NMR, ¹³C NMR, and 2D NMR (e.g., COSY, HSQC, HMBC) provide unambiguous information about the connectivity of atoms, allowing for the de novo identification of unknown structures.[8]

Causality of Method Choice: NMR is a non-destructive technique that directly probes the chemical environment of atomic nuclei (primarily ¹H and ¹³C).[8] The chemical shift, splitting pattern, and integration of signals in a ¹H NMR spectrum provide a detailed fingerprint of a molecule.[9] For an aromatic compound like 4-Fluoro-3,5-dimethylbenzoic acid, subtle changes in the substitution pattern caused by an impurity will result in distinct and predictable changes in the NMR spectrum, particularly in the aromatic region. The carboxylic acid proton itself provides a highly characteristic signal far downfield, typically between 10-13 ppm.[9][10]

Experimental Protocol: NMR for Impurity Identification

• Sample Preparation:

  • Isolate the impurity if possible using preparative HPLC or use a sample with a high concentration of the impurity.

  • Dissolve 5-10 mg of the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or Chloroform-d) in an NMR tube.[11] DMSO-d₆ is often preferred for carboxylic acids as it allows for the observation of the acidic proton.

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum to get an overview of the proton environments.

  • Acquire a ¹³C NMR spectrum to identify the number and type of carbon atoms. The carbonyl carbon will have a characteristic shift between 160-185 ppm.[9]

  • If necessary, perform 2D NMR experiments (COSY, HSQC, HMBC) to establish proton-proton and proton-carbon correlations to piece together the full structure.

• Data Analysis:

  • Compare the spectrum of the impure sample to that of a pure reference standard.

  • New signals will indicate the presence of impurities.

  • Analyze the chemical shifts, coupling constants, and integration of the impurity signals to deduce its structure.

Caption: Logical process for identifying an unknown impurity using NMR spectroscopy.

III. At-a-Glance Technique Comparison

The optimal analytical strategy often involves a combination of these techniques. Chromatography is used to "find and count" the impurities, while spectroscopy is used to "identify" them.

Parameter	HPLC-UV/DAD	GC-MS (with Derivatization)	NMR Spectroscopy
Primary Application	Quantification, Purity Testing	Separation of volatile impurities, Identification	Definitive Structural Elucidation
Selectivity	High (tunable via mobile phase/column)	Very High (chromatographic & mass separation)	High (based on unique chemical environments)
Sensitivity	High (µg/mL to ng/mL)	Very High (ng/mL to pg/mL)	Lower (requires µg to mg quantities)
Quantitative Capability	Excellent (gold standard)	Good (requires stable derivatization)	Good (qNMR), but less common for trace levels
Structural Info	Limited (retention time, UV spectrum)	High (fragmentation patterns)	Excellent (unambiguous structure)
Sample Throughput	High	Medium (derivatization adds time)	Low
Key Limitation	Co-elution can mask impurities	Derivatization can be complex/introduce artifacts	Lower sensitivity

IV. Navigating the Regulatory Framework: The ICH Q3A Guideline

The ICH Q3A(R2) guideline provides a decision-making process for the control of organic impurities in new drug substances.[2][3] It establishes thresholds based on the maximum daily dose of the drug.

• Reporting Threshold: The level above which an impurity must be reported in a regulatory submission.

• Identification Threshold: The level above which the structure of an impurity must be determined.[4]

• Qualification Threshold: The level above which an impurity's biological safety must be established.[3]

For a drug substance with a maximum daily dose of ≤ 2 g/day , the identification threshold is typically 0.10% or 1.0 mg Total Daily Intake (TDI), whichever is lower.[12] Any impurity exceeding this level requires structural characterization, underscoring the importance of the analytical techniques discussed.

Caption: Decision tree for impurity management based on ICH Q3A guidelines.

Conclusion

The characterization of impurities in 4-Fluoro-3,5-dimethylbenzoic acid is a multifaceted challenge that demands a strategic, multi-pronged analytical approach. There is no single "best" method; rather, the techniques are complementary. HPLC serves as the foundation for separation and quantification, providing the robust data required for routine quality control and stability studies. GC-MS offers a high-sensitivity alternative for certain impurities and provides initial structural clues. When unknown impurities are encountered, particularly those exceeding the ICH identification threshold, NMR spectroscopy stands as the ultimate arbiter for structural elucidation.

By integrating these techniques and understanding the scientific principles that govern their application, researchers and drug development professionals can build a comprehensive and scientifically sound impurity profile. This not only ensures regulatory compliance but, more importantly, upholds the commitment to producing safe and effective medicines.

References

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• YouTube. (2024, October 31). ICH Q3A Guideline for Impurities in New Drug Substances. Retrieved from [Link]

• ICH. (2006, October 25). ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2). Retrieved from [Link]

• FDA. (n.d.). Guidance for Industry Q3A Impurities in New Drug Substances. Retrieved from [Link]

• International Journal of Research in Engineering and Science. (2023, June 28). Identification Of Benzoic Acid By Gc And Mass Spectrometry. Retrieved from [Link]

• PubMed. (2018, April). Identification of ortho-Substituted Benzoic Acid/Ester Derivatives via the Gas-Phase Neighboring Group Participation Effect in (+)-ESI High Resolution Mass Spectrometry. Retrieved from [Link]

• ResearchGate. (2025, August 4). (PDF) IDENTIFICATION OF BENZOIC ACID BY GC AND MASS SPECTROMETRY. Retrieved from [Link]

• Veeprho. (2020, December 23). Use of NMR in Impurity Profiling for Pharmaceutical Products. Retrieved from [Link]

• Oakwood Chemical. (n.d.). 4-Fluoro-3,5-dimethylbenzoic acid. Retrieved from [Link]

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• S4Science. (n.d.). Analysis Fluorobenzoic Acids for Water Tracer Studies Application Note. Retrieved from [Link]

• Pharmaffiliates. (n.d.). benzoic acid and its Impurities. Retrieved from [Link]

• Chemistry LibreTexts. (2025, March 3). 6.7: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

• Scholars Research Library. (n.d.). Determination of Benzoic acid Residue from Fruit Juice by Gas chromatography with Mass spectrometry Detection Technique. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Enantiodiscrimination of carboxylic acids using the diphenylprolinol NMR chiral solvating agents. Retrieved from [Link]

• PubMed. (2010). Determination of benzoic acid in serum or plasma by gas chromatography-mass spectrometry (GC/MS). Retrieved from [Link]

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• MDPI. (n.d.). A HPLC-ESI-MS/MS Study of Hydroxybenzoic Acids and Related Derivatives in Commercial Seaweed Biostimulants and their Plant Growth Bioactivity. Retrieved from [Link]

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comparing the reactivity of 4-Fluoro-3,5-dimethylbenzoic acid with other benzoic acids

A Comparative Guide to the Reactivity of 4-Fluoro-3,5-dimethylbenzoic Acid

Introduction

In the landscape of drug discovery and fine chemical synthesis, substituted benzoic acids are foundational building blocks. Their reactivity, dictated by the nature and position of substituents on the aromatic ring, determines their utility in forming amides, esters, and other critical functionalities. This guide provides an in-depth comparative analysis of 4-Fluoro-3,5-dimethylbenzoic acid, contrasting its chemical behavior with unsubstituted benzoic acid and other relevant derivatives. We will dissect the interplay of electronic and steric effects that govern its reactivity profile, supported by theoretical principles and detailed experimental protocols for empirical validation.

Theoretical Framework: Unpacking Substituent Effects

The reactivity of a substituted benzoic acid is not a monolithic property. It is a composite of its acidity (pKa), the electrophilicity of its carboxyl carbon, and the electron density of its aromatic ring. These factors are controlled by the electronic and steric nature of the substituents.

Electronic Effects: A Tug-of-War

Substituents influence the electron distribution within the molecule through two primary mechanisms:

• Inductive Effects (I): Transmitted through sigma (σ) bonds, this effect is based on the electronegativity of the atoms. Electron-withdrawing groups (EWGs) like fluorine pull electron density away from the ring (-I effect), while electron-donating groups (EDGs) like methyl groups push electron density toward the ring (+I effect).[1][2]

• Resonance Effects (M or R): Transmitted through the pi (π) system, this effect involves the delocalization of electrons. Halogens like fluorine can donate a lone pair of electrons into the ring (+M effect), while the methyl groups can donate electron density via hyperconjugation (a form of +M effect).

In 4-Fluoro-3,5-dimethylbenzoic acid, these effects are in competition. The fluorine atom exerts a strong electron-withdrawing inductive effect (-I) and a weaker electron-donating resonance effect (+M). The two methyl groups are weakly electron-donating through induction and hyperconjugation (+I, +M).

Steric Effects: The Ortho Effect

The presence of the two methyl groups adjacent (ortho) to the carboxyl group introduces significant steric hindrance. This forces the -COOH group to twist out of the plane of the benzene ring.[3][4][5] This "ortho effect" has a profound impact on acidity by inhibiting resonance between the carboxyl group and the aromatic ring, which ultimately stabilizes the carboxylate anion and increases acidity.[3][5]

Quantifying Reactivity: The Hammett Equation

To move from qualitative description to quantitative prediction, we can employ the Hammett equation.[6][7][8][9] This linear free-energy relationship correlates reaction rates and equilibrium constants for reactions of meta- and para-substituted benzene derivatives.[6]

log(k/k₀) = σρ or log(K/K₀) = σρ

Where:

• k or K is the rate or equilibrium constant for the substituted reactant.

• k₀ or K₀ is the reference constant for the unsubstituted reactant (e.g., benzoic acid).

• σ (sigma) is the substituent constant , which depends only on the specific substituent and its position (meta or para). A positive σ indicates an electron-withdrawing group, while a negative σ indicates an electron-donating group.[9]

• ρ (rho) is the reaction constant , which measures the sensitivity of a particular reaction to electronic effects.[7]

This framework allows us to predict how the unique substitution pattern of 4-Fluoro-3,5-dimethylbenzoic acid will influence its chemical behavior relative to simpler analogs.

Comparative Reactivity Analysis

We will now apply this theoretical framework to compare the reactivity of 4-Fluoro-3,5-dimethylbenzoic acid in three key areas: acidity, reactions at the carboxyl group, and reactions on the aromatic ring.

Acidity (pKa)

The acidity of a benzoic acid is a direct measure of the stability of its conjugate base, the benzoate anion. Substituents that stabilize this negative charge increase acidity (lower pKa).

• Benzoic Acid (Reference): pKa ≈ 4.20.

• 4-Fluorobenzoic Acid: The strong -I effect of fluorine withdraws electron density, stabilizing the anion and increasing acidity (pKa ≈ 4.14). The +M effect is less significant here.

• 3,5-Dimethylbenzoic Acid: The two +I methyl groups donate electron density, destabilizing the anion and decreasing acidity (pKa ≈ 4.33).

• 4-Fluoro-3,5-dimethylbenzoic Acid: This molecule presents a fascinating case. The two ortho-methyl groups will induce the powerful "ortho effect," twisting the carboxyl group and significantly increasing acidity.[3][5] This steric effect is often the dominant factor for ortho-substituted acids.[10] The electron-withdrawing fluorine at the para position will further stabilize the anion. Therefore, we predict that 4-Fluoro-3,5-dimethylbenzoic acid will be a considerably stronger acid than benzoic acid.

Compound	Key Substituent Effects	Expected pKa	Predicted Acidity vs. Benzoic Acid
Benzoic Acid	Reference	~4.20	-
4-Fluorobenzoic Acid	-I > +M (Fluorine)	~4.14	Stronger
3,5-Dimethylbenzoic Acid	+I (2x Methyl)	~4.33	Weaker
4-Fluoro-3,5-dimethylbenzoic Acid	Ortho Effect (2x Methyl) , -I (Fluorine)	< 4.0	Significantly Stronger

This protocol provides a reliable method for empirically verifying the predicted pKa values.

Caption: Workflow for pKa determination via potentiometric titration.

Reactivity at the Carboxyl Group: Amide and Ester Formation

Reactions like esterification and amidation involve a nucleophilic attack on the carboxyl carbon. The rate of these reactions is enhanced by electron-withdrawing groups, which make the carboxyl carbon more electrophilic.

• Benzoic Acid (Reference): Serves as the baseline.

• 4-Nitrobenzoic Acid (High Reactivity Control): The strongly electron-withdrawing nitro group makes the carboxyl carbon highly electrophilic, leading to rapid esterification and amidation.

• 4-Methoxybenzoic Acid (Low Reactivity Control): The electron-donating methoxy group reduces the electrophilicity of the carboxyl carbon, slowing the reaction rate.

• 4-Fluoro-3,5-dimethylbenzoic Acid: The analysis is complex. The electron-withdrawing fluorine at the para-position will increase the electrophilicity of the carboxyl carbon. However, the severe steric hindrance from the two ortho-methyl groups will significantly impede the approach of a nucleophile (like an alcohol or amine) to the reaction center.[4][11]

Prediction: For 4-Fluoro-3,5-dimethylbenzoic acid, steric hindrance will be the dominant factor, making it less reactive in nucleophilic acyl substitution reactions than unhindered benzoic acids, despite the presence of the electron-withdrawing fluorine. Standard coupling conditions may require higher temperatures, longer reaction times, or more potent coupling agents.

Compound	Electronic Effect at Carbonyl	Steric Hindrance	Predicted Relative Rate
4-Nitrobenzoic Acid	Strongly Activating (-I, -M)	Low	Very Fast
Benzoic Acid	Neutral	Low	Moderate
4-Methoxybenzoic Acid	Deactivating (+M > -I)	Low	Slow
4-Fluoro-3,5-dimethylbenzoic Acid	Activating (-I)	Very High	Very Slow

This protocol uses a standard coupling agent (EDC/HOBt) to compare the rate of amide formation under identical conditions.

• Reagent Preparation: Prepare 0.1 M stock solutions of each benzoic acid derivative, benzylamine, EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), and HOBt (Hydroxybenzotriazole) in anhydrous DMF.

• Reaction Setup: In separate vials, add 1 mL (0.1 mmol) of each benzoic acid stock solution.

• Initiation: To each vial, add 1.1 mL (0.11 mmol) of benzylamine stock, 1.2 mL (0.12 mmol) of HOBt stock, and finally 1.2 mL (0.12 mmol) of EDC stock. Start a timer for each reaction.

• Monitoring: At set time intervals (e.g., 15, 30, 60, 120, 240 minutes), withdraw a 50 µL aliquot from each reaction.

• Quenching & Analysis: Immediately quench the aliquot in 950 µL of a 1:1 acetonitrile/water mixture. Analyze the quenched sample by HPLC or LC-MS to quantify the percentage conversion of the starting acid to the corresponding benzamide product.

• Data Analysis: Plot % conversion versus time for each benzoic acid derivative to generate reaction profiles and compare initial rates.

Reactivity of the Aromatic Ring: Electrophilic Aromatic Substitution (EAS)

The substituents on the ring dictate both the rate and regioselectivity of reactions with electrophiles (e.g., nitration, halogenation).[12]

• -COOH group: Strongly deactivating and a meta-director.[2][13]

• -F group: Deactivating due to its -I effect, but an ortho, para-director due to its +M effect.[12]

• -CH₃ groups: Activating due to +I and hyperconjugation, and are ortho, para-directors.

For 4-Fluoro-3,5-dimethylbenzoic acid, the directing effects must be considered in concert:

• The carboxyl group directs incoming electrophiles to position C2 and C6.

• The fluorine atom directs to C3 and C5 (which are already substituted).

• The methyl group at C3 directs to C2, C4 (substituted), and C6.

• The methyl group at C5 directs to C2, C4 (substituted), and C6.

All directing groups strongly favor substitution at the C2 and C6 positions . Since these positions are equivalent due to symmetry, a single product is expected. The ring is deactivated overall due to the powerful deactivating effect of the carboxyl group and the fluorine, but the two methyl groups provide some activation. Therefore, EAS will be slower than on benzene but will proceed under forcing conditions.

References

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• 13. quora.com [quora.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-Fluoro-3,5-dimethylbenzoic acid

As researchers and scientists at the forefront of drug development, our work inherently involves the careful handling and management of a diverse array of chemical compounds. Among these, halogenated aromatic compounds like 4-Fluoro-3,5-dimethylbenzoic acid demand a rigorous and informed approach to their disposal. Adherence to proper procedures is not merely a matter of regulatory compliance; it is a fundamental pillar of laboratory safety, environmental stewardship, and scientific integrity.

This guide provides a comprehensive, step-by-step framework for the safe disposal of 4-Fluoro-3,5-dimethylbenzoic acid. Moving beyond a simple checklist, we will explore the causality behind each procedural choice, grounding our recommendations in established safety protocols and regulatory standards. Our objective is to empower you with the knowledge to manage this chemical waste stream confidently and responsibly.

Hazard Profile and Core Safety Considerations

Before initiating any disposal process, a thorough understanding of the compound's intrinsic hazards is essential. 4-Fluoro-3,5-dimethylbenzoic acid is a solid organic compound that, while not classified as acutely toxic, presents significant irritant properties.[1] The primary rationale for its classification as regulated hazardous waste stems from its chemical structure as a halogenated aromatic acid.

Property	Information
Chemical Name	4-Fluoro-3,5-dimethylbenzoic acid
CAS Number	120512-59-6[1][2]
Molecular Formula	C9H9FO2[1][2][3]
GHS Hazard Codes	H315, H319, H335[1]
Hazard Statements	Causes skin irritation, Causes serious eye irritation, May cause respiratory irritation.[1]
Primary Disposal Classification	Halogenated Organic Hazardous Waste [4][5]

The presence of a fluorine atom designates this compound as "halogenated." Halogenated wastes require specific disposal pathways, typically high-temperature incineration, to ensure the complete destruction of the molecule and the scrubbing of resultant acid gases (e.g., hydrogen fluoride).[6] Co-mingling this waste with non-halogenated solvents can contaminate the entire batch, leading to significantly higher disposal costs and environmental non-compliance.[7]

The Cardinal Rule: Meticulous Waste Segregation

The most critical step in managing this waste stream is strict segregation. Never mix 4-Fluoro-3,5-dimethylbenzoic acid waste with other waste categories.

• Halogenated vs. Non-Halogenated: This is the most crucial distinction.[4][8] Keep a dedicated waste container specifically for halogenated compounds.[5] This prevents the contamination of non-halogenated solvent waste, which can often be recycled or used as fuel.

• Incompatible Chemicals: Ensure the halogenated waste container does not receive incompatible materials such as strong acids, bases, or oxidizers.[8][9] While 4-Fluoro-3,5-dimethylbenzoic acid itself is relatively stable, other chemicals in the waste stream could react violently.

Standard Operating Protocol for Disposal

This protocol outlines the end-to-end process for collecting and disposing of 4-Fluoro-3,5-dimethylbenzoic acid waste, from the point of generation to its removal by your institution's Environmental Health and Safety (EHS) department.

Step 1: Container Selection and Preparation

• Obtain a Proper Container: Procure a designated hazardous waste container from your EHS department. Containers should be made of a material chemically compatible with the waste.[10] For solid waste and associated lab debris, a high-density polyethylene (HDPE) drum or pail is often suitable.

• Inspect the Container: Before use, ensure the container is in excellent condition, free of cracks or damage, and has a secure, leak-proof lid.[10][11]

• Pre-Label the Container: Affix a "Hazardous Waste" tag or label to the container before adding any waste.[7] This prevents the creation of "unknown" waste, which is costly and dangerous to handle.

Step 2: Waste Collection

• Solid Waste: Carefully place solid 4-Fluoro-3,5-dimethylbenzoic acid, along with any contaminated disposable materials (e.g., weighing paper, gloves, pipette tips), directly into the prepared, labeled container.[1]

• Minimize Dust: When transferring the solid, avoid creating dust.[1] If necessary, perform transfers in a chemical fume hood.

• Container Rinsate: Rinsate from decontaminating glassware that contained the compound must be collected as hazardous waste.[4] (See Section 4 for the specific protocol). Add this liquid rinsate to the same halogenated waste stream, ensuring your container is rated for mixed solid/liquid waste, or use a separate, dedicated halogenated liquids container.

• Secure the Lid: Keep the waste container tightly closed at all times, except when adding waste.[7][10] This prevents the release of vapors and protects the contents from contamination.

Step 3: Labeling and Documentation

Accurate labeling is a legal requirement under the Resource Conservation and Recovery Act (RCRA) and is critical for safe handling.[12][13]

• Identify Contents: Clearly write the full chemical name, "4-Fluoro-3,5-dimethylbenzoic acid," on the label.[13] Do not use abbreviations or chemical formulas.[13] If it is a mixture, list all components and their approximate percentages.[10]

• Indicate Hazards: Check the boxes for the appropriate hazards, such as "Irritant" or "Toxic".[7]

• Provide Generator Information: Fill in the details for the Principal Investigator, laboratory room number, and contact information.[13]

• Date of Generation: Record the date the first piece of waste was added to the container.[13]

Step 4: Accumulation and Storage

• Designate a Satellite Accumulation Area (SAA): The waste container must be stored in a designated SAA, which is the laboratory area where the waste is generated and is under the control of the lab personnel.[10][14]

• Ensure Safe Storage: The SAA must be situated away from drains and incompatible materials.[15] It is best practice to use a secondary containment bin to catch any potential leaks.[11]

• Monitor Accumulation: Be aware of your institution's limits for waste accumulation. Once a container is full, or has reached its maximum accumulation time (which can be up to one year for partially filled containers in an SAA), it must be prepared for pickup.[10]

Step 5: Arranging for Final Disposal

• Request Pickup: Once the container is full or ready for removal, contact your institution's EHS office to schedule a hazardous waste pickup.[4][13]

• Do Not Transport: Never personally transport hazardous waste between buildings or off-campus. This must be done by trained EHS professionals or licensed hazardous waste transporters.[16]

Decontamination and Empty Container Management

Properly managing emptied containers is crucial to prevent environmental release and ensure the safety of support staff.

Protocol for Decontaminating Glassware

• Initial Rinse: In a chemical fume hood, rinse the glassware with a suitable organic solvent, such as acetone or ethanol.[4]

• Collect Rinsate: This first rinsate is considered hazardous. Collect it in your designated halogenated liquid waste container.[4]

• Subsequent Rinses: Perform two additional rinses with the solvent, collecting the rinsate each time.

• Final Wash: The glassware can now be washed with soap and water as usual.

Protocol for Empty Stock Bottles

• Triple Rinse: The EPA requires that containers of certain acutely hazardous chemicals be triple-rinsed before they can be considered non-hazardous.[8] While 4-Fluoro-3,5-dimethylbenzoic acid is not on the "P-list" of acutely hazardous wastes, applying this procedure is best practice.

• Procedure: Rinse the empty container three times with a suitable solvent (e.g., acetone).[8] Each time, collect the rinsate and add it to your halogenated hazardous waste container.

• Deface Label: Completely remove or deface the original product label to prevent confusion.

• Final Disposal: The triple-rinsed, defaced container can now typically be disposed of in the laboratory's regular broken glass or solid waste bin.[8]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper handling and disposal of 4-Fluoro-3,5-dimethylbenzoic acid waste in a laboratory setting.

Caption: Disposal workflow for 4-Fluoro-3,5-dimethylbenzoic acid.

References

• U.S. Environmental Protection Agency. (2025, August 13). Resource Conservation and Recovery Act (RCRA) Regulations. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Resource Conservation and Recovery Act (RCRA) Subtitle C (hazardous waste) and Subtitle D (solid waste). Retrieved from [Link]

• Clean Management Environmental Group, Inc. (2019, July 17). What it Really Means to be RCRA Compliant with Hazardous Waste. Retrieved from [Link]

• University of Missouri. (n.d.). Chemical Waste Disposal Guidelines. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, September 5). Resource Conservation and Recovery Act (RCRA) Overview. Retrieved from [Link]

• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. Retrieved from [Link]

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from [Link]

• National Environmental Trainers. (n.d.). RCRA Regulations Explained. Retrieved from [Link]

• Columbia University. (n.d.). How to Dispose of Chemical Waste. Retrieved from [Link]

• Temple University. (2021, October). Chemical Waste Guideline: Halogenated Solvents in Laboratories. Retrieved from [Link]

• Bucknell University. (2016, April 15). Hazardous Waste Segregation. Retrieved from [Link]

• Lab Manager. (n.d.). Managing Hazardous Chemical Waste in the Lab. Retrieved from [Link]

• University of Otago. (n.d.). Laboratory chemical waste disposal guidelines. Retrieved from [Link]

• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]

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Navigating the Safe Handling of 4-Fluoro-3,5-dimethylbenzoic acid: A Guide to Personal Protective Equipment

In the landscape of pharmaceutical research and fine chemical synthesis, the meticulous handling of specialized reagents is paramount to both scientific integrity and personnel safety. 4-Fluoro-3,5-dimethylbenzoic acid, a halogenated aromatic carboxylic acid, presents a specific set of handling challenges that necessitate a comprehensive personal protective equipment (PPE) strategy. This guide provides an in-depth, experience-driven framework for researchers, scientists, and drug development professionals to confidently and safely manage this compound in a laboratory setting. Our focus extends beyond mere compliance, aiming to instill a deep understanding of the "why" behind each procedural step, thereby fostering a culture of proactive safety.

Understanding the Hazard Profile of 4-Fluoro-3,5-dimethylbenzoic acid

Before delving into specific PPE recommendations, it is crucial to understand the inherent hazards of 4-Fluoro-3,5-dimethylbenzoic acid. According to its Safety Data Sheet (SDS), this compound is classified as:

• Skin Irritant (Category 2): Causes skin irritation upon contact.

• Serious Eye Irritant (Category 2): Causes serious eye irritation.

• Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory irritation.

These classifications dictate the minimum level of protection required and inform the selection of appropriate barriers to prevent exposure. As a fine powder, the risk of inhalation and inadvertent skin or eye contact is elevated, making strict adherence to PPE protocols non-negotiable.

A Multi-Layered Approach to Personal Protection

A robust PPE strategy for handling 4-Fluoro-3,5-dimethylbenzoic acid is built on a foundation of primary and secondary engineering controls, supplemented by carefully selected personal gear. The following sections detail the essential components of this strategy, from foundational laboratory practices to the specifics of glove and respirator selection.

Engineering Controls: The First Line of Defense

Before any personal protective equipment is donned, engineering controls should be in place to minimize exposure. All handling of 4-Fluoro-3,5-dimethylbenzoic acid powder should be conducted within a properly functioning chemical fume hood .[1][2][3] This is the most critical engineering control, as it captures airborne particulates at the source, preventing inhalation and widespread contamination of the laboratory environment. Ensure that the fume hood has been recently certified and that the sash is kept at the lowest practical height during manipulations.

Core Personal Protective Equipment (PPE)

The following PPE is mandatory for any procedure involving 4-Fluoro-3,5-dimethylbenzoic acid:

• Eye and Face Protection: Given its classification as a serious eye irritant, robust eye protection is essential.

  • Safety Goggles: Chemical splash goggles that conform to ANSI Z87.1 standards are required.[1][4] These provide a seal around the eyes, offering protection from airborne powder and accidental splashes.

  • Face Shield: When handling larger quantities of the powder or when there is a significant risk of splashing (e.g., during dissolution in a solvent), a face shield should be worn in addition to safety goggles.[1][5]

• Protective Clothing:

  • Laboratory Coat: A fully buttoned, long-sleeved laboratory coat is the minimum requirement to protect skin and personal clothing from contamination.[1]

  • Full-Length Pants and Closed-Toe Shoes: This is a standard laboratory practice that protects the lower body from potential spills.[1]

• Hand Protection: The selection of appropriate gloves is critical, as halogenated aromatic compounds can be aggressive towards certain materials.

  • Nitrile Gloves: For incidental contact and handling of small quantities, nitrile gloves are generally acceptable.[1][2][6] However, it is crucial to double-glove to provide an extra layer of protection and to facilitate safe removal of the outer glove if it becomes contaminated.

  • Neoprene or Butyl Rubber Gloves: For extended handling, working with larger quantities, or when there is a higher risk of direct contact, more robust gloves such as neoprene or butyl rubber are recommended.[1][7] Always consult the glove manufacturer's compatibility chart for specific breakthrough times for aromatic and halogenated compounds.[1][8]

Respiratory Protection: Preventing Inhalation of Fine Powders

Due to the risk of respiratory irritation from the fine powder, respiratory protection is a critical consideration.

• N95 Respirator: For weighing and handling small quantities of 4-Fluoro-3,5-dimethylbenzoic acid in a well-ventilated fume hood, a NIOSH-approved N95 disposable respirator is the minimum requirement.[9][10] This will filter out at least 95% of airborne particles.

• Elastomeric Half-Mask or Full-Facepiece Respirator with P100 Filters: In situations where there is a potential for higher concentrations of airborne powder, or for individuals with a particular sensitivity, a reusable elastomeric respirator with P100 (HEPA) filters offers a higher level of protection.[10][11] The full-facepiece option also provides integrated eye protection.

It is imperative that any individual required to wear a tight-fitting respirator undergo a formal respiratory protection program, including medical clearance and annual fit testing, as mandated by OSHA.[11]

Procedural Discipline: Donning and Doffing of PPE

The order in which PPE is put on (donning) and taken off (doffing) is crucial to prevent cross-contamination.

Donning Sequence:

• Lab Coat

• Inner Gloves

• Outer Gloves

• Respirator

• Goggles/Face Shield

Doffing Sequence (to be performed in a designated area):

• Outer Gloves (peel off without touching the outside)

• Face Shield/Goggles (handle by the strap or sides)

• Lab Coat (peel off from the shoulders, turning it inside out)

• Respirator

• Inner Gloves

Always wash your hands thoroughly with soap and water after removing all PPE.[1]

Visualizing the PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when handling 4-Fluoro-3,5-dimethylbenzoic acid.

Caption: PPE selection workflow for 4-Fluoro-3,5-dimethylbenzoic acid.

Summary of PPE Recommendations

Protection Type	Minimum Requirement (Low Risk/Small Scale)	Enhanced Protection (High Risk/Large Scale)
Engineering Control	Chemical Fume Hood	Chemical Fume Hood
Eye/Face Protection	Chemical Splash Goggles	Chemical Splash Goggles and Face Shield
Hand Protection	Double Nitrile Gloves	Neoprene or Butyl Rubber Gloves
Body Protection	Long-Sleeved Lab Coat	Long-Sleeved Lab Coat
Respiratory Protection	N95 Respirator	Elastomeric Respirator with P100 Filters

Emergency Procedures: Spill and Exposure Management

Spill Response:

In the event of a spill of 4-Fluoro-3,5-dimethylbenzoic acid powder:

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.[12]

• Don Appropriate PPE: Before attempting cleanup, don the appropriate PPE as outlined in the "Enhanced Protection" column of the summary table.

• Contain the Spill: Do not use a dry brush or towel, as this will aerosolize the powder.[13] Gently cover the spill with wet absorbent material to prevent it from becoming airborne.[9]

• Clean the Area: Once the powder is wetted, use an absorbent material to collect the spill.[14] Place all contaminated materials into a clearly labeled, sealed container for hazardous waste disposal.[13][15]

• Decontaminate: Clean the spill area with soap and water.[12]

Exposure Response:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.

• Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Disposal of Contaminated Materials and Waste

All waste contaminated with 4-Fluoro-3,5-dimethylbenzoic acid, including used PPE, spill cleanup materials, and empty containers, must be disposed of as hazardous waste. As a halogenated organic compound, this waste must be segregated into a designated "Halogenated Organic Waste" container.[15][16] Do not mix with non-halogenated waste streams.[16] Ensure all waste containers are properly labeled, sealed, and stored in a designated satellite accumulation area until they can be collected by your institution's environmental health and safety department.[12][15]

Conclusion

The safe handling of 4-Fluoro-3,5-dimethylbenzoic acid is not merely a matter of following a checklist; it is a mindset rooted in a thorough understanding of the compound's hazards and the rationale behind each protective measure. By integrating robust engineering controls with a well-defined and consistently applied PPE strategy, researchers can mitigate the risks associated with this valuable chemical intermediate. This guide serves as a foundational resource, but it is incumbent upon each laboratory to conduct a thorough risk assessment for their specific procedures and to ensure that all personnel are adequately trained. Through this commitment to safety, we can advance scientific discovery while safeguarding our most valuable asset: our researchers.

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